C9H9HgNaO2S

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical and Biological Properties of C₉H₉HgNaO₂S (Thiomersal)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical structure, properties, synthesis, and biological interactions of the organomercury compound C₉H₉HgNaO₂S, commonly known as Thiomersal or Thimerosal.

Chemical Identity and Structure

The chemical formula C₉H₉HgNaO₂S represents Sodium ethylmercurithiosalicylate , a compound widely recognized by its non-proprietary names Thiomersal (INN) and Thimerosal (USAN).[1] It is also marketed under the trade name Merthiolate.[1]

IUPAC Name: Sodium (2-carboxylatophenyl)sulfanyl-ethylmercury[1]

CAS Number: 54-64-8[1]

The chemical structure of Thiomersal features a mercury(II) ion linearly coordinated to the sulfur atom of thiosalicylic acid and the carbon atom of an ethyl group.[1] The carboxylate group of the thiosalicylate moiety confers water solubility to the molecule.[1]

SMILES: [Na+].[O-]C(=O)c1ccccc1S[Hg]CC[1]

InChI: InChI=1S/C7H6O2S.C2H5.Hg.Na/c8-7(9)5-3-1-2-4-6(5)10;1-2;;/h1-4,10H,(H,8,9);1H2,2H3;;/q;;2*+1/p-2[1]

Physicochemical Properties

A summary of the key physicochemical properties of Thiomersal is presented in the table below.

Property	Value	Reference
Molecular Formula	C₉H₉HgNaO₂S	[1]
Molar Mass	404.81 g/mol	[1]
Appearance	White or slightly yellow crystalline powder	[1]
Melting Point	232-233 °C (decomposition)	[1]
Solubility in Water	1000 g/L (20 °C)	[1]
Density	2.508 g/cm³	[1]

Experimental Protocols

A common method for the synthesis of Thiomersal involves the reaction of ethylmercury chloride with thiosalicylic acid in an alkaline solution, followed by acidification.[1] A more detailed procedure based on patent literature is as follows:[2]

Materials:

• Ethylmercury chloride

• Thiosalicylic acid

• Sodium hydroxide (NaOH) solution (10%)

• Deionized water

• Hydrochloric acid (HCl)

Procedure: [2]

• Dissolve 61 g of thiosalicylic acid in 400 ml of deionized water, and then add 180 ml of 10% sodium hydroxide solution while stirring and heating to 40-50 °C until the thiosalicylic acid is fully dissolved.

• In a separate vessel, dissolve 100 g of ethylmercury chloride in 350 ml of water, and then add 180 ml of 10% sodium hydroxide solution under agitation until the ethylmercury chloride is fully dissolved.

• Combine the two solutions under continuous stirring.

• Adjust the pH of the resulting mixed solution to between 2 and 8 by adding hydrochloric acid to precipitate Thiomersal acid.

• Isolate the solid Thiomersal acid via solid-liquid separation (e.g., filtration).

• React the obtained Thiomersal acid with a sodium-ion-containing alkaline solution to yield the final product, Thiomersalate sodium.

Thiomersal and its degradation products can be quantified using a specific, reverse-phase HPLC method.

Instrumentation:

• High-Performance Liquid Chromatograph

• UV Detector

Mobile Phase: A suitable mixture of a buffer solution and an organic solvent (e.g., methanol or acetonitrile). The exact composition should be optimized for the specific column and instrument.

Procedure (General):

• Prepare a standard solution of Thiomersal of known concentration in a suitable solvent.

• Prepare the sample solution by dissolving the material to be analyzed in the mobile phase.

• Inject the standard and sample solutions into the HPLC system.

• Monitor the elution of Thiomersal using a UV detector at an appropriate wavelength.

• Quantify the amount of Thiomersal in the sample by comparing its peak area to that of the standard.

Biological Activity and Signaling Pathways

Thiomersal exerts its biological effects, including its antiseptic and toxic properties, through multiple mechanisms, primarily centered around its interaction with sulfhydryl groups and its ability to modulate intracellular calcium signaling.

The mercury atom in Thiomersal has a high affinity for sulfhydryl (-SH) groups present in amino acids like cysteine, and consequently in a vast number of proteins and enzymes.[3][4] This interaction is a key driver of its biological activity.

• Enzyme Inhibition: By binding to the sulfhydryl groups in the active sites of enzymes, Thiomersal can inhibit their function.[3] This non-specific inhibition affects a wide range of cellular processes. Specific enzymatic targets that have been identified include DNA topoisomerase II alpha and Ca2+-ATPase.[5][6]

• Glutathione Depletion: Thiomersal readily reacts with the sulfhydryl group of glutathione (GSH), a major intracellular antioxidant.[5][7] This leads to the depletion of the cellular GSH pool, compromising the cell's ability to detoxify reactive oxygen species (ROS).

• Oxidative Stress: The depletion of GSH and the direct interaction with mitochondrial proteins can lead to an increase in the production of ROS, resulting in oxidative stress.[8] This oxidative stress can damage cellular components, including lipids, proteins, and DNA, and can trigger apoptotic cell death.[5]

References

• 1. Thiomersal - Wikipedia [en.wikipedia.org]
• 2. CN101696219A - Method for preparing thiomersalate sodium - Google Patents [patents.google.com]
• 3. Sulfhydryl groups as targets of mercury toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sulfhydryl groups as targets of mercury toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Thiol-modulated mechanisms of the cytotoxicity of thimerosal and inhibition of DNA topoisomerase II alpha - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The effects of thimerosal on calcium uptake and inositol 1,4,5-trisphosphate-induced calcium release in cerebellar microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Thimerosal exposure and the role of sulfation chemistry and thiol availability in autism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Sensitization effect of thimerosal is mediated in vitro via reactive oxygen species and calcium signaling - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Antimicrobial Mechanism of Action of Thimerosal

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Thimerosal, an organomercury compound, has a long history as an effective antimicrobial agent and preservative. Its mechanism of action is multifaceted, primarily centered on the disruption of crucial physiological and biochemical pathways in microbial cells. The ethylmercury moiety of thimerosal readily interacts with sulfhydryl (-SH) groups of proteins, leading to widespread enzyme inhibition and disruption of cellular metabolism. Beyond this primary mechanism, thimerosal is also known to induce oxidative stress through the generation of reactive oxygen species (ROS) and to disrupt intracellular calcium homeostasis, ultimately leading to apoptosis-like cell death in susceptible microorganisms. This technical guide provides a comprehensive overview of these mechanisms, supported by quantitative data, detailed experimental protocols, and visual representations of the key pathways involved.

Core Mechanism: Sulfhydryl Group Interaction and Enzyme Inhibition

The principal antimicrobial action of thimerosal stems from the high affinity of its ethylmercury component for sulfhydryl groups present in amino acids like cysteine.[1] This interaction leads to the formation of mercaptide adducts, altering the three-dimensional structure of proteins and inactivating critical enzymes.[1] This non-specific inhibition of a wide range of enzymes disrupts essential cellular processes.

Disruption of Cellular Respiration and Metabolism

Thimerosal has been shown to interfere with key metabolic pathways, including cellular respiration and glycolysis. By binding to sulfhydryl groups on enzymes within the electron transport chain and glycolytic pathways, thimerosal can effectively halt ATP production and the generation of essential metabolic intermediates. This broad-spectrum enzymatic inhibition is a key contributor to its bacteriostatic and fungistatic properties.

Inhibition of DNA Topoisomerase II Alpha

Studies have demonstrated that thimerosal can potently inhibit the decatenation activity of DNA topoisomerase II alpha.[1] This enzyme is crucial for DNA replication and cell division. The inhibition is likely due to the reaction of thimerosal with critical free cysteine thiol groups within the enzyme.[1]

Secondary Mechanisms of Antimicrobial Action

In addition to direct enzyme inhibition, thimerosal exerts its antimicrobial effects through the induction of cellular stress responses.

Induction of Oxidative Stress

Thimerosal treatment leads to the generation of reactive oxygen species (ROS), such as superoxide anions and hydroxyl radicals, within microbial cells.[2] This increase in ROS creates a state of oxidative stress, causing damage to cellular components including lipids, proteins, and nucleic acids. The production of ROS is often linked to the disruption of mitochondrial function.[2]

Disruption of Calcium Homeostasis

Thimerosal can induce an influx of calcium (Ca2+) into the cytoplasm of microbial cells.[2] This disruption of calcium homeostasis is often a downstream effect of ROS production and mitochondrial membrane depolarization.[2] Elevated intracellular calcium levels can activate various signaling pathways that contribute to cellular damage and apoptosis.

Signaling Pathways and Apoptosis

The culmination of enzymatic inhibition, oxidative stress, and disrupted calcium signaling can trigger programmed cell death, or apoptosis, in susceptible microorganisms. In fungi, thimerosal has been shown to induce a mitochondrial-mediated apoptotic pathway. This involves the release of cytochrome c from the mitochondria, which in turn activates a cascade of caspase enzymes, leading to the systematic dismantling of the cell.[3]

Quantitative Data: Antimicrobial Efficacy of Thimerosal

The antimicrobial activity of thimerosal has been quantified against a range of pathogenic bacteria and fungi. The minimum inhibitory concentration (MIC) is a key measure of this efficacy.

Microorganism	Type	Minimum Inhibitory Concentration (MIC)	Reference
Pseudomonas aeruginosa	Bacterium	100 µg/mL (250 µM)	[4]
Staphylococcus aureus	Bacterium	6.25 µg/mL (17 µM)	[4]
Candida albicans	Fungus	6.25 µg/mL (17 µM)	[4]
Aspergillus brasiliensis	Fungus	12.5 µg/mL (30 µM)	[4]
Fusarium spp.	Fungus	MIC90: 0.25 µg/mL	[5]
Aspergillus spp.	Fungus	MIC90: 0.5 µg/mL	[5]
Alternaria alternata	Fungus	MIC90: 0.25 µg/mL	[5]

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This method is used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Materials:

• Microorganism of interest

• Appropriate liquid culture medium (e.g., Tryptic Soy Broth for bacteria, RPMI 1640 for fungi)

• Thimerosal stock solution

• Sterile 96-well microtiter plates

• Spectrophotometer or microplate reader

Procedure:

• Prepare Inoculum: Culture the microorganism overnight in the appropriate broth. Adjust the turbidity of the culture to a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL for bacteria. Dilute this suspension to the final inoculum density specified by standard protocols (e.g., CLSI guidelines).

• Serial Dilutions: Prepare a two-fold serial dilution of the thimerosal stock solution in the appropriate culture medium in the wells of a 96-well plate.

• Inoculation: Add the prepared microbial inoculum to each well containing the thimerosal dilutions. Include a positive control well (inoculum without thimerosal) and a negative control well (medium only).

• Incubation: Incubate the microtiter plate at the optimal temperature and duration for the specific microorganism (e.g., 35°C for 18-24 hours for many bacteria).

• MIC Determination: The MIC is the lowest concentration of thimerosal at which no visible growth of the microorganism is observed. This can be assessed visually or by measuring the optical density at 600 nm using a microplate reader.[6]

Measurement of Reactive Oxygen Species (ROS) Production

This protocol describes the use of the fluorescent probe 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA) to measure intracellular ROS.

Materials:

• Microbial cells

• Phosphate-buffered saline (PBS)

• Thimerosal solution

• DCFH-DA stock solution (in DMSO)

• Fluorometer or fluorescence microscope

Procedure:

• Cell Preparation: Harvest microbial cells in the exponential growth phase and wash them with PBS.

• Loading with DCFH-DA: Resuspend the cells in PBS containing DCFH-DA at a final concentration of 5-10 µM. Incubate in the dark at 37°C for 30-60 minutes to allow the probe to enter the cells and be deacetylated by cellular esterases to the non-fluorescent DCFH.

• Thimerosal Treatment: Wash the cells to remove excess probe and resuspend them in fresh PBS. Add the desired concentration of thimerosal and incubate for the desired time.

• Fluorescence Measurement: Measure the fluorescence intensity at an excitation wavelength of ~485 nm and an emission wavelength of ~535 nm. An increase in fluorescence indicates the oxidation of DCFH to the highly fluorescent dichlorofluorescein (DCF) by ROS.

Measurement of Intracellular Calcium Influx

This protocol outlines the use of the ratiometric fluorescent indicator Fura-2 AM to measure changes in intracellular calcium concentration.

Materials:

• Microbial cells

• Loading buffer (e.g., Hanks' Balanced Salt Solution with calcium and magnesium)

• Thimerosal solution

• Fura-2 AM stock solution (in DMSO)

• Ratiometric fluorescence imaging system or plate reader

Procedure:

• Cell Loading: Incubate the microbial cells with Fura-2 AM (typically 1-5 µM) in the loading buffer for 30-60 minutes at 37°C in the dark.

• Washing: Wash the cells twice with the loading buffer to remove extracellular Fura-2 AM.

• Baseline Measurement: Measure the baseline fluorescence ratio by alternately exciting the cells at 340 nm and 380 nm and measuring the emission at 510 nm.

• Thimerosal Stimulation: Add the thimerosal solution to the cells and immediately begin recording the fluorescence ratio over time.

• Data Analysis: An increase in the 340/380 nm fluorescence ratio indicates an increase in intracellular calcium concentration.

Visualizing the Mechanisms of Action

The following diagrams, generated using Graphviz (DOT language), illustrate the key pathways and relationships in thimerosal's antimicrobial action.

Figure 1. Overview of Thimerosal's Antimicrobial Mechanisms.

Figure 2. Experimental Workflow for Mechanism of Action Studies.

Figure 3. Thimerosal-Induced Apoptotic Pathway in Fungi.

Conclusion

The antimicrobial action of thimerosal is a complex interplay of direct molecular interactions and the induction of broader cellular stress responses. Its primary efficacy lies in the irreversible binding of its ethylmercury component to sulfhydryl groups, leading to widespread and non-specific enzyme inhibition. This is further compounded by the generation of reactive oxygen species and the disruption of calcium signaling, which together push the microbial cell towards an apoptotic demise. A thorough understanding of these mechanisms is crucial for the rational design of novel antimicrobial strategies and for the continued evaluation of thimerosal in various pharmaceutical applications. The experimental protocols and data presented in this guide offer a framework for researchers to further investigate the nuanced interactions of thimerosal with microbial pathogens.

References

• 1. Thiol-modulated mechanisms of the cytotoxicity of thimerosal and inhibition of DNA topoisomerase II alpha - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sensitization effect of thimerosal is mediated in vitro via reactive oxygen species and calcium signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. In vitro assessment of Thimerosal cytotoxicity and antimicrobial activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. In Vitro Activity of Thimerosal against Ocular Pathogenic Fungi - PMC [pmc.ncbi.nlm.nih.gov]
• 6. In Vitro Susceptibility Tests in the Context of Antifungal Resistance: Beyond Minimum Inhibitory Concentration in Candida spp. | MDPI [mdpi.com]

The Pharmacokinetics and Metabolism of Ethylmercury Derived from Thimerosal: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the pharmacokinetics and metabolism of ethylmercury, the active component of the preservative Thimerosal. The information is compiled from key studies in both human and animal models, with a focus on providing quantitative data, detailed experimental methodologies, and visual representations of metabolic and experimental processes.

Introduction

Thimerosal, an organomercury compound, has been utilized as a preservative in some vaccines and other biological products since the 1930s.[1] Its antimicrobial activity is attributed to the ethylmercury cation (C2H5Hg+), which readily dissociates from the thiosalicylate moiety upon administration.[2] Understanding the absorption, distribution, metabolism, and excretion (ADME) of ethylmercury is crucial for assessing its safety profile. This guide synthesizes the current scientific understanding of these processes.

Pharmacokinetic Profile of Ethylmercury

The pharmacokinetic profile of ethylmercury has been characterized in various populations, including infants and adults, as well as in animal models. A key finding across studies is that ethylmercury has a significantly shorter half-life in the blood compared to methylmercury, another organomercurial of public health interest.

Absorption and Distribution

Following intramuscular injection of a Thimerosal-containing vaccine, ethylmercury is absorbed into the bloodstream.[3] It distributes to various tissues throughout the body, and like methylmercury, it can cross the blood-brain barrier and the placental barrier.[3] However, the tissue distribution and retention patterns differ significantly between ethylmercury and methylmercury.

Studies in neonatal mice have shown that after intramuscular administration of Thimerosal, the highest concentrations of both ethylmercury and its metabolite, inorganic mercury, are found in the kidneys.[4] The brain, in contrast, shows the least accumulation of the total mercury body burden.[4] In infant monkeys, brain concentrations of total mercury were found to be approximately three to four times lower in those exposed to Thimerosal compared to those exposed to methylmercury.[5]

Metabolism

Ethylmercury is metabolized in the body to inorganic mercury (Hg2+).[2] This biotransformation is a crucial step in its toxicokinetics. The conversion of ethylmercury to inorganic mercury occurs more rapidly than the demethylation of methylmercury.[2] In rats, a significant portion of mercury in the blood is in the inorganic form within 48 hours of Thimerosal administration.[6] In the brain of Thimerosal-exposed rats, over 60% of the total mercury has been identified as inorganic mercury.[6]

Excretion

The primary route of excretion for ethylmercury and its metabolites is through the feces.[7] Studies in infants have shown that mercury levels in stool increase shortly after vaccination with Thimerosal-containing vaccines, indicating gastrointestinal elimination.[7][8] Urinary excretion of mercury following Thimerosal administration is generally low.[8]

Quantitative Pharmacokinetic Data

The following tables summarize key quantitative pharmacokinetic parameters of ethylmercury from Thimerosal, as reported in human and animal studies.

Table 1: Pharmacokinetic Parameters of Ethylmercury in Human Infants

Parameter	Newborns (Full-Term)	2-Month-Old Infants	6-Month-Old Infants	Premature Infants	Reference(s)
Peak Blood Mercury Level (ng/mL, mean ± SD)	5.0 ± 1.3	3.6 ± 1.5	2.8 ± 0.9	3.6 ± 2.1	[8][9]
Time to Peak Blood Level	0.5 - 1 day	0.5 - 1 day	0.5 - 1 day	~1 day	[8][9]
Blood Half-Life (days)	3.7	3.7	3.7	6.3 (95% CI: 3.85-8.77)	[8][9]
Peak Stool Mercury Level (ng/g, mean ± SD)	19.1 ± 11.8	37.0 ± 27.4	44.3 ± 23.9	35.4 ± 38.0	[8][9]
Time to Peak Stool Level	~5 days	~5 days	~5 days	~5 days	[8][9]

Table 2: Pharmacokinetic Parameters of Ethylmercury in Animal Models

Parameter	Species	Blood Half-Life (days)	Brain Half-Life (days)	Brain Distribution (% of injected dose)	Kidney Distribution (% of injected dose)	Reference(s)
Ethylmercury	Infant Monkeys	6.9	24.2	-	-	[5]
Ethylmercury	Neonatal Mice	-	-	0.22 ± 0.04	1.7 ± 0.3	[4]
Ethylmercury Chloride	Neonatal Mice	-	-	0.39 ± 0.06	3.5 ± 0.6	[4]
Methylmercury	Infant Monkeys	19.1	59.5	-	-	[5]

Experimental Protocols

This section details the methodologies employed in key studies to analyze mercury concentrations in biological samples.

Total Mercury Analysis by Cold Vapor Atomic Absorption Spectrometry (CV-AAS)

This method is commonly used for determining the total mercury content in biological samples like blood and stool.

Principle: Organic and inorganic mercury compounds in the sample are oxidized to mercuric ions (Hg2+). These ions are then reduced to elemental mercury (Hg0) vapor, which is measured by its absorbance at 253.7 nm.

Detailed Protocol for Blood Samples:

• Sample Preparation and Digestion:

  • To a 0.5 mL whole blood sample, add 5 mL of concentrated nitric acid and 1 mL of hydrogen peroxide.[10]

  • The digestion is carried out in a microwave digester in a two-stage process at 8 atmospheres for 20 minutes to ensure complete oxidation of all mercury species to Hg2+.[10]

  • Alternatively, for a room temperature digestion, a 300 µL aliquot of whole blood is diluted 1:1 (v/v) with a 10% (v/v) tetramethylammonium hydroxide (TMAH) solution and incubated for 1 hour. This is followed by a 1:4 (v/v) dilution with 2% (v/v) HCl.[11][12]

• Reduction and Analysis:

  • The digested sample is introduced into a reaction vessel containing a reducing agent, typically a stannous chloride (SnCl2) solution.[10]

  • The SnCl2 reduces Hg2+ to volatile elemental mercury (Hg0).

  • A stream of inert gas (e.g., argon) purges the Hg0 vapor from the solution into the absorption cell of the atomic absorption spectrometer.

  • The absorbance of the mercury vapor at 253.7 nm is measured, and the concentration is determined by comparison to a calibration curve prepared from mercury standards.

Detailed Protocol for Stool Samples:

• Sample Preparation and Digestion:

  • Stool samples are typically lyophilized (freeze-dried) to obtain a dry weight.

  • A known weight of the dried stool is subjected to acid digestion, similar to the protocol for blood samples, to convert all mercury to Hg2+.

• Reduction and Analysis:

  • The analysis proceeds as described for blood samples, with the digested stool sample being reduced with SnCl2 and the resulting mercury vapor measured by CV-AAS.

Mercury Speciation Analysis by Liquid Chromatography-Inductively Coupled Plasma-Mass Spectrometry (LC-ICP-MS)

This technique allows for the separation and quantification of different mercury species, such as ethylmercury and inorganic mercury, in a single analysis.

Principle: The different mercury compounds in the sample extract are separated based on their chemical properties using high-performance liquid chromatography (HPLC). The separated species are then introduced into an inductively coupled plasma-mass spectrometer (ICP-MS), where they are atomized and ionized. The mass spectrometer then detects and quantifies the mercury isotopes, allowing for the determination of the concentration of each species.

Detailed Protocol for Tissue Samples (e.g., Brain, Kidney):

• Sample Preparation and Extraction:

  • A known weight of the tissue is homogenized.

  • For the extraction of mercury species, the homogenized tissue is treated with a 20% tetramethylammonium hydroxide (TMAH) solution.[13]

  • The sample is then spiked with isotopically enriched standards of methylmercury (CH3(200)Hg+), ethylmercury (C2H5(199)Hg+), and inorganic mercury (201Hg2+) for isotope dilution analysis.[13]

  • The pH of the digestate is adjusted to 9, and the mercury species are extracted into toluene with the chelating agent diethyldithiocarbamate (DDTC).[13]

• Derivatization (for GC-ICP-MS, a related technique):

  • The extracted mercury species are reacted with a Grignard reagent, such as butylmagnesium chloride, to form volatile butylated derivatives.[13]

• Chromatographic Separation:

  • The prepared sample is injected into an HPLC system.

  • A C18 reverse-phase column is commonly used for the separation of mercury species.

  • The mobile phase typically consists of a buffered aqueous solution with a small percentage of an organic modifier (e.g., methanol) and a complexing agent (e.g., L-cysteine) to ensure the stability and separation of the mercury species.

• ICP-MS Detection:

  • The eluent from the HPLC column is introduced into the ICP-MS.

  • The instrument is tuned to detect mercury isotopes (e.g., 202Hg).

  • The signal intensity for each separated mercury species is measured, and the concentration is calculated based on calibration standards.

Visualizations

The following diagrams, generated using the DOT language, illustrate key processes related to the metabolism and experimental analysis of ethylmercury.

Metabolic Pathway of Ethylmercury

Caption: Metabolic pathway of ethylmercury from Thimerosal.

Experimental Workflow for Total Mercury Analysis in Blood

References

• 1. m.youtube.com [m.youtube.com]
• 2. researchgate.net [researchgate.net]
• 3. Evidence on Neurotoxicity after Intrauterine and Childhood Exposure to Organomercurials - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mercury concentrations in brain and kidney following ethylmercury, methylmercury and Thimerosal administration to neonatal mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Thimerosal and Animal Brains: New Data for Assessing Human Ethylmercury Risk - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Identification and distribution of mercury species in rat tissues following administration of thimerosal or methylmercury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. cdn.mdedge.com [cdn.mdedge.com]
• 8. Mercury levels in newborns and infants after receipt of thimerosal-containing vaccines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Mercury levels in premature and low birth weight newborn infants after receipt of thimerosal-containing vaccines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. lumexinstruments.com [lumexinstruments.com]
• 11. lib3.dss.go.th [lib3.dss.go.th]
• 12. Determination of total mercury in whole blood by flow injection cold vapor atomic absorption spectrometry with room temperature digestion using tetramethylammonium hydroxide - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 13. Determination of methylmercury, ethylmercury, and inorganic mercury in mouse tissues, following administration of thimerosal, by species-specific isotope dilution GC-inductively coupled plasma-MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Thimerosal: A Technical Guide to its Disinfectant and Antiseptic Properties

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Thimerosal, an organomercury compound, has a long history of use as a disinfectant and antiseptic agent, primarily as a preservative in multi-dose vaccine vials, ophthalmic solutions, and other biological products. Its efficacy stems from the antimicrobial properties of its ethylmercury component, which interacts with essential sulfhydryl groups in microbial proteins, disrupting their function and leading to cell death. This technical guide provides an in-depth analysis of thimerosal's disinfectant and antiseptic characteristics, including its chemical properties, mechanism of action, quantitative antimicrobial efficacy, and relevant experimental protocols. The document also explores the cellular signaling pathways affected by thimerosal, offering a comprehensive resource for researchers and professionals in drug development.

Chemical and Physical Properties

Thimerosal, with the chemical formula C₉H₉HgNaO₂S, is a light-colored crystalline powder that is soluble in water and alcohol. It contains approximately 49.6% mercury by weight. In aqueous solutions, thimerosal metabolizes into ethylmercury and thiosalicylate.[1][2] The ethylmercury moiety is the primary active component responsible for its antimicrobial activity.

Mechanism of Action

The primary mechanism of thimerosal's disinfectant and antiseptic action is not fully elucidated but is understood to involve the interaction of its ethylmercury component with sulfhydryl (-SH) groups present in microbial proteins and enzymes.[3] This interaction can lead to:

• Enzyme Inhibition: By binding to sulfhydryl groups in the active sites of enzymes, thimerosal can inhibit critical metabolic pathways necessary for microbial survival.

• Protein Denaturation: The binding of ethylmercury can disrupt the tertiary structure of proteins, leading to a loss of function.

Beyond its interaction with sulfhydryl groups, thimerosal has also been shown to affect cellular signaling pathways, including the induction of apoptosis through the mitochondrial pathway and modulation of the PI3K/Akt signaling pathway.[3][4]

Quantitative Antimicrobial Efficacy

The effectiveness of thimerosal as a disinfectant and antiseptic is quantified by its minimum inhibitory concentration (MIC) against various microorganisms. The MIC is the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism after overnight incubation.

Table 1: Minimum Inhibitory Concentration (MIC) of Thimerosal against Bacteria

Bacterial Species	MIC (µg/mL)	Reference
Staphylococcus aureus	6.25	[1][5]
Pseudomonas aeruginosa	100	[1][5]

Table 2: Minimum Inhibitory Concentration (MIC) of Thimerosal against Fungi

Fungal Species	MIC Range (µg/mL)	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	Reference
Aspergillus spp.	0.0313 - 0.25	0.125	0.125	[6][7][8]
Fusarium spp.	0.0313 - 0.25	0.0625	0.125	[6][7][8]
Alternaria alternata	0.0313 - 0.125	0.0625	0.125	[6][7][8]
Candida albicans	6.25	-	-	[1][5]
Aspergillus brasiliensis	12.5	-	-	[1][5]

Experimental Protocols

This section outlines the detailed methodologies for key experiments cited in the evaluation of thimerosal's efficacy.

Minimum Inhibitory Concentration (MIC) Assay

The MIC of thimerosal against various bacterial and fungal strains can be determined using the broth microdilution method.

Protocol:

• Preparation of Thimerosal Stock Solution: Prepare a stock solution of thimerosal in an appropriate solvent (e.g., sterile deionized water or dimethyl sulfoxide).

• Preparation of Microorganism Inoculum: Culture the desired bacterial or fungal strain on an appropriate agar medium. Prepare a suspension of the microorganism in sterile saline or broth to a standardized turbidity, typically equivalent to a 0.5 McFarland standard.

• Serial Dilution: Perform serial twofold dilutions of the thimerosal stock solution in a 96-well microtiter plate containing a suitable broth medium (e.g., Mueller-Hinton broth for bacteria, RPMI-1640 for fungi).

• Inoculation: Inoculate each well with the standardized microorganism suspension.

• Incubation: Incubate the plates at an appropriate temperature and duration for the specific microorganism (e.g., 35-37°C for 24 hours for most bacteria; 35°C for 48 hours for fungi).[5]

• Determination of MIC: The MIC is visually determined as the lowest concentration of thimerosal that completely inhibits the visible growth of the microorganism.

Time-Kill Kinetic Assay

This assay evaluates the rate at which thimerosal kills a specific microorganism over time.

Protocol:

• Preparation of Test Suspension: Prepare a standardized suspension of the target microorganism in a suitable broth.

• Exposure to Thimerosal: Add thimerosal at a predetermined concentration (e.g., 1x, 2x, or 4x the MIC) to the microbial suspension at time zero. A control suspension without thimerosal is also prepared.

• Sampling: At specified time intervals (e.g., 0, 1, 2, 4, 6, and 24 hours), withdraw an aliquot from both the test and control suspensions.

• Neutralization and Plating: Immediately neutralize the antimicrobial activity of thimerosal in the collected aliquot using a suitable neutralizer. Perform serial dilutions of the neutralized sample and plate onto appropriate agar plates.

• Incubation and Colony Counting: Incubate the plates under suitable conditions and count the number of colony-forming units (CFU/mL).

• Data Analysis: Plot the log₁₀ CFU/mL against time to generate a time-kill curve. A ≥3-log₁₀ reduction in CFU/mL is generally considered bactericidal activity.[9][10]

Cytotoxicity Assay

This assay assesses the toxic effects of thimerosal on mammalian cells.

Protocol:

• Cell Culture: Culture a suitable human cell line (e.g., fibroblasts, epithelial cells) in a 96-well plate until a confluent monolayer is formed.[11][12][13]

• Exposure to Thimerosal: Remove the culture medium and expose the cells to various concentrations of thimerosal in a fresh medium for a defined period (e.g., 24 hours).

• Cell Viability Assessment: Assess cell viability using a suitable method, such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This involves incubating the cells with MTT solution, which is converted to a colored formazan product by viable cells.

• Data Analysis: Measure the absorbance of the formazan product using a microplate reader. The percentage of cell viability is calculated relative to untreated control cells. The IC₅₀ (the concentration that inhibits 50% of cell growth) can then be determined.

Signaling Pathways and Logical Relationships

Thimerosal's interaction with cells extends beyond simple protein disruption, influencing key signaling pathways involved in cell survival and death.

Thimerosal Chemical Structure and Dissociation

Caption: Dissociation of Thimerosal into its primary components.

Proposed Mechanism of Antimicrobial Action

Caption: Thimerosal's proposed antimicrobial mechanism of action.

Thimerosal-Induced Mitochondrial Pathway of Apoptosis

Caption: Mitochondrial pathway of apoptosis induced by thimerosal.[3]

Thimerosal's Influence on the PI3K/Akt Signaling Pathway

Caption: Thimerosal's inhibitory effect on the PI3K/Akt survival pathway.[3]

Conclusion

Thimerosal exhibits broad-spectrum antimicrobial activity against a variety of bacteria and fungi, making it an effective preservative and antiseptic. Its mechanism of action, centered on the disruption of microbial protein function through interaction with sulfhydryl groups, is well-supported. The quantitative data on its minimum inhibitory concentrations provide a clear measure of its potency. Furthermore, understanding its influence on cellular signaling pathways offers deeper insights into its biological effects. This technical guide consolidates key data and methodologies to serve as a valuable resource for researchers and professionals engaged in the study and application of antimicrobial agents. While its use has declined in some applications due to concerns about mercury content, its historical efficacy and established mechanisms of action remain significant from a scientific perspective.

References

• 1. researchgate.net [researchgate.net]
• 2. A review of Thimerosal (Merthiolate) and its ethylmercury breakdown product: specific historical considerations regarding safety and effectiveness - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Biochemical and molecular basis of thimerosal-induced apoptosis in T cells: a major role of mitochondrial pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. "Thimerosal-Induced Neuritoxicity: Apoptosis Occurs Through A Mitochond" by Michelle L. Herdman [mds.marshall.edu]
• 5. In vitro assessment of Thimerosal cytotoxicity and antimicrobial activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. In vitro activity of thimerosal against ocular pathogenic fungi - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. journals.asm.org [journals.asm.org]
• 8. In Vitro Activity of Thimerosal against Ocular Pathogenic Fungi - PMC [pmc.ncbi.nlm.nih.gov]
• 9. emerypharma.com [emerypharma.com]
• 10. nelsonlabs.com [nelsonlabs.com]
• 11. vaccine.guide [vaccine.guide]
• 12. euroasiajournal.org [euroasiajournal.org]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

The Pharmacokinetics of Thimerosal Metabolites: A Technical Guide to Biological Half-Life in Tissues

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the biological half-life of thimerosal metabolites, primarily ethylmercury (EtHg), across various tissues. Thimerosal, an organomercury compound historically used as a preservative in some vaccines and other biological products, metabolizes in the body into ethylmercury and thiosalicylate.[1] Understanding the distribution, metabolism, and elimination kinetics of ethylmercury is crucial for assessing its toxicological profile and for the development of safe pharmaceutical products. This document synthesizes key research findings, presenting quantitative data in a structured format, detailing experimental methodologies, and visualizing metabolic and experimental processes.

Quantitative Analysis of Ethylmercury Half-Life

The biological half-life of ethylmercury exhibits significant variability depending on the species, tissue type, and the age of the subject. The data consistently demonstrates that ethylmercury has a considerably shorter half-life in blood compared to methylmercury (MeHg), a more widely studied organomercurial.[2][3]

Half-Life in Blood

Studies in human infants, adults, and various animal models have established a relatively rapid clearance of ethylmercury from the bloodstream.

Species	Subject	Half-Life (Days)	Key Findings	Reference
Human	Infants (Newborns)	3.7 - 7	Significantly shorter than methylmercury. Pre-vaccination levels are reached by day 30.[3][4][5]	Pichichero et al. (2002, 2008)
Infants (Premature)	4.97 - 6.31	Consistent with full-term infants, suggesting rapid elimination.[6]	Pichichero et al.
Adults	3 - 7	Estimates suggest rapid clearance.[7]	General Literature
Monkey	Infant (Macaca fascicularis)	6.9 - 8.6 (terminal)	Initial half-life of 2.1 days. Clearance is 5.4-fold higher than methylmercury.[2][8][9]	Burbacher et al. (2005)
Mouse	Adult	8.8	Part of a broader tissue kinetic study.[10]	Carneiro et al. (2014)

Half-Life in Tissues

The distribution and elimination of ethylmercury from various tissues are critical for understanding its potential for accumulation and toxicity. The brain and kidneys are key tissues of interest.

Species	Tissue	Half-Life (Days)	Key Findings	Reference
Monkey	Brain	24	Significantly shorter than the 59.5-day half-life observed for methylmercury.[2] However, a higher proportion of inorganic mercury is found.[2]	Burbacher et al. (2005)
Mouse	Brain	10.7	Demonstrates relatively rapid clearance from the brain in this model.[10][11]	Carneiro et al. (2014)
Kidney	45.2	The longest half-life among the studied tissues in mice, suggesting it is a target for accumulation.[10][11]	Carneiro et al. (2014)
Liver	7.7	Rapid clearance observed.[10][11]	Carneiro et al. (2014)
Heart	7.8	Similar rapid clearance to the liver.[10][11]	Carneiro et al. (2014)

Metabolism and Elimination Pathways

Upon administration, thimerosal rapidly dissociates, releasing ethylmercury.[12] The primary metabolic pathway for ethylmercury involves dealkylation, where it is converted into inorganic mercury (Hg2+).[10][13] This conversion happens rapidly, particularly in red blood cells.[10] The resulting inorganic mercury has a much longer half-life in the brain, estimated to be over a year, though its toxicity profile is considered different from that of inorganic mercury derived from mercury vapor.[2]

The primary route of elimination for ethylmercury and its metabolites is through the feces.[3][4][14] Studies in infants have shown high concentrations of mercury in the stool following vaccination with thimerosal-containing vaccines, while urinary excretion is negligible.[3][4][5] This suggests that the gastrointestinal tract plays a major role in the clearance of ethylmercury from the body.[3]

References

• 1. Thiomersal - Wikipedia [en.wikipedia.org]
• 2. Thimerosal and Animal Brains: New Data for Assessing Human Ethylmercury Risk - PMC [pmc.ncbi.nlm.nih.gov]
• 3. publications.aap.org [publications.aap.org]
• 4. Mercury concentrations and metabolism in infants receiving vaccines containing thiomersal: a descriptive study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Mercury levels in newborns and infants after receipt of thimerosal-containing vaccines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Mercury Levels in Premature and Low Birth Weight Newborns after Receipt of Thimerosal-Containing Vaccines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Ethylmercury - Wikipedia [en.wikipedia.org]
• 8. Comparison of blood and brain mercury levels in infant monkeys exposed to methylmercury or vaccines containing thimerosal - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. immunizationinfo.org [immunizationinfo.org]
• 10. A systematic study of the disposition and metabolism of mercury species in mice after exposure to low levels of thimerosal (ethylmercury) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Evidence on Neurotoxicity after Intrauterine and Childhood Exposure to Organomercurials - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Thimerosal-Containing Vaccines and Neurodevelopmental Disorders - Immunization Safety Review - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. childrenshealthdefense.org [childrenshealthdefense.org]

Technical Guide to the Physical and Chemical Properties of Thimerosal (C9H9HgNaO2S)

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of the core physical and chemical properties of Thimerosal, an organomercury compound widely utilized as an antiseptic and preservative in various pharmaceutical products, including vaccines and ophthalmic solutions.[1][2]

Chemical Identity and Structure

Thimerosal, also known as Thiomersal, is chemically designated as sodium ethyl(2-mercaptobenzoato-S)mercury.[3][4] It consists of approximately 49.6% mercury by weight and is metabolized or degrades in solution into ethylmercury and thiosalicylate.[2][5][6]

• Molecular Formula: C₉H₉HgNaO₂S[3]

• CAS Number: 54-64-8[3]

• Synonyms: Thiomersal, Mercurothiolate, Sodium ethylmercurithiosalicylate, Merthiolate.[2][3]

Physicochemical Properties

Thimerosal is a light cream-colored crystalline powder with a slight, characteristic odor.[2][7] Its key quantitative properties are summarized in the table below.

Property	Value	Reference(s)
Molecular Weight	404.81 g/mol	[8]
Appearance	White to light cream-colored, crystalline powder.	[3][7][9]
Melting Point	234–237 °C (with decomposition)	[7][8]
Solubility	Freely soluble in water (approx. 1 g/mL); Soluble in alcohol (approx. 1 g/8 mL); Practically insoluble or insoluble in ether and benzene.	[3][9][10]
pH (1% aqueous solution)	Approximately 6.7	[2]
Loss on Drying	Not more than 0.5% (when dried in vacuum over phosphorus pentoxide).	[4][11]

Chemical Properties and Stability

Stability: Thimerosal is stable in air but is sensitive to light and should be stored in light-resistant containers.[3][7][12] It is not stable in sunlight.[3][12] Aqueous solutions are relatively stable but can be affected by various factors:

• pH: Solutions are less stable to heat under acidic conditions than alkaline conditions.[7]

• Ions: The presence of copper ions can significantly increase the rate of oxidation.[3] Sodium chloride has also been shown to have a detrimental effect on its stability.[3][4]

• Incompatibilities: Thimerosal is incompatible with strong acids, strong bases, strong oxidizing agents, iodine, and heavy metal salts.[7][8]

Decomposition: In aqueous solutions, Thimerosal dissociates to form ethylmercury and thiosalicylate.[5] The ethylmercury cation is the primary active moiety responsible for its antimicrobial action.

Mechanism of Action

The antimicrobial and antifungal activity of Thimerosal is not fully elucidated but is primarily attributed to the ethylmercury component.[13] Upon dissociation, ethylmercury readily binds to sulfhydryl (-SH) groups found in proteins and enzymes within microorganisms.[13][14] This binding process can irreversibly inhibit critical metabolic enzymes, disrupting cellular respiration and leading to microbial death.[14] This interaction is a key aspect of its function as a preservative.[10][14]

Figure 1: Proposed mechanism of antimicrobial action for Thimerosal.

Experimental Protocols

The following are summaries of key experimental methodologies for the analysis and identification of Thimerosal, based on United States Pharmacopeia (USP) monographs.

Assay (Purity Determination)

This protocol determines the percentage of C₉H₉HgNaO₂S in a sample. The modern USP method utilizes High-Performance Liquid Chromatography (HPLC).

Figure 2: General workflow for the HPLC assay of Thimerosal.

Methodology (Based on USP monograph principles):

• Standard Preparation: Accurately weigh a quantity of USP Thimerosal Reference Standard (RS), dissolve in water, and dilute quantitatively to obtain a solution with a known concentration (e.g., ~1 mg/mL).[4][11]

• Assay Preparation: Accurately weigh about 100 mg of the Thimerosal sample, transfer to a 100-mL volumetric flask, dissolve in water, and dilute to volume.[4][11]

• Chromatographic System: Utilize an HPLC system equipped with a suitable detector (e.g., UV at 254 nm) and a column containing appropriate packing (e.g., L1 packing - octadecyl silane chemically bonded to porous silica).

• Analysis: Separately inject equal volumes of the Standard preparation and the Assay preparation into the chromatograph. Record the chromatograms and measure the peak responses.

• Calculation: Calculate the percentage of C₉H₉HgNaO₂S in the portion of Thimerosal taken by comparing the peak response from the Assay preparation with that from the Standard preparation.[4]

Identification Tests

• Infrared Absorption (IR): The infrared absorption spectrum of a potassium bromide dispersion of the sample should exhibit maxima only at the same wavelengths as that of a similar preparation of USP Thimerosal RS.[4][11]

• Precipitation with Silver Nitrate: Adding a few drops of silver nitrate TS to a 1-in-100 solution of Thimerosal produces a pale yellow precipitate.[4][11]

Test for Mercury Ions

This test quantifies the amount of free mercury ions, which is an impurity. Methodology (Based on USP monograph):

• Reagent Preparation: Prepare an Iodide reagent (Potassium Iodide solution) and a Standard mercury preparation using mercuric chloride.[4]

• Sample Preparation: Prepare a Test solution by dissolving an accurately weighed quantity of Thimerosal in water. Prepare two versions of this test solution: one diluted with water (Test preparation A) and another spiked with the Standard mercury preparation (Test preparation B).[4]

• Procedure: Treat aliquots of the test preparations and a water blank with the Iodide reagent to form the tetraiodomercurate ion.

• Analysis: Determine the absorbance of the solutions at the wavelength of maximum absorbance (about 323 nm) using a suitable spectrophotometer.

• Calculation: Calculate the percentage of mercury ions in the Thimerosal sample by comparing the absorbances of the various solutions. The limit specified in the USP is not more than 0.70%.[4]

Determination of Melting Range

General Procedure:

• Sample Preparation: A small, dry amount of the crystalline powder is finely crushed and packed into a capillary tube to a height of 2-3 mm.

• Apparatus: The capillary tube is placed in a melting point apparatus (e.g., a Mel-Temp or similar device) alongside a calibrated thermometer.

• Heating: The apparatus is heated at a steady, slow rate (e.g., 1-2 °C per minute) as it approaches the expected melting point.

• Observation: The melting range is recorded from the temperature at which the first droplet of liquid appears to the temperature at which the entire sample becomes a clear liquid. For a pure substance, this range is typically narrow. Thimerosal exhibits decomposition during melting.[7][8]

References

• 1. Thimerosal | 54-64-8 [chemicalbook.com]
• 2. Thimerosal | C9H9HgNaO2S | CID 16684434 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pharmacopeia.cn [pharmacopeia.cn]
• 4. uspbpep.com [uspbpep.com]
• 5. 硫柳汞钠 European Pharmacopoeia (EP) Reference Standard | Sigma-Aldrich [sigmaaldrich.com]
• 6. Thiomersal - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. uspnf.com [uspnf.com]
• 9. spectrumchemical.com [spectrumchemical.com]
• 10. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 11. pharmacopeia.cn [pharmacopeia.cn]
• 12. pharmacopeia.cn [pharmacopeia.cn]
• 13. Thimerosal [doi.usp.org]
• 14. chem.libretexts.org [chem.libretexts.org]

The Synthesis and Discovery of Ethylmercurithiosalicylic Acid Sodium Salt: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the discovery and synthesis of ethylmercurithiosalicylic acid sodium salt, commercially known as Thimerosal or Merthiolate. It details the historical context of its discovery by Morris Kharasch and its subsequent patenting by Eli Lilly and Company. The core of this document is a detailed exposition of the chemical synthesis, including experimental protocols for the preparation of the key precursor, ethylmercury chloride, and its subsequent reaction with thiosalicylic acid to yield Thimerosal. Quantitative data regarding the physical and chemical properties of the compound are presented in a structured tabular format. Furthermore, this guide elucidates the antimicrobial mechanism of action, focusing on its interaction with sulfhydryl-containing enzymes and its role as a calcium mobilizer. Visual representations of the synthesis workflow and the signaling pathway are provided using Graphviz DOT language to facilitate a deeper understanding of the chemical and biological processes. Finally, a standard quality control workflow for the synthesized compound is outlined, referencing established pharmacopeial methods.

Discovery and Historical Context

Ethylmercurithiosalicylic acid sodium salt, a compound that would become widely known as Thimerosal, was first synthesized in the 1920s by Morris S. Kharasch, a chemist at the University of Maryland.[1] Kharasch's research in the 1920s was heavily focused on organo-mercuric derivatives.[1] His work led to the filing of a patent for this novel alkyl mercuric sulfur compound on June 29, 1927, which was granted on June 5, 1928, as U.S. Patent No. 1,672,615.[2] The patent was assigned to Eli Lilly and Company, who marketed the compound under the trade name Merthiolate.[3]

Initial in vitro tests conducted by investigators at Eli Lilly demonstrated that Thimerosal was significantly more effective as an antiseptic and antifungal agent than phenol, a commonly used disinfectant at the time.[3] This discovery led to its widespread use as a preservative in a variety of products, including antiseptic ointments, creams, jellies, eye drops, nasal sprays, and importantly, in vaccines to prevent bacterial and fungal contamination in multi-dose vials.[3][4]

Chemical Synthesis

The primary and most established method for the synthesis of ethylmercurithiosalicylic acid sodium salt involves a two-step process: the synthesis of the ethylmercury chloride precursor, followed by its reaction with thiosalicylic acid.[3]

Synthesis of Ethylmercury Chloride

A common method for the preparation of ethylmercury chloride is the reaction of tetraethyllead with mercuric chloride.

Experimental Protocol:

• In a well-ventilated fume hood, a solution of tetraethyllead in a suitable solvent (e.g., ethanol) is prepared in a reaction vessel equipped with a stirrer and a reflux condenser.

• Mercuric chloride is then slowly added to the stirred solution. The reaction is exothermic, and the temperature should be controlled, typically maintained between 30-40°C.

• The reaction mixture will gradually thicken as the product, ethylmercury chloride, precipitates.

• Stirring is continued for a period to ensure the reaction goes to completion.

• The precipitated ethylmercury chloride is then isolated by filtration, washed with a suitable solvent to remove unreacted starting materials and byproducts, and dried.

Synthesis of Ethylmercurithiosalicylic Acid Sodium Salt (Thimerosal)

The synthesis of Thimerosal is achieved through the reaction of ethylmercury chloride with thiosalicylic acid in an alkaline solution.

Experimental Protocol:

• Preparation of Sodium Thiosalicylate Solution: In a reaction vessel, dissolve thiosalicylic acid in an aqueous solution of sodium hydroxide. The temperature is typically maintained between 40-50°C with stirring to ensure complete dissolution, forming a solution of sodium thiosalicylate.[5]

• Preparation of Ethylmercury Chloride Solution: In a separate vessel, dissolve the previously synthesized ethylmercury chloride in an aqueous sodium hydroxide solution.[5]

• Reaction: Under constant stirring, the ethylmercury chloride solution is added to the sodium thiosalicylate solution. The reaction is typically allowed to proceed for approximately 30-60 minutes.[5]

• Acidification and Precipitation: After the reaction is complete, the solution is filtered. The filtrate is then acidified by the addition of an acid, such as hydrochloric acid, to a pH of approximately 2.[5] This causes the free acid form of Thimerosal (ethylmercurithiosalicylic acid) to precipitate out of the solution.

• Isolation of Ethylmercurithiosalicylic Acid: The precipitated solid is collected by filtration and washed with water to remove any remaining salts.

• Formation of the Sodium Salt: The purified ethylmercurithiosalicylic acid is then dissolved in an ethanolic solution of sodium hydroxide.[5]

• Crystallization and Purification: The resulting solution is heated to approximately 50-60°C and then allowed to cool slowly to induce crystallization of the sodium salt.[5] The crystals are collected by filtration, washed with a small amount of cold ethanol, and dried under vacuum. Further purification can be achieved by recrystallization from a suitable solvent system.

Data Presentation

The following table summarizes the key quantitative data for ethylmercurithiosalicylic acid sodium salt.

Property	Value	Reference
Chemical Formula	C₉H₉HgNaO₂S	[6]
Molecular Weight	404.81 g/mol	[6]
Appearance	Light cream-colored crystalline powder	[6]
Melting Point	~233 °C (decomposes)	[6]
Solubility in Water	Soluble	[2]
Mercury Content	Approximately 49.6% by weight	[6]
pH (1% aqueous solution)	~6.7	[6]

Mechanism of Action and Signaling Pathways

The antimicrobial activity of Thimerosal is primarily attributed to the ethylmercury cation (C₂H₅Hg⁺), which readily dissociates from the thiosalicylate moiety in aqueous solutions.[7]

Inhibition of Sulfhydryl-Containing Enzymes

The ethylmercury cation is a potent sulfhydryl reagent. It readily reacts with the thiol groups (-SH) of cysteine residues within the active sites of essential enzymes in microorganisms. This interaction leads to the formation of mercaptides, which inactivates the enzymes and disrupts critical metabolic pathways, ultimately leading to microbial cell death.[7][8] This mechanism is depicted in the signaling pathway diagram below.

Disruption of Calcium Homeostasis

Thimerosal has also been shown to be a potent mobilizer of intracellular calcium.[8] It can trigger the release of calcium from intracellular stores, such as the endoplasmic reticulum, by targeting and sensitizing inositol trisphosphate (IP₃) receptors and ryanodine receptors.[1][8] This sudden increase in cytosolic calcium can disrupt various cellular signaling processes and contribute to its cytotoxic effects.

Mandatory Visualizations

Synthesis Workflow

Caption: Synthesis workflow for Ethylmercurithiosalicylic acid sodium salt.

Signaling Pathway of Antimicrobial Action

Caption: Antimicrobial signaling pathway of Thimerosal.

Experimental Workflow: Quality Control

The quality control of synthesized ethylmercurithiosalicylic acid sodium salt is crucial to ensure its purity and identity. The following workflow is based on established pharmacopeial methods, such as those found in the United States Pharmacopeia (USP).[9]

Caption: Quality control workflow for synthesized Thimerosal.

Experimental Protocols for Quality Control:

• Identification (Infrared Absorption): The infrared absorption spectrum of the sample is compared to that of a reference standard of Thimerosal. The spectra should be concordant.[9]

• Assay (Purity): The purity of the sample is determined by a suitable quantitative method. This can be a titrimetric method or a more specific High-Performance Liquid Chromatography (HPLC) method to separate and quantify Thimerosal and any potential impurities.[9]

• Loss on Drying: A weighed sample is dried in a vacuum over a suitable desiccant until a constant weight is achieved. The percentage of weight loss is calculated and should not exceed the specified limit (typically not more than 0.5%).[9]

• Ether-Soluble Substances: A weighed sample is extracted with anhydrous ethyl ether. The ether is evaporated, and the residue is dried and weighed. The amount of ether-soluble substances should not exceed the specified limit (e.g., 0.8%).[9]

• Mercury Ions: This test is performed to limit the amount of free mercury ions in the sample. A colorimetric or instrumental method is used to quantify the free mercury ions, which should be below the established limit.[9]

Conclusion

Ethylmercurithiosalicylic acid sodium salt has a long history as an effective antimicrobial preservative. Its discovery by Morris Kharasch and subsequent commercialization by Eli Lilly played a significant role in ensuring the safety of various pharmaceutical products, most notably multi-dose vaccines. The synthesis of Thimerosal is a well-established chemical process that can be reliably performed and scaled. Understanding its mechanism of action, which involves the disruption of essential microbial enzymes and cellular calcium homeostasis, is critical for appreciating its biological activity. The quality control workflows outlined in this guide are essential for ensuring the purity and safety of the final product for its intended applications. This technical guide serves as a valuable resource for researchers and professionals in the fields of chemistry and drug development, providing a detailed understanding of this historically important organomercury compound.

References

• 1. researchgate.net [researchgate.net]
• 2. US1672615A - Alkyl mercuric sulphur compound and process of producing it - Google Patents [patents.google.com]
• 3. Thiomersal - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. Thimerosal(54-64-8) 13C NMR [m.chemicalbook.com]
• 6. Thimerosal | C9H9HgNaO2S | CID 16684434 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]
• 8. Thimerosal: a versatile sulfhydryl reagent, calcium mobilizer, and cell function-modulating agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. uspbpep.com [uspbpep.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of Thimerosal as a Preservative in Multi-Dose Vials

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use of Thimerosal as a preservative in multi-dose pharmaceutical vials. The information is intended to guide researchers, scientists, and drug development professionals in the appropriate formulation, testing, and quality control of products containing Thimerosal.

Introduction to Thimerosal

Thimerosal is an organomercury compound that has been used for decades as an antimicrobial preservative in various pharmaceutical products, including multi-dose vaccines, to prevent bacterial and fungal contamination.[1][2] Its primary function in multi-dose vials is to maintain the sterility of the product after the vial has been punctured multiple times for dose withdrawal, thereby reducing the risk of serious infections.[1]

The use of Thimerosal has been a subject of public discussion; however, numerous scientific studies and regulatory bodies have concluded that there is no evidence of harm from the low doses of Thimerosal used in vaccines.[3][4] In the body, Thimerosal is metabolized to ethylmercury and thiosalicylate, which are excreted relatively quickly.[2]

Concentration and Formulation

Recommended Concentration

The typical concentration of Thimerosal in multi-dose vials is 0.01% (w/v) , which is equivalent to 1 part in 10,000.[5] A 0.5 mL dose of a vaccine containing 0.01% Thimerosal contains approximately 25 micrograms of mercury.[6] This concentration has been shown to be effective in preventing the growth of a broad spectrum of pathogens.[6]

Formulation Considerations

The stability and efficacy of Thimerosal can be influenced by other components in the formulation. For instance, the presence of sodium chloride can accelerate the decomposition of Thimerosal.[7] Therefore, careful consideration of all excipients is necessary during the formulation development process.

Antimicrobial Efficacy

The effectiveness of Thimerosal as a preservative must be demonstrated through Antimicrobial Effectiveness Testing (AET), as outlined in the United States Pharmacopeia (USP) General Chapter <51>.[8][9] This test, also known as the Preservative Efficacy Test (PET), challenges the preserved formulation with a panel of specified microorganisms.

Minimum Inhibitory Concentrations (MIC)

The following table summarizes the minimum inhibitory concentrations of Thimerosal required for the complete growth inhibition of various microorganisms. This data provides a baseline understanding of its antimicrobial potency.

Microorganism	Minimum Inhibitory Concentration (µg/mL)
Staphylococcus aureus	6.25[10]
Pseudomonas aeruginosa	100[10]
Candida albicans	6.25[10]
Aspergillus brasiliensis	12.5[10]

Experimental Protocols

Protocol for Antimicrobial Effectiveness Test (AET)

This protocol is based on the guidelines provided in USP General Chapter <51>.

Objective: To evaluate the antimicrobial effectiveness of Thimerosal in a multi-dose vial formulation.

Materials:

• Test product containing Thimerosal

• Cultures of challenge microorganisms (see table below)

• Sterile saline solution

• Appropriate culture media (e.g., Soybean-Casein Digest Agar, Sabouraud Dextrose Agar)

• Sterile containers for inoculation and sampling

• Incubator set at 20-25°C

Challenge Microorganisms:

Organism	ATCC Number
Staphylococcus aureus	6538
Pseudomonas aeruginosa	9027
Escherichia coli	8739
Candida albicans	10231
Aspergillus brasiliensis	16404

Procedure:

• Inoculum Preparation: Prepare standardized suspensions of each challenge microorganism to a concentration of approximately 1 x 10⁸ colony-forming units (CFU)/mL.

• Inoculation: Inoculate separate containers of the test product with each of the challenge microorganisms to achieve a final concentration of between 1 x 10⁵ and 1 x 10⁶ CFU/mL. The volume of the inoculum should be between 0.5% and 1.0% of the volume of the product.

• Incubation: Incubate the inoculated containers at 20-25°C for 28 days.

• Sampling and Enumeration: At specified intervals (typically 7, 14, and 28 days), withdraw a sample from each container and determine the number of viable microorganisms using a plate count method.

• Data Analysis: Calculate the log reduction in viable microorganisms from the initial inoculum concentration at each time point.

Acceptance Criteria (for parenteral products):

Time Interval	Bacteria (e.g., S. aureus, P. aeruginosa, E. coli)	Yeast and Mold (e.g., C. albicans, A. brasiliensis)
7 days	Not less than 1.0 log reduction	No increase from the initial calculated count
14 days	Not less than 3.0 log reduction	No increase from the initial calculated count
28 days	No increase from the 14-day count	No increase from the initial calculated count

"No increase" is defined as not more than a 0.5 log₁₀ unit higher than the previous value measured.

Protocol for Quality Control: Thimerosal Assay by HPLC

This protocol outlines a general method for the quantification of Thimerosal in a multi-dose vial formulation using High-Performance Liquid Chromatography (HPLC). Method validation is required for specific product formulations.

Objective: To determine the concentration of Thimerosal in the final product.

Materials and Equipment:

• HPLC system with a UV detector

• Reversed-phase C18 column (e.g., 4.6 mm x 150 mm, 5 µm)

• Thimerosal reference standard

• Methanol (HPLC grade)

• Phosphate buffer (e.g., 0.05 M, pH 2.5)

• Volumetric flasks and pipettes

• Syringe filters (0.45 µm)

Chromatographic Conditions (Example):

Parameter	Condition
Mobile Phase	Methanol: 0.05 M Phosphate buffer pH 2.5 (70:30 v/v)[11]
Flow Rate	1.0 mL/min
Column Temperature	Ambient
Detection Wavelength	218 nm[11]
Injection Volume	20 µL

Procedure:

• Standard Preparation: Prepare a stock solution of Thimerosal reference standard in a suitable solvent (e.g., water or mobile phase). Prepare a series of working standards by diluting the stock solution to known concentrations.

• Sample Preparation: Dilute the test product with a suitable diluent to a concentration within the range of the standard curve. Filter the sample through a 0.45 µm syringe filter before injection.

• Chromatography: Inject the standard and sample solutions into the HPLC system.

• Data Analysis: Identify the Thimerosal peak in the chromatograms based on its retention time compared to the standard. Calculate the concentration of Thimerosal in the sample by comparing its peak area to the calibration curve generated from the standards.

Stability of Thimerosal

Thimerosal in aqueous solutions can degrade over time. The primary degradation products are thiosalicylic acid and ethylmercuric hydroxide.[7] Factors that can affect the stability of Thimerosal include:

• pH: Stability is influenced by the pH of the formulation.

• Light: Thimerosal is sensitive to light and should be protected from exposure.[12]

• Temperature: Higher temperatures can accelerate degradation.

• Excipients: As mentioned, certain excipients like sodium chloride can negatively impact stability.[7]

• Container Closure System: There is evidence that Thimerosal can be sorbed onto plastic containers.[7]

Stability studies should be conducted on the final drug product in its intended container closure system to establish an appropriate shelf-life. These studies should include monitoring the concentration of Thimerosal and its degradation products over time under various storage conditions.

Mechanism of Antimicrobial Action

The antimicrobial activity of Thimerosal is attributed to the ethylmercury cation (C₂H₅Hg⁺), which is released upon its dissociation in aqueous solutions.[13] This cation has a high affinity for thiol (-SH) groups present in the cysteine residues of proteins and enzymes within microbial cells.[14][15]

The binding of the ethylmercury cation to these thiol groups leads to the inhibition of essential enzymes, disruption of protein structure and function, and ultimately, microbial cell death.[1][14]

Visualizations

Caption: Mechanism of Thimerosal's antimicrobial action.

Caption: Experimental workflow for the Antimicrobial Effectiveness Test (AET).

References

• 1. britannica.com [britannica.com]
• 2. Thiomersal - Wikipedia [en.wikipedia.org]
• 3. Thiomersal [who.int]
• 4. An assessment of thimerosal use in childhood vaccines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. cdn.who.int [cdn.who.int]
• 6. cdc.gov [cdc.gov]
• 7. Decomposition of thimerosal in aqueous solution and its determination by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Comparison of Compendial Antimicrobial Effectiveness Tests: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. njccwei.com [njccwei.com]
• 10. In vitro assessment of Thimerosal cytotoxicity and antimicrobial activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. asianjpr.com [asianjpr.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Thiol-modulated mechanisms of the cytotoxicity of thimerosal and inhibition of DNA topoisomerase II alpha - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Thimerosal in Veterinary Vaccine Formulations

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thimerosal, an organomercury compound, has served as a highly effective preservative in biological products, including veterinary vaccines, since the 1930s.[1][2] Its primary function is to prevent bacterial and fungal contamination in multi-dose vaccine vials, which are common in veterinary medicine to facilitate immunization campaigns for livestock and companion animals.[1][3] This document provides detailed application notes, quantitative data, and experimental protocols for the use and evaluation of thimerosal in veterinary vaccine formulations.

Mechanism of Action

Thimerosal exerts its antimicrobial and antifungal effects through the action of its ethylmercury component.[4] The precise mechanisms are not fully elucidated but are understood to involve the following:

• Inhibition of Sulfhydryl-Containing Enzymes: Thimerosal readily reacts with sulfhydryl (-SH) groups in microbial proteins, including essential enzymes. This binding disrupts the enzymes' structure and function, leading to the inhibition of critical metabolic pathways and ultimately, cell death.[4]

• Protein Precipitation: The interaction of ethylmercury with proteins can cause them to denature and precipitate, further disrupting cellular processes.

• Disruption of Cellular Metabolism: By interfering with key enzymes, thimerosal effectively halts vital metabolic activities within the microorganism.[4]

• Calcium Signaling Interference: Thimerosal can activate the InsP3 calcium channel on the endoplasmic reticulum, leading to a release of intracellular calcium. This disruption of calcium homeostasis can trigger or inhibit various cellular functions that are dependent on calcium signaling.[4]

Below is a diagram illustrating the proposed mechanism of action of thimerosal.

Caption: Proposed antimicrobial mechanism of thimerosal.

Quantitative Data

Thimerosal has been shown to be effective as a preservative in veterinary vaccines at concentrations typically ranging from 0.001% to 0.01%.[1] The following tables summarize the concentration of thimerosal in various centrally authorized veterinary vaccines and present data from a study on its effect on the efficacy of an inactivated Newcastle disease oil-emulsion vaccine.

Table 1: Thimerosal Concentration in Various Veterinary Vaccines

Vaccine Name	Target Species	Vaccine Type	Thimerosal Amount per Dose
Bluevac BTV8®	Sheep, Cattle	Bluetongue	200 µg (sheep), 400 µg (cattle)
Circovac®	Pigs	Porcine Circovirus	200 µg (sows), 50 µg (piglets)
Coxevac®	Cattle, Goats	Coxiella burnetii	440 µg (cattle), 220 µg (goats)
Gripovac 3 / Respiporc 3®	Pigs	Swine Influenza	210 µg
Neocolipor®	Pigs	E. coli	200 µg
Netvax®	Chickens	Clostridium perfringens	35-50 µg
Suvaxyn Aujeszky 783+O/W®	Pigs	Aujeszky's Disease	150 µg
Suvaxyn PCV®	Pigs	Porcine Circovirus	100 µg

Source: Adapted from a 2012 World Health Organization report.[3]

Table 2: Effect of Thimerosal Concentration on the Efficacy of Inactivated Newcastle Disease Oil-Emulsion Vaccine

Thimerosal Concentration (mg/mL of antigen)	Mean Hemagglutination-Inhibition (HI) Titer (4 weeks post-vaccination)
0	~7.5
2.06	~7.0
4.12	~6.5
8.25	~5.5
16.5	~4.5

Data from a study by H.D. Stone, Avian Diseases, 1985. The study found that while mean HI titers decreased with increasing thimerosal concentrations, the levels recommended for commercial vaccines did not significantly decrease vaccine efficacy.[5]

Experimental Protocols

The evaluation of the efficacy of a preservative in a veterinary vaccine is a critical step in its development and registration. The following protocol is based on the European Pharmacopoeia (Ph. Eur.) Chapter 5.1.3 for assessing antimicrobial preservation efficacy and is adapted for veterinary vaccine applications.

Protocol: Antimicrobial Preservative Efficacy Test for Veterinary Vaccines

1. Objective: To determine the effectiveness of thimerosal in preventing the growth of and/or killing microorganisms that may be introduced into a multi-dose veterinary vaccine formulation.

2. Materials:

• Test vaccine formulation containing thimerosal.

• Control vaccine formulation without thimerosal (if applicable).

• Standard challenge microorganisms (see Table 3).

• Culture media (e.g., Soybean-Casein Digest Agar, Sabouraud Dextrose Agar).

• Sterile saline solution with 0.05% w/v polysorbate 80 (for fungal spore suspension).

• Sterile capped tubes or original vaccine vials.

• Incubators set at appropriate temperatures.

• Equipment for microbial enumeration (e.g., plate counters, membrane filtration apparatus).

3. Challenge Microorganisms: The Ph. Eur. recommends a standard set of challenge microorganisms. For veterinary vaccines, it is also advisable to consider microorganisms that are common contaminants in veterinary environments.

Table 3: Recommended Challenge Microorganisms

Microorganism	Type	ATCC Strain	Growth Medium	Incubation Temperature
Staphylococcus aureus	Bacterium	6538	Soybean-Casein Digest Agar	30-35°C
Pseudomonas aeruginosa	Bacterium	9027	Soybean-Casein Digest Agar	30-35°C
Escherichia coli	Bacterium	8739	Soybean-Casein Digest Agar	30-35°C
Candida albicans	Yeast	10231	Sabouraud Dextrose Agar	20-25°C
Aspergillus brasiliensis	Mold	16404	Sabouraud Dextrose Agar	20-25°C
Veterinary-relevant isolate	(e.g., Pasteurella multocida, Bordetella bronchiseptica, environmental fungi)	N/A	Appropriate selective media	As required

4. Procedure:

a. Preparation of Inoculum: i. Culture the challenge microorganisms on the appropriate agar medium. ii. Harvest the cultures and suspend in sterile saline to achieve a microbial count of approximately 1 x 10⁸ CFU/mL. For A. brasiliensis, use sterile saline with polysorbate 80 to aid in spore suspension. iii. The final concentration of microorganisms in the inoculated product should be between 1 x 10⁵ and 1 x 10⁶ CFU/mL.[6]

b. Inoculation of Vaccine: i. Aseptically inoculate a separate container of the vaccine formulation for each challenge microorganism. ii. The volume of the inoculum should not exceed 1% of the volume of the product.[6] iii. Mix thoroughly to ensure a homogenous distribution of the microorganisms.

c. Incubation: i. Incubate the inoculated vaccine containers at 20-25°C and protected from light for 28 days.[6]

d. Sampling and Enumeration: i. Withdraw samples at specified intervals: 0 hours, 7 days, 14 days, and 28 days.[6] ii. Perform serial dilutions of the samples and determine the number of viable microorganisms using the plate count method or membrane filtration. iii. It is crucial to validate the neutralization of thimerosal's antimicrobial activity in the enumeration step to ensure accurate recovery of surviving microorganisms.

5. Acceptance Criteria: The preservative is considered effective if the following criteria are met:

Table 4: Acceptance Criteria for Preservative Efficacy (Parenteral Preparations)

Time Interval	Bacteria (Log Reduction from initial count)	Fungi (Log Reduction from initial count)
Criterion A
6 hours	≥ 2	-
24 hours	≥ 3	-
7 days	No recovery	-
14 days	-	No increase
28 days	-	No increase
Criterion B
24 hours	≥ 1	-
7 days	≥ 3	-
14 days	No increase	-
28 days	No increase	No increase

Criterion A is the recommended efficacy. Criterion B is acceptable in justified cases where Criterion A cannot be met. "No increase" is defined as not more than a 0.5 log₁₀ unit increase from the previous time point.

The following diagram illustrates the experimental workflow for the preservative efficacy test.

Caption: Workflow for Preservative Efficacy Testing.

Logical Relationships in Preservative Selection

The decision to use thimerosal or any preservative in a veterinary vaccine involves several considerations. The following diagram illustrates the logical relationships in this process.

Caption: Decision-making for preservative use in veterinary vaccines.

Conclusion

Thimerosal remains a valuable preservative for multi-dose veterinary vaccines due to its broad-spectrum antimicrobial and antifungal properties. Its use, however, necessitates rigorous testing to ensure both efficacy and safety in the final vaccine formulation. The protocols and data presented in these application notes provide a framework for the evaluation of thimerosal and other preservatives in the development of safe and effective veterinary biologics. Adherence to established pharmacopoeial standards is essential for regulatory compliance and to ensure the quality and stability of veterinary vaccines.

References

• 1. Thimerosal and Vaccines | FDA [fda.gov]
• 2. Thimerosal and Vaccines | Vaccine Safety | CDC [cdc.gov]
• 3. terrance.who.int [terrance.who.int]
• 4. Thimerosal | C9H9HgNaO2S | CID 16684434 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Effect of thimerosal concentration on the efficacy of inactivated Newcastle disease oil-emulsion vaccines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Preservative Efficacy Test | Pharmaguideline [pharmaguideline.com]

Application Notes and Protocols: Use of Thimerosal in Preparing Skin Test Antigens

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thimerosal, an organomercury compound, has historically been utilized as a preservative in various biological products, including vaccines and skin test antigens, due to its effective antimicrobial and antifungal properties.[1][2] Its primary function is to prevent microbial contamination in multi-dose vials, ensuring the safety and integrity of the product upon repeated use.[2] Chemically, thimerosal consists of ethylmercury and thiosalicylate.[3] While its use in childhood vaccines has significantly declined due to concerns about mercury exposure, it may still be found in some multi-dose influenza vaccines and other biological preparations, including allergenic extracts for skin testing.[1][2][4]

Data Presentation: Thimerosal in Biological Preparations

The following table summarizes the typical concentrations of thimerosal found in biological preparations, which can be extrapolated to its historical use in skin test antigens.

Parameter	Value	Reference
Effective Preservative Concentration	0.001% to 0.01% (10 to 100 µg/mL)	[1]
Mercury Content (by weight)	Approximately 49.6%	[7]
Mercury per 0.5 mL dose (at 0.01%)	~25 µg	[1]

Experimental Protocols

Hypothetical Protocol for Preparation of Thimerosal-Preserved Skin Test Antigens

This protocol is a hypothetical reconstruction based on general principles of aseptic manufacturing of biological products, as specific, detailed protocols for the addition of thimerosal to skin test antigens are not prevalent in current literature due to the shift to alternative preservatives.

Objective: To prepare a sterile, preserved stock solution of allergenic extract for skin testing using thimerosal.

Materials:

• Raw allergenic source material (e.g., pollen, mite bodies, animal dander)

• Extraction buffer (e.g., Phosphate Buffered Saline)

• Thimerosal stock solution (e.g., 1% w/v)

• Sterile, depyrogenated multi-dose vials

• Sterile filtration apparatus (0.22 µm filter)

• Aseptic processing environment (e.g., laminar flow hood)

Procedure:

• Allergen Extraction:

  • Process the raw allergenic source material to increase the surface area for extraction (e.g., milling, grinding).

  • Suspend the processed material in a suitable extraction buffer at a specified ratio (e.g., 1:10 w/v).

  • Gently agitate the suspension at a controlled temperature (e.g., 4°C) for a defined period (e.g., 12-24 hours) to allow for the solubilization of allergenic proteins.

• Clarification:

  • Centrifuge the crude extract to pellet solid debris.

  • Collect the supernatant containing the soluble allergenic proteins.

• Sterile Filtration:

  • Pass the clarified extract through a 0.22 µm sterile filter into a sterile collection vessel within a laminar flow hood to ensure sterility.

• Addition of Thimerosal:

  • Calculate the volume of thimerosal stock solution required to achieve the desired final concentration (e.g., 0.01%).

  • Under aseptic conditions, add the calculated volume of thimerosal stock solution to the sterile allergenic extract.

  • Mix the solution gently but thoroughly to ensure uniform distribution of the preservative.

• Aseptic Filling:

  • Dispense the thimerosal-preserved allergenic extract into sterile, depyrogenated multi-dose vials.

  • Securely seal the vials with sterile stoppers and aluminum caps.

• Quality Control Sampling:

  • Collect a representative number of vials for quality control testing.

Quality Control Protocol for Thimerosal-Preserved Skin Test Antigens

Objective: To ensure the safety, potency, and sterility of the final thimerosal-preserved skin test antigen product.

Tests:

• Sterility Testing:

  • Inoculate suitable microbial growth media with samples from the final product vials.

  • Incubate under appropriate conditions and observe for any microbial growth. The product must be sterile.

• Potency Testing:

  • Utilize an appropriate method to determine the allergenic potency, such as Enzyme-Linked Immunosorbent Assay (ELISA) to quantify major allergen content or skin testing in sensitized individuals to determine biological activity.

• Thimerosal Concentration Assay:

  • Employ a validated analytical method, such as cold vapor atomic absorption spectroscopy, to confirm that the final concentration of mercury (from thimerosal) is within the specified range.

• pH and Appearance:

  • Measure the pH of the final product to ensure it is within the acceptable range for stability and patient comfort.

  • Visually inspect the product for any particulate matter or discoloration.

• Endotoxin Testing:

  • Perform a Limulus Amebocyte Lysate (LAL) test to quantify endotoxin levels and ensure they are below the established safety limits.

Signaling Pathways and Experimental Workflows

Thimerosal's Effect on Dendritic Cell Signaling

Thimerosal has been shown to impact the function of dendritic cells (DCs), which are key antigen-presenting cells in the initiation of an immune response. At low concentrations, thimerosal can alter intracellular calcium signaling within DCs, leading to a dysregulated release of cytokines and a skewed T-helper cell response, potentially favoring a Th2 phenotype, which is associated with allergic reactions.[8][9][10][11]

Caption: Thimerosal's impact on dendritic cell signaling.

Experimental Workflow: Preparation and QC of Skin Test Antigens

The following diagram illustrates a generalized workflow for the manufacturing and quality control of skin test antigens, incorporating the preservative step.

Caption: Manufacturing and QC workflow for skin test antigens.

Stability of Allergenic Extracts

The stability of allergenic extracts is crucial for their diagnostic accuracy and therapeutic efficacy. Several factors can influence the stability of these extracts:

• Diluent Composition: The use of 50% glycerin as a diluent significantly enhances the stability of allergenic extracts and extends their shelf life.[12][13] Human serum albumin (HSA) can also be added to increase the stability of dilute solutions.[13]

• Enzymatic Degradation: Some allergenic extracts, particularly those from fungi and insects, contain proteases that can degrade the allergenic proteins in a mixture.[13]

• Storage Temperature: Refrigeration is essential for maintaining the potency of allergenic extracts.

While thimerosal is an effective antimicrobial preservative, there is a lack of recent, direct comparative studies on its ability to preserve the allergenic protein content over time compared to modern alternatives like phenol in the context of skin test antigens. The primary role of thimerosal is to prevent microbial contamination rather than to stabilize the allergen proteins themselves.

Conclusion

References

• 1. fda.gov [fda.gov]
• 2. Thimerosal and Vaccines | Vaccine Safety | CDC [cdc.gov]
• 3. Thimerosal: an ophthalmic preservative which acts as a hapten to elicit specific antibodies and cell mediated immunity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Thimerosal-Containing Vaccines and Neurodevelopmental Disorders - Immunization Safety Review - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. aaaai.org [aaaai.org]
• 6. college.acaai.org [college.acaai.org]
• 7. publications.aap.org [publications.aap.org]
• 8. Potential Immunotoxic Effect of Thimerosal: Compound Alters Dendritic Cell Response in Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Thimerosal compromises human dendritic cell maturation, IL-12 production, chemokine release, and T-helper polarization - PMC [pmc.ncbi.nlm.nih.gov]
• 10. sciencedaily.com [sciencedaily.com]
• 11. Thimerosal induces TH2 responses via influencing cytokine secretion by human dendritic cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Stability data related to allergen extracts at 1:10000 & weaker [aaaai.org]
• 13. Stability of allergen extracts used in skin testing and immunotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Analytical Detection of Thimerosal in Biological Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thimerosal is an organomercury compound that has been historically used as a preservative in some vaccines and other biological products. Due to its mercury content, there is significant interest in monitoring its levels and understanding its metabolic fate in biological systems. This document provides detailed application notes and protocols for the analytical detection of thimerosal and its metabolites in various biological matrices. The methodologies covered include advanced chromatographic and spectroscopic techniques, offering high sensitivity and specificity.

Quantitative Data Summary

The selection of an appropriate analytical method for thimerosal detection depends on factors such as the required sensitivity, the nature of the biological matrix, and the available instrumentation. The following table summarizes the quantitative performance of various analytical methods reported in the literature.

Analytical Method	Biological Matrix	Analyte(s)	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Reference(s)
HPLC-ICP-MS	Mouse Tissue	Ethylmercury, Inorganic Mercury	0.2 pg (EtHg), 0.6 pg (Hg²⁺)	-	-	[1]
HPLC-UV-CV-AFS	River Water, Effluent	Thimerosal, Ethylmercury, Inorganic Mercury	0.09 µg/L (THM), 0.09 µg/L (EtHg), 0.07 µg/L (Hg²⁺)	-	-	[2]
CV-AFS	Vaccines	Thimerosal (as Hg)	0.02 µg/L	-	80.1 - 106	[3]
CV-AAS	Urine	Total Mercury	-	0.3 µg/L	93 - 100	[4]
GC-ICP-MS	Mouse Tissue	Methylmercury, Ethylmercury, Inorganic Mercury	0.4 pg (MeHg), 0.2 pg (EtHg), 0.6 pg (Hg²⁺)	-	-	[1][5]

Experimental Protocols

High-Performance Liquid Chromatography coupled with Inductively Coupled Plasma Mass Spectrometry (HPLC-ICP-MS) for Thimerosal Speciation in Tissues

This method allows for the separation and quantification of thimerosal's primary degradation products, ethylmercury and inorganic mercury, in tissue samples.

a. Sample Preparation [1][5]

• Homogenization: Weigh approximately 0.1-0.5 g of tissue and homogenize in a suitable buffer (e.g., Tris-HCl).

• Spiking (for isotope dilution): Spike the homogenate with isotopically enriched standards of ethylmercury (e.g., ¹⁹⁹EtHg⁺) and inorganic mercury (e.g., ²⁰¹Hg²⁺) to correct for matrix effects and procedural losses.

• Digestion: Add 20% tetramethylammonium hydroxide (TMAH) to the spiked homogenate and digest to release mercury species from the tissue matrix.

• Extraction: Adjust the pH of the digest to 9 with a suitable buffer and perform a liquid-liquid extraction with a chelating agent like diethylammonium diethyldithiocarbamate (DDTC) in an organic solvent (e.g., toluene).

• Derivatization (for GC-ICP-MS): For subsequent analysis by Gas Chromatography, the extracted mercury species are butylated using a Grignard reagent (e.g., butylmagnesium chloride). For direct LC-ICP-MS, this step is omitted.

b. Instrumental Analysis [6][7]

• HPLC System:

  • Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

  • Mobile Phase: A gradient of methanol and an aqueous buffer (e.g., ammonium acetate) is commonly used. The specific gradient will depend on the column and the specific mercury species being separated.

  • Flow Rate: 0.5 - 1.0 mL/min.

  • Injection Volume: 20 µL.

• ICP-MS System:

  • Nebulizer: A micro-mist nebulizer is suitable for introducing the HPLC eluent into the plasma.

  • Plasma Conditions: Optimize RF power, nebulizer gas flow, and auxiliary gas flow for maximum mercury signal intensity and stability.

  • Monitored Isotopes: Monitor mercury isotopes such as ¹⁹⁹Hg, ²⁰⁰Hg, ²⁰¹Hg, and ²⁰²Hg.

c. Quality Control

• Analyze procedural blanks and certified reference materials (if available) with each batch of samples.

• Monitor the recovery of the isotopically enriched internal standards.

Cold Vapor Atomic Absorption/Fluorescence Spectrometry (CV-AAS/AFS) for Total Mercury in Urine and Vaccines

This method is a sensitive technique for the determination of total mercury, which can be correlated to thimerosal content. Organic mercury is first oxidized to inorganic mercury (Hg²⁺), which is then reduced to elemental mercury (Hg⁰) for detection.

a. Sample Preparation (Urine) [4][8]

• Digestion: To a known volume of urine (e.g., 1-5 mL), add a strong oxidizing agent like potassium permanganate (KMnO₄) in a sulfuric acid (H₂SO₄) solution. Allow the reaction to proceed at room temperature to decompose all mercury compounds to inorganic mercury (II).

• Clarification: Add a few drops of hydroxylamine hydrochloride solution to remove excess permanganate.

• Dilution: Dilute the digested sample to a known volume with deionized water.

b. Sample Preparation (Vaccines) [3][9]

• Digestion: Dilute the vaccine sample and digest with a mixture of oxidizing agents such as KBr/KBrO₃ or KMnO₄ in a dilute acid medium. Microwave-assisted digestion can also be employed to accelerate the process.[3]

• Dilution: Dilute the digested sample to a suitable concentration for analysis.

c. Instrumental Analysis [3][4]

• Reduction: Introduce the prepared sample into a reaction vessel where a reducing agent, typically stannous chloride (SnCl₂) or sodium borohydride (NaBH₄), is added to reduce Hg²⁺ to volatile elemental mercury (Hg⁰).

• Vapor Generation: Purge the elemental mercury vapor from the solution using an inert gas (e.g., argon).

• Detection: Pass the mercury vapor through a quartz cell in the light path of an atomic absorption or fluorescence spectrometer.

  • Wavelength: Measure the absorbance or fluorescence at 253.7 nm.

d. Quality Control

• Analyze reagent blanks and spiked samples to assess recovery.

• Use certified reference materials for urine or other relevant matrices to validate the method.

Visualizations

Thimerosal Metabolism and Interaction

Thimerosal rapidly metabolizes in the body, primarily breaking down into ethylmercury and thiosalicylate.[10] Ethylmercury can then be further metabolized to inorganic mercury. The ethylmercury moiety is known to interact with thiol-containing molecules such as glutathione and cysteine residues in proteins.[7]

Caption: Simplified metabolic pathway of Thimerosal.

Experimental Workflow: HPLC-ICP-MS for Thimerosal Speciation

The following diagram illustrates the key steps in the analysis of thimerosal metabolites in biological tissues using HPLC-ICP-MS.

Caption: HPLC-ICP-MS workflow for Thimerosal analysis.

Thimerosal-Induced Apoptotic Signaling Pathway

Thimerosal has been shown to induce apoptosis (programmed cell death) in various cell types. One of the key mechanisms involves the mitochondrial pathway, characterized by the inhibition of pro-survival signals and the activation of caspases.[11][12][13]

Caption: Thimerosal-induced apoptotic signaling pathway.

References

• 1. Determination of methylmercury, ethylmercury, and inorganic mercury in mouse tissues, following administration of thimerosal, by species-specific isotope dilution GC-inductively coupled plasma-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Determination of thimerosal in biological products by liquid chromatography with inductively coupled plasma mass spectrometric detection - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 7. In vitro study of thimerosal reactions in human whole blood and plasma surrogate samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. DSpace [scholarworks.umass.edu]
• 9. jastmag.com [jastmag.com]
• 10. Thiomersal - Wikipedia [en.wikipedia.org]
• 11. Thimerosal-Induced Apoptosis in Mouse C2C12 Myoblast Cells Occurs through Suppression of the PI3K/Akt/Survivin Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Thimerosal-induced apoptosis in mouse C2C12 myoblast cells occurs through suppression of the PI3K/Akt/survivin pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Application Note: Quantification of Thimerosal in Pharmaceutical Formulations using High-Performance Liquid Chromatography

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and validated reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of Thimerosal in pharmaceutical preparations. The described protocol is applicable for the determination of Thimerosal in various matrices, including creams and vaccine solutions, ensuring accurate quality control and stability monitoring. The method is sensitive, specific, and yields reproducible results, adhering to ICH guidelines for analytical method validation.

Introduction

Thimerosal is an organomercury compound widely used as an antiseptic and preservative in a variety of pharmaceutical products, including vaccines, ophthalmic solutions, and topical creams. Due to safety concerns related to mercury content, its concentration in final products is strictly regulated. Therefore, a reliable and accurate analytical method for the quantification of Thimerosal is crucial for quality control in the pharmaceutical industry. High-performance liquid chromatography (HPLC) offers a specific and sensitive approach for the determination of intact Thimerosal, separating it from potential degradation products and formulation excipients.

Experimental Protocols

This section outlines a detailed protocol for the quantification of Thimerosal based on a validated RP-HPLC-UV method.[1]

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV-Vis detector is suitable for this analysis.

• HPLC System: Waters HPLC or equivalent with a pump, autosampler, and a photodiode array detector.

• Column: C18 reverse-phase column (e.g., Symmetry® C18, 250 x 4.6 mm I.D., 5 µm particle size) with a compatible guard column.

• Mobile Phase: A mixture of methanol and 0.05M phosphate buffer (pH 2.5) in a 70:30 (v/v) ratio.[1]

• Flow Rate: 0.7 mL/min.[1]

• Injection Volume: 60 µL.[1]

• Detection Wavelength: 218 nm.[1]

• Run Time: Approximately 12 minutes.

Reagent and Standard Preparation

• Mobile Phase Preparation:

  • Prepare a 0.05M phosphate buffer by dissolving the appropriate amount of monobasic potassium phosphate in HPLC-grade water and adjusting the pH to 2.5 with phosphoric acid.

  • Filter the buffer and methanol through a 0.45 µm membrane filter.

  • Mix the filtered methanol and phosphate buffer in a 70:30 (v/v) ratio.

  • Degas the mobile phase prior to use.

• Thimerosal Standard Stock Solution (e.g., 200 µg/mL):

  • Accurately weigh approximately 20 mg of Thimerosal reference standard.

  • Dissolve and dilute to the mark in a 100-mL low-actinic volumetric flask with HPLC-grade water.

• Working Standard Solutions:

  • Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to achieve concentrations within the desired calibration range (e.g., 1.2 - 2.8 µg/mL).[1]

Sample Preparation (Example for a Topical Cream)

This protocol is adapted for a topical cream and may require modification for other sample matrices.

• Accurately weigh an amount of cream equivalent to approximately 20 µg of Thimerosal into a 50-mL low-actinic Erlenmeyer flask.

• Add 7 mL of 0.2M phosphate buffer (pH 5.5).

• Place the flask in an ultrasonic bath at 45 °C for 30 minutes.

• Stir the mixture with a magnetic stirrer for 20 minutes at 60 rpm.

• Carefully transfer the mixture to a 10-mL low-actinic volumetric flask and dilute to the mark with the 0.2M phosphate buffer.

• Transfer the solution to a centrifuge tube and centrifuge for 15 minutes at 3500 rpm.

• Filter the supernatant through a 0.45 µm PVDF syringe filter into an HPLC vial for analysis. The approximate final concentration should be 2 µg/mL.

Quantitative Data Summary

The following tables summarize the validation parameters for the described HPLC method for Thimerosal quantification.

Table 1: Chromatographic and System Suitability Parameters

Parameter	Value
Retention Time (Thimerosal)	~ 7.5 min
Tailing Factor	< 2.0
Theoretical Plates	> 2000

Table 2: Method Validation Data [1]

Parameter	Result
Linearity Range	1.2 - 2.8 µg/mL
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	0.3 µg/mL
Limit of Quantification (LOQ)	1.0 µg/mL
Accuracy (% Recovery)	98 - 102%
Precision (% RSD)	< 2.0%

Experimental Workflow Diagram

Caption: Experimental workflow for Thimerosal quantification by HPLC.

Signaling Pathway Diagram (Logical Relationship)

Caption: Logical relationship for Thimerosal quantification.

Conclusion

The described RP-HPLC method provides a reliable and efficient tool for the quality control of Thimerosal in pharmaceutical products. The protocol is straightforward, utilizes common laboratory equipment, and has been validated according to ICH guidelines, demonstrating its accuracy, precision, and robustness. This application note serves as a comprehensive guide for researchers, scientists, and drug development professionals involved in the analysis of Thimerosal.

References

• 1. researchgate.net [researchgate.net]

Application Note: Gas Chromatography for the Analysis of Thimerosal Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thimerosal is an organomercury compound that has been used as a preservative in some vaccines and other biological and pharmaceutical products. In aqueous solutions, Thimerosal metabolizes into two primary derivatives: ethylmercury (EtHg) and thiosalicylic acid.[1][2] Monitoring the presence and concentration of these derivatives is crucial for product quality control, stability studies, and toxicological assessments. Gas chromatography (GC) offers a robust and sensitive analytical technique for the separation and quantification of these compounds.

This application note provides a detailed protocol for the analysis of ethylmercury and thiosalicylic acid using gas chromatography coupled with mass spectrometry (GC-MS). Due to the different chemical properties of the two main derivatives, the protocol outlines separate derivatization procedures to ensure their volatility and suitability for GC analysis. Ethylmercury is analyzed following butylation, while thiosalicylic acid is analyzed after silylation.

Analytical Principle

The analytical method involves the derivatization of ethylmercury and thiosalicylic acid to increase their volatility, followed by separation and detection using GC-MS.

• Ethylmercury (as ethylmercury chloride) is derivatized through butylation, where a butyl group is attached to the mercury atom, forming a more volatile and thermally stable compound.[3][4]

• Thiosalicylic acid , which contains both a carboxylic acid and a thiol group, is derivatized via silylation. A silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), replaces the active hydrogen atoms in the carboxyl and thiol groups with trimethylsilyl (TMS) groups, thereby increasing its volatility and reducing its polarity.[5]

The derivatized compounds are then introduced into the GC system, where they are separated based on their boiling points and interaction with the stationary phase of the GC column. The separated compounds are subsequently detected and quantified by a mass spectrometer.

Experimental Protocols

Materials and Reagents

• Thimerosal reference standard

• Ethylmercury chloride (EtHgCl) reference standard

• Thiosalicylic acid (TSA) reference standard

• Toluene, HPLC grade

• Methanol, HPLC grade

• Deionized water

• Tetramethylammonium hydroxide (TMAH), 25% in water

• Butylmagnesium chloride (Grignard reagent), 2.0 M in THF

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Pyridine, anhydrous

• Hydrochloric acid (HCl), concentrated

• Sodium hydroxide (NaOH)

• Nitrogen gas, high purity

• Helium gas, high purity (carrier gas)

Sample Preparation

• Digestion: To a 1 mL aqueous sample (e.g., vaccine preparation diluted in deionized water), add 5 mL of 20% TMAH. For solid samples, an appropriate amount should be weighed and dissolved.

• Extraction: Adjust the pH of the digested sample to 9 with HCl. Extract the mercury species with 10 mL of toluene by vigorous shaking for 10 minutes. Centrifuge to separate the phases and collect the toluene (upper) layer.[3][4]

• Derivatization: To the toluene extract, add 100 µL of butylmagnesium chloride solution. Vortex for 1 minute and let the reaction proceed for 30 minutes at room temperature.

• Quenching: Carefully add 1 mL of 1 M HCl to quench the excess Grignard reagent. Vortex and centrifuge.

• Final Extract: The toluene layer containing the butylated ethylmercury is ready for GC-MS analysis.

• Extraction: Acidify the aqueous sample (1 mL) to pH 2 with HCl. Extract the thiosalicylic acid with 10 mL of a suitable organic solvent like ethyl acetate. Collect the organic layer.

• Drying: Evaporate the organic extract to dryness under a gentle stream of nitrogen.

• Derivatization: To the dried residue, add 100 µL of anhydrous pyridine and 100 µL of BSTFA with 1% TMCS.

• Reaction: Cap the vial tightly and heat at 70°C for 60 minutes to ensure complete derivatization.[6]

• Final Extract: After cooling to room temperature, the sample is ready for GC-MS analysis.

Gas Chromatography-Mass Spectrometry (GC-MS) Conditions

The following are recommended starting conditions and can be optimized for specific instrumentation and applications.

Parameter	Value for Butylated Ethylmercury	Value for Silylated Thiosalicylic Acid
GC System	Agilent 7890B GC with 5977A MSD (or equivalent)	Agilent 7890B GC with 5977A MSD (or equivalent)
Column	DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness)	DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness)
Carrier Gas	Helium at a constant flow of 1.0 mL/min	Helium at a constant flow of 1.2 mL/min
Injection Volume	1 µL	1 µL
Injector Temperature	250°C	280°C
Injection Mode	Splitless	Split (10:1)
Oven Program	50°C (hold 1 min), ramp to 280°C at 15°C/min, hold 5 min[7][8]	100°C (hold 2 min), ramp to 300°C at 10°C/min, hold 5 min[7][8]
MS Transfer Line	280°C	290°C
MS Ion Source	230°C	230°C
MS Quadrupole	150°C	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV	Electron Ionization (EI) at 70 eV
Scan Range	m/z 50-400	m/z 50-500
Solvent Delay	3 min	5 min

Data Presentation

Quantitative analysis should be performed using a calibration curve prepared from the respective derivatized standards.

Analyte	Derivative	Expected Retention Time (min)	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Linearity Range
Ethylmercury	Butyl-ethylmercury	~ 8.5	0.2 pg[4]	0.7 pg	1 - 100 ng/mL
Thiosalicylic Acid	di-TMS-Thiosalicylic Acid	~ 12.2	1 ng/mL	3 ng/mL	5 - 500 ng/mL

Note: Retention times are estimates and will vary depending on the specific GC system and conditions. LOD, LOQ, and linearity ranges are typical values and should be experimentally determined for each specific application.

Visualizations

Thimerosal Degradation Pathway

Caption: Degradation of Thimerosal into its primary derivatives.

Experimental Workflow for Thimerosal Derivative Analysis

Caption: Workflow for the analysis of Thimerosal derivatives.

Logical Diagram of the Analytical Process

Caption: Overall analytical process from sample to result.

Conclusion

The gas chromatographic methods detailed in this application note provide a reliable and sensitive approach for the separate analysis of Thimerosal's main derivatives, ethylmercury and thiosalicylic acid. The described sample preparation and derivatization protocols are essential for achieving the necessary volatility for GC analysis. These methods are well-suited for quality control in pharmaceutical manufacturing, stability testing of vaccines and biological products, and for research purposes in toxicology and drug development. Proper validation of the method in the user's laboratory is recommended to ensure accuracy and precision for the intended application.

References

• 1. mdpi.com [mdpi.com]
• 2. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 3. researchgate.net [researchgate.net]
• 4. Determination of methylmercury, ethylmercury, and inorganic mercury in mouse tissues, following administration of thimerosal, by species-specific isotope dilution GC-inductively coupled plasma-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. diverdi.colostate.edu [diverdi.colostate.edu]
• 6. Investigation of the derivatization conditions for GC-MS metabolomics of biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. agilent.com [agilent.com]
• 8. elementlabsolutions.com [elementlabsolutions.com]

Application Notes and Protocols: Thimerosal as an Inactivating Agent for Pertussis Vaccine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and protocols for the use of thimerosal as an inactivating agent in the production of whole-cell pertussis vaccines.

Introduction

Thimerosal, an organomercury compound, has been historically utilized in the manufacturing of certain vaccines, including the whole-cell pertussis vaccine, not only as a preservative but also as an effective inactivating agent.[1][2][3][4] Its primary function in this context is to render the Bordetella pertussis bacteria non-infectious while preserving the antigenic components essential for eliciting a protective immune response. This document outlines the mechanism of action of thimerosal, provides a detailed protocol for the inactivation process, and describes the necessary quality control assays to ensure the safety and potency of the resulting vaccine.

Mechanism of Action

The bactericidal and inactivating properties of thimerosal are primarily attributed to its active component, ethylmercury. In aqueous solutions, thimerosal metabolizes into ethylmercury and thiosalicylate.[5] Ethylmercury readily reacts with sulfhydryl (-SH) groups present in the cysteine residues of bacterial proteins.[5][6] This interaction forms stable mercaptide bonds, leading to conformational changes in the proteins. The alteration of these proteins, which are critical for various cellular functions including enzymatic activity and structural integrity, ultimately results in the inactivation of the bacteria.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the thimerosal-based inactivation of Bordetella pertussis.

Parameter	Value	Reference
Thimerosal Concentration	0.01% w/v	[7]
Incubation Temperature	37°C	[7]
Incubation Time	36 hours	[7]
Homogenization Rate	50 rpm	[7]
Mercury (Hg) content in 0.01% Thimerosal	25 µg per 0.5 mL	[8]

Experimental Protocols

Preparation of Bordetella pertussis Suspension

• Culture selected strains of Bordetella pertussis on a suitable solid medium (e.g., Bordet-Gengou agar) to achieve confluent growth.

• Harvest the bacterial cells and suspend them in a sterile physiological saline solution.

• Adjust the opacity of the bacterial suspension to a predetermined standard using an opacity standard.

Thimerosal Inactivation Protocol

This protocol is based on optimized conditions for the inactivation of Bordetella pertussis.[7]

• Transfer the standardized bacterial suspension to a sterile inactivation vessel equipped with a magnetic stirrer.

• While continuously homogenizing the suspension at 50 rpm, add a stock solution of thimerosal to achieve a final concentration of 0.01% (w/v).

• Incubate the mixture at 37°C for 36 hours, maintaining the homogenization throughout the incubation period.

• After the incubation period, cool the inactivated bacterial suspension to room temperature.

Post-Inactivation Quality Control Assays

A series of quality control tests must be performed on the inactivated bacterial suspension to ensure its safety and quality.

• Sterility Test:

  • Inoculate a sample of the inactivated suspension into a suitable liquid culture medium (e.g., Thioglycollate broth).

  • Incubate at 37°C for a specified period (typically 7-14 days).

  • Observe for any signs of bacterial growth. The absence of growth confirms successful inactivation.

• Agglutination Test:

  • Perform a slide agglutination assay using specific antisera to confirm that the antigenic properties of the bacterial surface proteins (agglutinogens) have been preserved post-inactivation.

• Opacity Measurement:

  • Measure the opacity of the inactivated suspension to ensure it meets the required concentration of bacterial cells.

• Specific Toxicity Test (Mouse Weight Gain Test):

  • Administer the inactivated pertussis suspension to mice.

  • Monitor the weight of the mice over a set period. A lack of significant weight loss or mortality indicates successful detoxification.

• Potency Test:

  • Immunize mice with the inactivated vaccine.

  • Challenge the immunized mice with a virulent strain of Bordetella pertussis.

  • The survival of the immunized mice compared to a control group indicates the protective potency of the vaccine.

Visualizations

Caption: Workflow for the inactivation of Bordetella pertussis using thimerosal.

Caption: Mechanism of thimerosal-mediated bacterial inactivation.

References

• 1. cdn.who.int [cdn.who.int]
• 2. Pertussis [who.int]
• 3. cdn.who.int [cdn.who.int]
• 4. publications.aap.org [publications.aap.org]
• 5. Mechanism of Thimerosal-Induced Structural Destabilization of a Recombinant Rotavirus P[4] Protein Antigen Formulated as a Multi-Dose Vaccine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Thiol-modulated mechanisms of the cytotoxicity of thimerosal and inhibition of DNA topoisomerase II alpha - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. oeps.wv.gov [oeps.wv.gov]

Standard Operating Procedure for Handling Thimerosal (C9H9HgNaO2S) in the Laboratory

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the safe handling and use of Thimerosal (C9H9HgNaO2S) in a laboratory setting. It includes detailed protocols for its application as a preservative, in antimicrobial efficacy testing, and for inducing apoptosis in cell culture.

Chemical and Physical Properties

Thimerosal, also known as Merthiolate, is an organomercury compound with the chemical formula C9H9HgNaO2S.[1] It is a light cream-colored crystalline powder with a slight odor.[1] It is freely soluble in water and alcohol but practically insoluble in ether.[2]

Table 1: Chemical and Physical Properties of Thimerosal

Property	Value	References
Chemical Formula	C9H9HgNaO2S	[1]
Molecular Weight	404.81 g/mol
Appearance	Light cream-colored crystalline powder	[1]
Odor	Slight	[1]
Solubility	Freely soluble in water, soluble in alcohol, practically insoluble in ether	[2]
pH (1% aqueous solution)	~6.7	[1][2]
Mercury Content	Approximately 49.6% by weight	[1]

Hazard Identification and Safety Precautions

Thimerosal is a highly toxic compound and must be handled with extreme care. It is fatal if swallowed, inhaled, or in contact with skin.[3] It can cause damage to organs through prolonged or repeated exposure.[4] As an organomercury compound, it is a neurotoxin.

Table 2: GHS Hazard Statements for Thimerosal

Hazard Statement	Description
H300	Fatal if swallowed
H310	Fatal in contact with skin
H330	Fatal if inhaled
H373	May cause damage to organs through prolonged or repeated exposure
H410	Very toxic to aquatic life with long lasting effects

Personal Protective Equipment (PPE)

A comprehensive set of PPE is mandatory when handling Thimerosal.

• Engineering Controls: All work with Thimerosal powder or concentrated solutions must be conducted in a certified chemical fume hood.[4][5]

• Hand Protection: Wear double nitrile or neoprene gloves.[4] Ensure proper glove removal technique to prevent skin contact.

• Eye Protection: ANSI-approved safety goggles or a face shield are required.[4]

• Skin and Body Protection: A fully buttoned lab coat, long pants, and closed-toe shoes are required.[4]

Storage and Handling

• Storage: Store Thimerosal in a cool, dry, well-ventilated area away from incompatible substances such as strong oxidizing agents, acids, bases, and ammonia.[4][6] The storage area should be clearly labeled with a "Toxic" hazard sign. Keep containers tightly sealed.[4]

• Handling: Avoid creating dust when handling the solid form. Use wet cleaning techniques for any spills.[5] Dispense Thimerosal in a pan or tray to contain any potential spills.[7]

Spill and Waste Disposal

• Spills: In case of a small spill, evacuate the immediate area and prevent others from entering.[7] Wearing appropriate PPE, use a mercury spill kit to clean up the spill.[7] Do not use a regular vacuum cleaner. For larger spills, evacuate the laboratory and contact the institution's environmental health and safety (EHS) office immediately.[4]

• Waste Disposal: All Thimerosal waste, including contaminated labware and PPE, is considered hazardous waste.[8] Collect all waste in a clearly labeled, sealed, and puncture-resistant container.[8] Dispose of the waste through your institution's hazardous waste management program.

First Aid Measures

• If Swallowed: Do NOT induce vomiting. Immediately call a poison control center or doctor for treatment advice.

• If Inhaled: Move the person to fresh air. If the person is not breathing, call for emergency medical assistance and give artificial respiration if trained to do so.

• In Case of Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.

• In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower and upper eyelids occasionally. Seek immediate medical attention.

Application Notes and Protocols

Thimerosal has several applications in the laboratory due to its potent antimicrobial and biochemical properties.

Application 1: Preservative in Aqueous Solutions

Thimerosal is an effective preservative for aqueous reagents, preventing bacterial and fungal growth. A typical final concentration for preservation is 0.01% (w/v).

Protocol for Preparing a 100 mL 0.01% Thimerosal Solution:

• Preparation: Work in a chemical fume hood and wear appropriate PPE.

• Weighing: Accurately weigh 10 mg of Thimerosal powder.

• Dissolving: Add the weighed Thimerosal to a 100 mL volumetric flask.

• Mixing: Add approximately 80 mL of deionized water to the flask and swirl gently to dissolve the powder.

• Final Volume: Once dissolved, bring the volume to 100 mL with deionized water.

• Storage: Store the solution in a tightly sealed, light-resistant container at 4°C. Label the container clearly with the contents, concentration, date, and appropriate hazard warnings.

Caption: Workflow for preparing a 0.01% Thimerosal solution.

Application 2: Antimicrobial Efficacy Testing (Minimum Inhibitory Concentration - MIC)

This protocol determines the lowest concentration of Thimerosal that inhibits the visible growth of a microorganism.

Table 3: Representative MIC Values for Thimerosal

Microorganism	MIC (µg/mL)	Reference
Staphylococcus aureus	6.25	[9]
Pseudomonas aeruginosa	100	[9]
Candida albicans	6.25	[9]
Aspergillus brasiliensis	12.5	[9]

Protocol for Broth Microdilution MIC Assay:

• Prepare Thimerosal Stock Solution: Prepare a sterile stock solution of Thimerosal at a concentration of 1 mg/mL in an appropriate sterile solvent (e.g., water).

• Prepare Microtiter Plate: In a 96-well microtiter plate, perform serial twofold dilutions of the Thimerosal stock solution in a suitable sterile broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI for fungi). The final volume in each well should be 100 µL.

• Prepare Inoculum: Prepare a standardized inoculum of the test microorganism equivalent to a 0.5 McFarland standard, and then dilute it to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the wells.

• Inoculate Plate: Add 100 µL of the prepared inoculum to each well of the microtiter plate. Include a positive control (broth with inoculum, no Thimerosal) and a negative control (broth only).

• Incubation: Incubate the plate at the optimal temperature for the microorganism (e.g., 37°C for 24 hours for most bacteria).

• Read Results: The MIC is the lowest concentration of Thimerosal at which there is no visible growth of the microorganism.

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC) of Thimerosal.

Application 3: Induction of Apoptosis in Cell Culture

Thimerosal is known to induce apoptosis in various cell lines. This protocol provides a general framework for treating cells with Thimerosal and assessing apoptosis.

Table 4: Thimerosal Concentrations for Apoptosis Induction in Various Cell Lines

Cell Line	Thimerosal Concentration Range	Incubation Time	Apoptotic Endpoint	Reference
Human Neurons	125 nM - 250 µM	45 min - 24 h	DNA breaks, Caspase-3 activation	[6]
Human Fibroblasts	125 nM - 250 µM	45 min - 24 h	DNA breaks, Caspase-3 activation	[6]
Jurkat T cells	0.5 µM - 5 µM	24 h	TUNEL positive, Caspase-3 activation	[3]
Mouse C2C12 Myoblasts	125 nM - 500 nM	24 - 72 h	Annexin V staining, Hoechst staining	[2]
Human Kidney (HK2) cells	0 - 2 µM	24 h	Cell viability, Bax expression	[10]

Protocol for Thimerosal-Induced Apoptosis and Analysis:

• Cell Culture: Plate cells at an appropriate density in a suitable culture vessel (e.g., 96-well plate, 6-well plate, or on coverslips) and allow them to adhere overnight.

• Thimerosal Treatment: Prepare a stock solution of Thimerosal in a suitable solvent (e.g., sterile water or PBS). Dilute the stock solution in culture medium to the desired final concentrations. Remove the old medium from the cells and replace it with the Thimerosal-containing medium. Include a vehicle-treated control group.

• Incubation: Incubate the cells for the desired period (e.g., 6, 12, or 24 hours) at 37°C in a humidified CO2 incubator.

• Apoptosis Detection: Following incubation, assess apoptosis using one of the following methods:

  • Caspase-3 Activity Assay (Fluorometric): a. Prepare cell lysates according to the assay kit manufacturer's instructions.[11][12] b. Add the cell lysate to a microplate well containing the caspase-3 substrate (e.g., Ac-DEVD-AMC).[11] c. Incubate at 37°C, protected from light. d. Measure the fluorescence at the appropriate excitation and emission wavelengths. Increased fluorescence indicates higher caspase-3 activity.

  • TUNEL Assay (Fluorescence Microscopy): a. Fix the cells with 4% paraformaldehyde.[13] b. Permeabilize the cells with a detergent solution (e.g., 0.25% Triton X-100).[13] c. Perform the TUNEL reaction according to the kit manufacturer's protocol, which involves incubating the cells with TdT enzyme and labeled dUTPs.[14][15][16] d. Counterstain the nuclei with a DNA stain (e.g., DAPI). e. Visualize the cells using a fluorescence microscope. Apoptotic cells will show bright nuclear fluorescence.

Caption: Workflow for inducing and detecting apoptosis in cell culture using Thimerosal.

Signaling Pathway

Thimerosal induces apoptosis primarily through the mitochondrial pathway. It causes depolarization of the mitochondrial membrane, leading to the release of cytochrome c and apoptosis-inducing factor (AIF) into the cytosol.[14] This, in turn, activates caspase-9 and the executioner caspase-3, culminating in the cleavage of cellular substrates and cell death.[14]

Caption: Simplified signaling pathway of Thimerosal-induced apoptosis.

References

• 1. Thimerosal | C9H9HgNaO2S | CID 16684434 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Thimerosal-Induced Apoptosis in Mouse C2C12 Myoblast Cells Occurs through Suppression of the PI3K/Akt/Survivin Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. purdue.edu [purdue.edu]
• 5. research.arizona.edu [research.arizona.edu]
• 6. Thimerosal Induces DNA Breaks, Caspase-3 Activation, Membrane Damage, and Cell Death in Cultured Human Neurons and Fibroblasts - PMC [pmc.ncbi.nlm.nih.gov]
• 7. uwyo.edu [uwyo.edu]
• 8. academics.eckerd.edu [academics.eckerd.edu]
• 9. In vitro assessment of Thimerosal cytotoxicity and antimicrobial activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Thimerosal induces apoptotic and fibrotic changes to kidney epithelial cells in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. media.cellsignal.com [media.cellsignal.com]
• 12. mpbio.com [mpbio.com]
• 13. Click-iT TUNEL Alexa Fluor Imaging Assay Protocol | Thermo Fisher Scientific - HK [thermofisher.com]
• 14. sciencellonline.com [sciencellonline.com]
• 15. benchchem.com [benchchem.com]
• 16. Detection of apoptosis by TUNEL assay - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Thimerosal in Ophthalmic and Nasal Pharmaceuticals

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of thimerosal as a preservative in ophthalmic and nasal pharmaceutical products. This document details its mechanism of action, historical use, and the current understanding of its safety and efficacy. Furthermore, it offers detailed protocols for the evaluation of preservative effectiveness and the analytical quantification of thimerosal in formulations.

Introduction to Thimerosal

Thimerosal is an organomercury compound that has been used as an antiseptic and antifungal agent in pharmaceutical products, including ophthalmic and nasal preparations, since the 1930s.[1][2][3] Its primary function in multi-dose containers is to prevent microbial contamination after the vial has been opened.[4] Thimerosal is approximately 49.6% mercury by weight and degrades into ethylmercury and thiosalicylate.[1][2]

The use of thimerosal has significantly declined due to concerns about its potential for cytotoxicity and hypersensitivity reactions.[5][6][7] Regulatory bodies and manufacturers have moved towards alternative preservatives or sterile single-dose packaging.[5][6]

Mechanism of Action

Thimerosal exerts its antimicrobial effect through the action of the ethylmercury cation. It is believed to disrupt essential cellular processes in microorganisms by binding to sulfhydryl (-SH) groups in proteins and enzymes, leading to their inactivation. This disruption of metabolic and structural proteins inhibits microbial growth and viability. Additionally, thimerosal can induce an increase in intracellular calcium concentrations, which can trigger various cellular responses, including apoptosis.[5][6]

Mechanism of Antimicrobial Action of Thimerosal.

Quantitative Data

Typical Concentrations in Pharmaceutical Products

Thimerosal has been historically used in a range of concentrations in ophthalmic and nasal products. The typical concentration is between 0.001% and 0.01%.[1] The European Union has set a maximum concentration limit of 0.007% (as Hg) in eye products.[8][9]

Product Type	Thimerosal Concentration (%)	Mercury (Hg) Equivalent (µg/mL)
Ophthalmic Solutions	0.001% - 0.005%	5 - 25
Nasal Sprays	0.001% - 0.01%	5 - 50
Contact Lens Solutions (historical)	0.001% - 0.004%	5 - 20

Note: These are historical and typical concentrations. Many products have been reformulated to be thimerosal-free.

Cytotoxicity Data

Studies have demonstrated the cytotoxic effects of thimerosal on various cell types, including those relevant to ophthalmic and nasal applications.

Cell Type	Assay	Endpoint	Thimerosal Concentration	Results	Reference
Human Conjunctival Epithelial Cells	Cell Culture	LD50	2.2 µg/mL (24h exposure)	Demonstrates significant cytotoxicity with prolonged exposure.	[10]
Rabbit and Human Corneal Endothelium	Perfusion	Structural Damage	0.001% - 0.005%	Irreversible ultrastructural damage after 5 hours.	[11]
Immortalized Human Corneal Epithelial Cells	MTT Assay	Cell Viability	0.0025%	70% - 95% toxicity.	[12]
Various Human and Animal Cell Lines	MTT Assay	IC50	0.86 - 3.17 µg/mL	Thimerosal was found to be significantly more cytotoxic to mammalian cells than to microbial cells.	[13]

Experimental Protocols

Protocol for Preservative Efficacy Testing (PET) - Adapted from USP <51>

This protocol is a general guideline for assessing the antimicrobial effectiveness of a preservative system in an ophthalmic or nasal product.

Workflow for Preservative Efficacy Testing (PET).

1. Objective: To determine the effectiveness of the preservative system in a multi-dose ophthalmic or nasal product.

2. Materials:

• Test product

• Sterile, capped containers

• Standardized cultures of:

  • Staphylococcus aureus (ATCC 6538)

  • Pseudomonas aeruginosa (ATCC 9027)

  • Escherichia coli (ATCC 8739)

  • Candida albicans (ATCC 10231)

  • Aspergillus brasiliensis (ATCC 16404)

• Sterile saline

• Appropriate culture media (e.g., Tryptic Soy Agar, Sabouraud Dextrose Agar)

• Neutralizing broth (if required, validated for the specific product)

• Incubator (20-25°C)

3. Procedure:

• Preparation of Inocula: Prepare standardized suspensions of each microorganism to a concentration of approximately 1 x 10⁸ colony-forming units (CFU)/mL.

• Inoculation of Product:

  • Dispense the product into five separate sterile containers.

  • Inoculate each container with one of the five test organisms. The volume of the inoculum should be between 0.5% and 1.0% of the volume of the product.

  • The final concentration of microorganisms in the test product should be between 1 x 10⁵ and 1 x 10⁶ CFU/mL.

• Incubation: Store the inoculated containers at a controlled temperature of 20-25°C for 28 days.

• Sampling and Plating:

  • At intervals of 0, 7, 14, and 28 days, withdraw a sample from each container.

  • If necessary, serially dilute the samples in neutralizing broth.

  • Plate the samples onto the appropriate agar medium.

• Enumeration: Incubate the plates and count the number of colonies. Calculate the log reduction in viable microorganisms from the initial inoculum concentration.

4. Acceptance Criteria (USP <51>):

• Ophthalmic and Sterile Nasal Products (Category 1):

  • Bacteria: Not less than a 1.0 log reduction from the initial count at 7 days, not less than a 3.0 log reduction at 14 days, and no increase from the 14-day count at 28 days.

  • Yeast and Molds: No increase from the initial count at 7, 14, and 28 days.

• Non-sterile Nasal Products (Category 2):

  • Bacteria: Not less than a 2.0 log reduction from the initial count at 14 days, and no increase from the 14-day count at 28 days.

  • Yeast and Molds: No increase from the initial count at 14 and 28 days.

"No increase" is defined as not more than a 0.5 log unit higher than the previous measurement.[14]

Protocol for Thimerosal Quantification by High-Performance Liquid Chromatography (HPLC)

This protocol provides a general method for the determination of thimerosal in ophthalmic solutions.

Workflow for Thimerosal Quantification by HPLC.

1. Objective: To quantify the amount of thimerosal in an ophthalmic or nasal solution.

2. Materials and Instrumentation:

• HPLC system with a UV or electrochemical detector

• Reversed-phase C18 column (e.g., 4.6 mm x 250 mm, 5 µm)

• Thimerosal reference standard

• Acetonitrile (HPLC grade)

• Potassium dihydrogen phosphate

• Triethylamine

• Orthophosphoric acid

• Water (HPLC grade)

• Volumetric flasks, pipettes, and syringes

• Syringe filters (0.45 µm)

3. Chromatographic Conditions (Example):

• Mobile Phase: A mixture of acetonitrile and a phosphate buffer (e.g., 0.05 M potassium dihydrogen phosphate, pH adjusted to 5.5 with triethylamine) in a ratio of approximately 18:82 (v/v).[15]

• Flow Rate: 1.2 mL/min[15]

• Column Temperature: Ambient or controlled (e.g., 40°C)

• Detection: UV at 222 nm[16] or electrochemical detection.

• Injection Volume: 20 µL

4. Procedure:

• Standard Preparation: Prepare a stock solution of thimerosal reference standard in water. From the stock solution, prepare a series of working standard solutions of known concentrations.

• Sample Preparation: Dilute the ophthalmic or nasal product with water to a concentration that falls within the range of the standard curve. Filter the diluted sample through a 0.45 µm syringe filter.

• Analysis: Inject the standard solutions and the sample solution into the HPLC system.

• Quantification: Create a calibration curve by plotting the peak areas of the standard solutions against their concentrations. Determine the concentration of thimerosal in the sample by comparing its peak area to the calibration curve.

Protocol for Mercury Quantification by Cold Vapor Atomic Absorption Spectrometry (CVAAS)

This protocol outlines the general steps for determining the total mercury content (from thimerosal) in a pharmaceutical product.

1. Objective: To determine the total mercury concentration in an ophthalmic or nasal product as an indirect measure of thimerosal content.

2. Materials and Instrumentation:

• Cold Vapor Atomic Absorption Spectrometer

• Mercury reference standard

• Stannous chloride solution

• Nitric acid

• Sulfuric acid

• Potassium permanganate

• Potassium persulfate

• Hydroxylamine hydrochloride

• Water (deionized, mercury-free)

3. Procedure:

• Sample Digestion:

  • Accurately weigh or pipette a known amount of the sample into a digestion vessel.

  • Add a mixture of concentrated sulfuric and nitric acids.

  • Heat the sample to digest the organic matrix.

  • Add potassium permanganate solution until a persistent purple color is obtained to oxidize the mercury.

  • Add potassium persulfate to ensure complete oxidation of organomercury compounds.

• Reduction of Mercury:

  • Before analysis, add hydroxylamine hydrochloride to reduce the excess permanganate.

  • Introduce the digested sample into the CVAAS system.

  • Add stannous chloride solution to reduce ionic mercury (Hg²⁺) to elemental mercury (Hg⁰).

• Analysis:

  • A stream of inert gas purges the elemental mercury vapor from the solution into the absorption cell of the spectrometer.

  • Measure the absorbance at 253.7 nm.

• Quantification: Prepare a calibration curve using mercury standard solutions. Determine the mercury concentration in the sample by comparing its absorbance to the calibration curve.

Regulatory Status and Alternatives

The use of thimerosal in over-the-counter ophthalmic and nasal products has been largely discontinued due to safety concerns.[5][6] Regulatory agencies such as the FDA and EMA have encouraged the use of alternative preservatives or preservative-free formulations.[17][18]

Alternatives to Thimerosal:

• Benzalkonium chloride (BAK): A widely used preservative, though it also has demonstrated cytotoxicity, particularly with long-term use.[5][6]

• Polyquaternium-1 (PQ-1): A larger molecule preservative with a better safety profile than BAK.[19]

• Stabilized oxychloro complex (Purite®): An oxidative preservative that breaks down into natural tear components.

• Sodium perborate: Another oxidative preservative that converts to hydrogen peroxide and then to water and oxygen.

• Preservative-free formulations: Packaged in single-use vials or multi-dose containers with specialized tip designs that prevent microbial contamination.[5][6]

Conclusion

Thimerosal has a long history as an effective preservative in ophthalmic and nasal products. However, due to its potential for cytotoxicity and the availability of safer alternatives, its use has significantly diminished. For researchers and drug development professionals, understanding the analytical methods for its detection and the protocols for evaluating preservative efficacy is crucial for both quality control of existing products and the development of new, safer formulations. The protocols provided here offer a foundation for these essential laboratory activities.

References

• 1. ema.europa.eu [ema.europa.eu]
• 2. info.teledynelabs.com [info.teledynelabs.com]
• 3. Thimerosal | C9H9HgNaO2S | CID 16684434 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. crstoday.com [crstoday.com]
• 6. Preservatives in Multidose Topical Ophthalmic Drops [modernod.com]
• 7. CME-Ophthalmic Preservatives — Candeo Clinical/Science Communications, LLC [candeoscience.com]
• 8. Thiomersal in eye drops | Metrohm [metrohm.com]
• 9. Thiomersal in eye drops | Metrohm [metrohm.com]
• 10. Cytotoxicity of mercurial preservatives in cell culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Effect of the ophthalmic preservative thimerosal on rabbit and human corneal endothelium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Comparative toxicity of preservatives on immortalized corneal and conjunctival epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. In vitro assessment of Thimerosal cytotoxicity and antimicrobial activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. microchemlab.com [microchemlab.com]
• 15. researchgate.net [researchgate.net]
• 16. Determine antimicrobial preservatives thimerosal in eye drops by HPLC [yxsj.smmu.edu.cn]
• 17. international-pharma.com [international-pharma.com]
• 18. fda.gov [fda.gov]
• 19. Common Ophthalmic Preservatives in Soft Contact Lens Care Products: Benefits, Complications, and a Comparison to Non-Preserved Solutions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Prevention of Thimerosal Degradation in Aqueous Solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the degradation of Thimerosal in aqueous solutions. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data summaries to assist in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is Thimerosal and why is its stability in aqueous solutions a concern?

Thimerosal is an organomercurial compound that has been widely used as a preservative in vaccines, ophthalmic solutions, and other biological products since the 1930s due to its effective antimicrobial and antifungal properties.[1][2] Its stability is crucial for maintaining the safety and efficacy of these products. Degradation of Thimerosal can lead to a loss of preservative effectiveness and the formation of potentially less effective or harmful byproducts.

Q2: What are the primary degradation products of Thimerosal in aqueous solutions?

In aqueous solutions, Thimerosal degrades into ethylmercury and thiosalicylate .[3][4] Further degradation can occur, leading to the formation of other products such as 2,2'-dithiosalicylic acid and even elemental mercury upon prolonged reaction.[5] In the presence of copper ions, 2-sulfobenzoic acid has also been identified as a degradation product.[6]

Q3: What are the main factors that influence the degradation of Thimerosal?

Several factors can accelerate the degradation of Thimerosal in aqueous solutions:

• pH: The stability of Thimerosal is pH-dependent. Both acidic and alkaline conditions can affect the rate of degradation.

• Temperature: Elevated temperatures increase the rate of Thimerosal degradation.[5]

• Light Exposure (Photodegradation): Exposure to light, particularly UV radiation, can induce the photodegradation of Thimerosal.[7]

• Presence of Certain Ions: The presence of ions such as chloride and copper can promote the decomposition of Thimerosal.[5][6]

• Interaction with Other Formulation Components: Excipients and other components within a formulation can interact with Thimerosal and affect its stability. For example, it can form adducts with proteins containing free cysteine residues.[1]

Q4: How can I prevent or minimize Thimerosal degradation in my formulations?

To enhance the stability of Thimerosal in aqueous solutions, consider the following strategies:

• pH Control: Maintain the pH of the solution within a stable range, typically between 6.0 and 8.0. The use of appropriate buffer systems, such as phosphate or citrate buffers, is recommended.

• Temperature Control: Store Thimerosal-containing solutions at recommended temperatures, avoiding exposure to excessive heat.

• Light Protection: Protect solutions from light by using amber-colored containers or by storing them in the dark.

• Use of Stabilizing Agents: Incorporate chelating agents like Ethylenediaminetetraacetic acid (EDTA) to sequester metal ions that can catalyze degradation.[8]

• Careful Selection of Excipients: Avoid using excipients that are known to be incompatible with Thimerosal. For instance, high concentrations of sodium chloride can accelerate its degradation.[5] Alternative isotonic agents like propylene glycol, glycerol, or mannitol have been shown to be more compatible.[5]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Action(s)
Loss of Thimerosal potency over time	- Inappropriate storage temperature.- Exposure to light.- Unstable pH of the solution.- Presence of catalytic metal ions.- Incompatible excipients in the formulation.	- Verify storage conditions and ensure they align with recommended temperature ranges.- Store the solution in light-protected containers.- Measure and adjust the pH of the solution using a suitable buffer system.- Consider adding a chelating agent like EDTA.- Review the formulation for any known incompatible ingredients (e.g., high concentrations of NaCl).
Formation of precipitates in the solution	- Degradation of Thimerosal leading to insoluble byproducts.- Interaction with container materials.	- Analyze the precipitate to identify its composition.- If degradation is confirmed, implement stabilization strategies (pH control, temperature control, light protection, use of stabilizers).- Evaluate the compatibility of the storage container with the formulation; consider switching to a different material if sorption or leaching is suspected.[5]
Inconsistent analytical results for Thimerosal concentration	- Ongoing degradation of Thimerosal in the sample.- Issues with the analytical method.	- Ensure samples are analyzed promptly after preparation or stored under conditions that minimize degradation.- Validate the analytical method for specificity, linearity, accuracy, and precision. Refer to the detailed HPLC protocol below.- Use a stability-indicating method that can separate Thimerosal from its degradation products.

Data on Factors Affecting Thimerosal Stability

While specific kinetic data is highly dependent on the exact composition of the aqueous solution, the following tables summarize the qualitative effects of various factors on Thimerosal stability.

Table 1: Effect of Environmental Factors on Thimerosal Degradation

Factor	Effect on Degradation Rate	Citation(s)
Increasing Temperature	Increases	[5]
Exposure to UV Light	Increases	[7]
Acidic pH	Can Increase	[7]
Alkaline pH	Can Increase
Presence of Copper Ions	Increases	[6]
Presence of Chloride Ions	Increases	[5]

Table 2: Effect of Formulation Excipients on Thimerosal Stability

Excipient	Effect on Stability	Citation(s)
EDTA	Increases	[8]
Sodium Chloride	Decreases	[5]
Boric Acid with EDTA	Decreases with time and temperature	[5]
Propylene Glycol	No significant decrease	[5]
Glycerol	No significant decrease	[5]
Mannitol	No significant decrease	[5]
Phosphate Buffer	Generally provides good buffering capacity in the stable pH range
Citrate Buffer	Can be used to maintain a stable pH
Proteins (with free cysteines)	Can form adducts, leading to a decrease in free Thimerosal	[1]

Experimental Protocols

Protocol 1: High-Performance Liquid Chromatography (HPLC) for Thimerosal Stability Testing

This protocol provides a general framework for assessing the stability of Thimerosal in aqueous solutions. Method parameters may need to be optimized for specific formulations.

Objective: To quantify the concentration of Thimerosal and its primary degradation products (e.g., thiosalicylic acid, 2,2'-dithiosalicylic acid) over time.

Materials:

• HPLC system with a UV or electrochemical detector

• C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size)

• Mobile phase components (e.g., methanol, trifluoroacetic acid, phosphate buffer)

• Thimerosal reference standard

• Reference standards for expected degradation products

• Aqueous solution of Thimerosal to be tested

• Volumetric flasks, pipettes, and other standard laboratory glassware

• Syringe filters (0.45 µm)

Procedure:

• Preparation of Mobile Phase:

  • A common mobile phase consists of a mixture of methanol and an acidic aqueous solution (e.g., 60:40 v/v methanol:0.05% trifluoroacetic acid in water).[9]

  • Prepare the mobile phase, degas it, and place it in the HPLC reservoir.

• Preparation of Standard Solutions:

  • Prepare a stock solution of Thimerosal reference standard in a suitable solvent (e.g., mobile phase).

  • Prepare a series of calibration standards by diluting the stock solution to known concentrations.

  • If available, prepare standard solutions of the expected degradation products.

• Sample Preparation:

  • At specified time points during the stability study, withdraw an aliquot of the Thimerosal solution.

  • Dilute the sample with the mobile phase to a concentration that falls within the range of the calibration standards.

  • Filter the diluted sample through a 0.45 µm syringe filter before injection.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column

  • Mobile Phase: e.g., Methanol:0.05% Trifluoroacetic Acid (60:40)[9]

  • Flow Rate: e.g., 1.0 mL/min

  • Column Temperature: e.g., 30 °C[9]

  • Detection Wavelength: e.g., 222 nm[9]

  • Injection Volume: e.g., 20 µL

• Data Analysis:

  • Inject the calibration standards to generate a standard curve (peak area vs. concentration).

  • Inject the prepared samples.

  • Identify and quantify the Thimerosal peak and any degradation product peaks by comparing their retention times and peak areas to those of the standards.

  • Calculate the concentration of Thimerosal remaining at each time point to determine the degradation rate.

Visualizations

Thimerosal Degradation Pathway

References

• 1. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Thimerosal and Vaccines | FDA [fda.gov]
• 5. Influence of isotonic agents on the stability of thimerosal in ophthalmic formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. HPLC analysis of thimerosal and its degradation products in ophthalmic solutions with electrochemical detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Thiomersal and vaccines - Wikipedia [en.wikipedia.org]
• 9. ywfx.nifdc.org.cn [ywfx.nifdc.org.cn]

Addressing Thimerosal-induced hypersensitivity in patch testing

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Thimerosal in patch testing.

Troubleshooting Guide

Issue: High Rate of Positive Reactions to Thimerosal

• Question: We are observing a high percentage of positive patch test reactions to Thimerosal in our study cohort. How can we determine if these are true allergic reactions or irritant responses?

• Answer: A high frequency of positive reactions to Thimerosal is a known phenomenon and often lacks clinical relevance.[1][2][3][4] To differentiate between a true allergic (delayed-type hypersensitivity) reaction and an irritant response, consider the following:

  • Morphology of the Reaction: True allergic reactions typically present with erythema, infiltration, and papules, and may include vesicles.[5][6] Irritant reactions often show discrete, patchy erythema without significant infiltration.[5]

  • Optimal Concentration: The standard 0.1% Thimerosal in petrolatum may induce irritant responses.[7] Studies suggest that using a lower concentration of 0.05% in petrolatum can help minimize irritant reactions while still eliciting true allergic responses.[7][8]

  • Clinical Relevance: Evaluate the patient's history for exposure to Thimerosal-containing products such as some vaccines, cosmetics (especially eye makeup), contact lens solutions, and topical antiseptics.[9][10][11][12] A positive patch test without a history of clinical dermatitis upon exposure may not be clinically relevant.[2][13][14] In 2002, the American Contact Dermatitis Society designated Thimerosal as the "(Non)Allergen of the Year" due to its high rate of sensitization with low clinical relevance.[1][10]

Issue: Interpreting the Clinical Significance of a Positive Thimerosal Patch Test

• Question: A subject in our trial has a confirmed positive patch test to Thimerosal. What are the implications for future administration of Thimerosal-containing products, such as vaccines?

• Answer: A positive patch test to Thimerosal does not automatically contraindicate the administration of Thimerosal-containing vaccines.[15] Most individuals with a positive patch test tolerate intramuscular injections of Thimerosal-containing vaccines with no or only mild, local reactions.[16][17] The decision to vaccinate should be based on a risk-benefit assessment for the individual patient.[9][15] While systemic reactions are rare, localized skin reactions at the injection site can occur.[9][15][17]

Issue: Potential for Cross-Reactions

• Question: Can a Thimerosal allergy lead to cross-reactions with other substances?

• Answer: Yes, cross-reactivity can occur. Thimerosal is an organomercurial compound, and individuals sensitized to it may also react to other mercury compounds.[7][16] Additionally, a cross-reaction between Thimerosal and the non-steroidal anti-inflammatory drug (NSAID) piroxicam has been reported, which can lead to photosensitivity.[18][19] This is due to structural similarities between thiosalicylic acid, a component of Thimerosal, and a photoproduct of piroxicam.[18]

Frequently Asked Questions (FAQs)

What is Thimerosal and where is it found?

Thimerosal is an organomercurial compound that has been used as an antiseptic and preservative in a variety of products due to its bactericidal and fungicidal properties.[9][20] Products that may contain Thimerosal include:

• Multi-dose vaccine vials[9][21]

• Some cosmetics, such as mascara and eye makeup remover[9][12]

• Contact lens solutions[9][12]

• Topical medications and antiseptics (e.g., tincture of Merthiolate)[9][10]

• Tattoo inks[10]

It's important to note that the use of Thimerosal has declined significantly in recent years due to concerns about mercury exposure and allergic reactions.[9][13]

What type of hypersensitivity reaction does Thimerosal induce?

Thimerosal induces a delayed-type (Type IV) hypersensitivity reaction, which is a T-cell mediated immune response.[22] This is the basis for using a patch test to diagnose sensitization, as the reaction typically develops 48 to 72 hours after application.[10][23]

Are there alternatives to Thimerosal as a preservative?

Yes, several alternatives to Thimerosal are used as preservatives in vaccines and other products. These include:

• 2-phenoxyethanol[21][24][25]

• Phenol[21][24]

• Benzethonium chloride[24] The trend in vaccine manufacturing is moving towards single-dose, preservative-free formulations.[21]

Data Presentation

Table 1: Prevalence of Positive Patch Test Reactions to Thimerosal in Different Studies

Study Population/Region	Number of Patients Tested	Prevalence of Positive Reactions (%)	Year of Study/Publication
North American Contact Dermatitis Group (NACDG)	Not Specified	10.2	2000[10]
Thailand	433	10.62	2007[2]
Canada	2252	4.53	2006[3]
Multi-center (Europe)	Not Specified	Decreased from 8.13% in 1997 to 0.95% in 2023	2023 (data from 1997-2023)[26]
Poland (Children)	Not Specified	8	2008 (publication year)[23]
Poland (Young Adults)	Not Specified	18.5	2008 (publication year)[23]

Table 2: Interpretation of Patch Test Reading Scores

Score	Description	Clinical Signs
-	Negative Reaction	No reaction
?+	Doubtful Reaction	Faint macular erythema, no infiltration
+	Weak Positive Reaction	Erythema, infiltration, papules
++	Strong Positive Reaction	Erythema, infiltration, papules, discrete vesicles
+++	Extreme Positive Reaction	Coalescing vesicles, bullous or ulcerative reaction
IR	Irritant Reaction	Discrete patchy erythema without infiltration
Source: Adapted from Chemotechnique Diagnostics and other sources.[5][6]

Experimental Protocols

Protocol: Patch Testing for Thimerosal Hypersensitivity

1. Materials:

• Thimerosal 0.1% in petrolatum (standard concentration)

• Thimerosal 0.05% in petrolatum (for suspected irritancy)[7]

• Patch test chambers (e.g., Finn Chambers® on Scanpor® tape)

• Reading plate for interpretation

2. Procedure:

• Application:

  • Apply a small amount of the Thimerosal allergen preparation onto the patch test chamber.

  • Affix the patch test unit to a clean, healthy area of skin, typically the upper back.

  • Ensure good occlusion of the chamber.

• Duration:

  • Leave the patch test in place for 48 hours.[23][27]

  • Advise the patient to avoid getting the test area wet.

• Reading:

  • First Reading (Day 2 or 3): Remove the patch test after 48 hours. Allow any immediate irritation from the tape to subside (at least 30 minutes).[6] The first reading is typically performed on Day 3 or 4.[5]

  • Second Reading (Day 4 to 7): A second reading is crucial as delayed reactions can occur.[5][23] A Day 7 reading may capture additional positive reactions.[23][27]

  • Record the reactions using a standardized scoring system (see Table 2).

Visualizations

Caption: Workflow for Thimerosal Patch Testing.

Caption: Simplified Type IV Hypersensitivity Pathway.

Caption: Troubleshooting Positive Thimerosal Patch Tests.

References

• 1. How do you determine if a positive thimerosal patch test [themednet.org]
• 2. jmatonline.com [jmatonline.com]
• 3. researchgate.net [researchgate.net]
• 4. All these positive tests to thimerosal - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Interpretation | Chemotechnique Diagnostics [chemotechnique.se]
• 6. college.acaai.org [college.acaai.org]
• 7. Minimum eliciting patch test concentration of thimerosal - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Minimum eliciting patch test concentration of thimerosal* [ouci.dntb.gov.ua]
• 9. dermnetnz.org [dermnetnz.org]
• 10. ovid.com [ovid.com]
• 11. wyndly.com [wyndly.com]
• 12. chemotechnique.se [chemotechnique.se]
• 13. Thimerosal in the detection of clinically relevant allergic contact reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Thimerosal and the relevance of patch-test reactions in children - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Thimerosal contact sensitivity and vaccination [aaaai.org]
• 16. Allergic contact dermatitis from mercury antiseptics and derivatives: study protocol of tolerance to intramuscular injections of thimerosal - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Hypersensitivity Reactions to Vaccine Components - Page 3 [medscape.com]
• 18. Cross-reaction between piroxican and thimerosal diagnosed by photo patch test - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Vaccines without thiomersal: why so necessary, why so long coming? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. terrance.who.int [terrance.who.int]
• 22. hmpgloballearningnetwork.com [hmpgloballearningnetwork.com]
• 23. benthamopen.com [benthamopen.com]
• 24. terrance.who.int [terrance.who.int]
• 25. medicalresearchjournal.org [medicalresearchjournal.org]
• 26. researchgate.net [researchgate.net]
• 27. bdng.org.uk [bdng.org.uk]

Technical Support Center: Optimizing Thimerosal Concentration for Effective Microbial Inhibition

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Thimerosal.

Frequently Asked Questions (FAQs)

Q1: What is Thimerosal and what is its primary application in a laboratory setting?

Thimerosal, also known as thiomersal, is an organomercury compound that has been utilized as an antiseptic and antifungal agent since the 1930s.[1][2][3] In laboratory and pharmaceutical settings, its primary role is as a preservative in vaccines, immunoglobulin preparations, skin test antigens, antivenins, and ophthalmic and nasal products to prevent bacterial and fungal contamination.[3] It is particularly crucial in multi-dose vials to ensure sterility upon repeated use.[4][5][6]

Q2: What is the mechanism of action for Thimerosal's antimicrobial properties?

Thimerosal exerts its antimicrobial effect through a two-phase mechanism. First, its molecular structure allows for rapid penetration of microbial cell walls and membranes. Once inside the cell, the ethylmercury component of Thimerosal binds to sulfhydryl (-SH) groups on essential enzymes and proteins, leading to their irreversible inactivation. This disruption of key metabolic pathways, including cellular respiration, results in microbial death.[7]

Q3: What is a typical effective concentration range for Thimerosal?

Thimerosal is effective at very low concentrations, typically ranging from 0.001% (10 µg/mL) to 0.01% (100 µg/mL).[4] This range has been shown to be effective against a broad spectrum of Gram-positive and Gram-negative bacteria, as well as yeasts and molds.[7] For instance, concentrations between 0.001% and 0.01% are sufficient to meet the preservative requirements set by the United States Pharmacopeia for vaccines.[4]

Q4: Is Thimerosal stable in solution? What factors can affect its stability?

Thimerosal is generally stable in aqueous solutions at room temperature, but its stability can be influenced by several factors.[8]

• Light: Exposure to sunlight can cause degradation and discoloration.[8] Solutions should be protected from light.

• pH: Thimerosal is more stable in a slightly acidic to neutral pH range (pH 3.5 to 7).[9] In slightly acidic solutions, it may precipitate as the corresponding acid, which can then decompose.

• Incompatible Substances: Thimerosal is incompatible with strong acids, bases, oxidizing agents, iodine, and heavy metal salts.[8] Its efficacy can also be reduced by the presence of sodium chloride, lecithin, quaternary ammonium compounds, thioglycolate, proteins, sodium metabisulfite, and edetic acid (EDTA).[8]

• Metals: Trace amounts of copper can increase the rate of oxidation in solutions.[8]

• Packaging: Thimerosal may be adsorbed by plastic packaging materials, especially polyethylene, and rubber caps.[8]

Troubleshooting Guides

Problem 1: Reduced or complete loss of antimicrobial activity.

Possible Cause	Troubleshooting Steps
Incorrect Concentration	Verify calculations and ensure the final concentration is within the effective range (typically 0.001% to 0.01%).
Incompatible Components in Formulation	Review the full formulation for substances known to be incompatible with Thimerosal, such as strong oxidizing agents, heavy metal salts, or high concentrations of proteins.[8] Consider reformulating to remove or replace incompatible components.
Presence of Reducing Agents	Substances like sodium metabisulfite or thioglycolate can reduce the efficacy of Thimerosal.[8] If their presence is necessary, a higher concentration of Thimerosal may be required, or an alternative preservative should be considered.
pH Outside Optimal Range	Measure the pH of the solution. Adjust the pH to be within the stable range of 3.5 to 7 using a compatible buffer system, such as a citrate buffer.[9]
Adsorption to Container	If using plastic containers, especially polyethylene, consider switching to glass. Ensure rubber stoppers are tested for compatibility or use an alternative closure system.[8]

Problem 2: Precipitation or discoloration of the Thimerosal solution.

Possible Cause	Troubleshooting Steps
Exposure to Light	Store Thimerosal solutions in amber or light-blocking containers.[8]
Incorrect pH	In slightly acidic conditions, Thimerosal can precipitate as thiosalicylic acid. Ensure the pH is buffered to a stable range (3.5-7).[9]
Reaction with Metal Ions	The presence of trace metal ions, particularly copper, can accelerate oxidation and lead to discoloration.[8] Use high-purity water and reagents. Consider the use of a chelating agent, but be aware that some, like EDTA, can reduce antimicrobial efficacy.[8]
Incompatibility with Other Components	The presence of strong acids, bases, or heavy metal salts can cause precipitation.[8] Review the formulation for incompatibilities.

Data Presentation

Table 1: Effective Concentrations of Thimerosal Against Various Microorganisms

Microorganism	Minimum Inhibitory Concentration (MIC)	Reference
Staphylococcus aureus	6.25 µg/mL (17 µM)	[10]
Pseudomonas aeruginosa	100 µg/mL (250 µM)	[10]
Candida albicans	6.25 µg/mL (17 µM)	[10]
Aspergillus brasiliensis	12.5 µg/mL (30 µM)	[10]

Table 2: Factors Influencing Thimerosal Stability and Efficacy

Factor	Effect	Mitigation/Consideration	Reference
pH	Less stable outside pH 3.5-7.[9]	Use a compatible buffer system (e.g., citrate) to maintain pH within the optimal range.[9]	[9]
Light	Degrades in sunlight.[8]	Store in light-protected containers.	[8]
Metal Ions (e.g., Copper)	Catalyze oxidation.[8]	Use high-purity reagents and water.	[8]
Sodium Chloride	Can adversely affect stability.[11]	Consider alternative isotonic agents like mannitol or propylene glycol.[11]	[11]
Proteins	Can reduce efficacy.[8]	May require higher concentrations of Thimerosal or alternative preservatives in protein-rich solutions.	[8]
Plastics (Polyethylene)	Adsorption can lower the effective concentration.[8]	Use glass containers or test plastic compatibility.	[8]

Experimental Protocols

Protocol: Determination of Minimum Inhibitory Concentration (MIC) of Thimerosal using Broth Microdilution

This protocol is a general guideline and should be adapted based on the specific microorganism and laboratory conditions.

• Preparation of Thimerosal Stock Solution:

  • Accurately weigh a sufficient amount of Thimerosal powder.

  • Dissolve in an appropriate sterile solvent (e.g., deionized water) to create a concentrated stock solution (e.g., 1000 µg/mL).

  • Sterilize the stock solution by filtration through a 0.22 µm filter.

• Preparation of Microtiter Plates:

  • Use sterile 96-well microtiter plates.

  • Add 100 µL of sterile microbial growth medium (e.g., Tryptic Soy Broth for bacteria, Sabouraud Dextrose Broth for fungi) to wells in columns 1 through 11. Add 200 µL to column 12 (sterility control).

  • Add 100 µL of the Thimerosal stock solution to the wells in column 1.

  • Perform a two-fold serial dilution by transferring 100 µL from column 1 to column 2, mixing well, and repeating this process across the plate to column 10. Discard 100 µL from column 10. Column 11 will serve as the growth control (no Thimerosal).

• Inoculum Preparation:

  • Culture the test microorganism overnight on an appropriate agar medium.

  • Prepare a suspension of the microorganism in sterile saline or broth, adjusting the turbidity to match a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL for bacteria).

  • Dilute this suspension to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the microtiter plate wells.

• Inoculation and Incubation:

  • Add 10 µL of the diluted inoculum to each well in columns 1 through 11. Do not inoculate column 12.

  • The final volume in each well (except column 12) will be approximately 110 µL.

  • Seal the plate and incubate at the optimal temperature and duration for the test microorganism (e.g., 35-37°C for 18-24 hours for most bacteria).

• Interpretation of Results:

  • The MIC is the lowest concentration of Thimerosal at which there is no visible growth of the microorganism.

  • The growth control (column 11) should show turbidity, and the sterility control (column 12) should remain clear.

Mandatory Visualizations

Caption: Mechanism of action of Thimerosal leading to microbial cell death.

Caption: Troubleshooting workflow for common issues with Thimerosal.

References

• 1. grokipedia.com [grokipedia.com]
• 2. Thiomersal and vaccines - Wikipedia [en.wikipedia.org]
• 3. Thiomersal - Wikipedia [en.wikipedia.org]
• 4. Thimerosal and Vaccines | FDA [fda.gov]
• 5. Thimerosal and Vaccines | Vaccine Safety | CDC [cdc.gov]
• 6. Disclaimer / Avertissement [epe.lac-bac.gc.ca]
• 7. nikichemie.com [nikichemie.com]
• 8. Thimerosal | 54-64-8 [chemicalbook.com]
• 9. US4579960A - Stable solutions containing thimerosal - Google Patents [patents.google.com]
• 10. In vitro assessment of Thimerosal cytotoxicity and antimicrobial activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. tandfonline.com [tandfonline.com]

Troubleshooting matrix effects in Thimerosal HPLC analysis

Welcome to the technical support center for Thimerosal HPLC analysis. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve issues related to matrix effects in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a problem in Thimerosal HPLC analysis?

A1: Matrix effects occur when components in the sample matrix (e.g., excipients in a cream, proteins in a vaccine) co-elute with Thimerosal and interfere with its detection.[1] This interference can either suppress or enhance the detector signal, leading to inaccurate, irreproducible, and unreliable quantification.[1] In complex matrices like topical creams or biological products, these effects can be particularly challenging, potentially masking the true concentration of Thimerosal or its degradation products.[2] Physical effects can also occur, such as particulates from the sample blocking the column inlet frit, which can cause high backpressure and split peaks.[3]

Q2: My Thimerosal peak is showing poor shape (e.g., tailing, fronting, or splitting). What are the likely causes related to the matrix?

A2: Poor peak shape is a common indicator of matrix-related issues.

• Peak Tailing: Can be caused by the interaction of Thimerosal with active sites on the column that have been exposed by matrix components, or by the slow release of Thimerosal from the matrix itself.

• Peak Splitting: This often points to a physical blockage at the head of the column, frequently caused by precipitated matrix components or particulates from the sample.[3] It can also occur if the sample solvent is too different from the mobile phase, causing poor focusing of the analyte band.

• Peak Fronting: This is less common but can occur if the column is overloaded with either the analyte or co-eluting matrix components.

Q3: I'm observing a loss of sensitivity and inconsistent results over a sequence of injections. Could this be a matrix effect?

A3: Yes, this is a classic symptom of a matrix effect. The buildup of non-volatile matrix components on the column or in the detector source (especially in LC-MS) can lead to a gradual decrease in signal intensity (ionization suppression).[4] This accumulation can foul the system, leading to inconsistent and irreproducible results over time.[4] In biological samples, phospholipids are notorious for causing such effects.[4]

Q4: How can I confirm that the issues I'm seeing are due to the matrix and not other problems (e.g., instrument malfunction, standard degradation)?

A4: To specifically diagnose matrix effects, you can perform the following experiments:

• Post-Column Infusion: Infuse a constant concentration of a Thimerosal standard into the HPLC flow after the analytical column. Then, inject a blank matrix extract (a sample without Thimerosal). If you observe a dip or a rise in the constant Thimerosal signal as the matrix components elute, it's a direct indication of ion suppression or enhancement, respectively.[1]

• Spike Recovery Comparison: Prepare two sets of samples. In set A, spike a known amount of Thimerosal into a blank matrix before sample preparation (pre-spike). In set B, prepare a blank matrix extract and spike the same amount of Thimerosal into the final extract after sample preparation (post-spike). The recovery is calculated as (Response of A / Response of B) * 100%. A recovery value significantly different from 100% indicates a matrix effect.

Q5: What are the primary degradation products of Thimerosal that I should be aware of during analysis?

A5: Thimerosal can degrade, especially in aqueous environments, into thiosalicylic acid and the ethylmercury cation.[5] Another potential degradation product is 2,2′-dithiosalicylic acid.[6][7] It is crucial that the analytical method can separate Thimerosal from these compounds to ensure accurate quantification of the active preservative.[6][7]

Troubleshooting Guides

Guide 1: Systematic Approach to Diagnosing and Mitigating Matrix Effects

This guide provides a logical workflow for identifying and resolving matrix interferences.

• Initial Assessment:

  • Symptom: Inaccurate quantification, poor peak shape, or decreasing signal intensity.

  • Action: Run a system suitability test with a pure Thimerosal standard to ensure the HPLC system is performing correctly. If the system passes, the problem is likely related to the sample.

• Matrix Effect Identification:

  • Action: Perform a spike recovery experiment as described in FAQ Q4.

  • Interpretation:

    • Low Recovery (<85%): Suggests signal suppression by the matrix.

    • High Recovery (>115%): Suggests signal enhancement by the matrix.

    • Acceptable Recovery but Poor Peak Shape: Suggests co-eluting interferences that affect chromatography but not necessarily detector response.

• Mitigation Strategy Selection:

  • Based on the diagnosis, proceed to the appropriate mitigation strategy:

    • For signal suppression/enhancement: Focus on improving sample cleanup or chromatographic separation.

    • For peak shape issues: Focus on chromatographic optimization or sample solvent compatibility.

The following diagram illustrates this troubleshooting workflow.

Caption: A workflow for troubleshooting matrix effects.

Guide 2: Enhancing Sample Preparation

Effective sample preparation is the most powerful tool to combat matrix effects.

• For Oily Matrices (e.g., Topical Creams): An extraction procedure is necessary to separate Thimerosal from the oily components. A simple and robust method involves extraction with a phosphate buffer.[2] See the protocol below.

• For Protein-Rich Matrices (e.g., Vaccines, Biologicals):

  • Protein Precipitation: A simple first step. Add a 3:1 ratio of a cold organic solvent (like acetonitrile) to the sample to crash out the majority of proteins.[4]

  • Solid-Phase Extraction (SPE): Use an appropriate SPE cartridge (e.g., C18 for reversed-phase) to bind Thimerosal while matrix components are washed away. Then, elute Thimerosal with a stronger solvent. This cleans the sample and can concentrate the analyte.[3]

  • Phospholipid Removal: For plasma or serum, use specialized plates or cartridges (e.g., HybridSPE-Phospholipid) designed to selectively remove phospholipids that are known to cause significant ion suppression.[4]

• General Strategy - Dilution: The simplest approach is to dilute the sample with the mobile phase.[1] This reduces the concentration of all matrix components. This is only feasible if the Thimerosal concentration is high enough to remain above the method's limit of quantification after dilution.[1]

The following diagram illustrates a sample preparation decision tree.

Caption: A decision tree for selecting a sample prep method.

Experimental Protocols

Protocol 1: Extraction of Thimerosal from Topical Creams

This protocol is adapted from a validated method for quantifying Thimerosal in topical cream matrices.[2]

• Preparation: Weigh an amount of cream equivalent to the target Thimerosal concentration into a suitable vessel.

• Extraction: Add 10 mL of 0.2M phosphate buffer (pH 5.5).

• Sonication: Place the vessel in an ultrasound bath at 45°C for 30 minutes to facilitate the dispersion of the cream.

• Stirring: Magnetically stir the mixture for 20 minutes at 60 rpm.

• Centrifugation: Transfer the solution to a centrifuge tube and spin for 15 minutes at 3500 rpm to separate the aqueous phase from the oily excipients.

• Filtration: Carefully remove the aqueous supernatant and filter it through a 0.45 µm syringe filter (e.g., PVDF) into an HPLC vial.

• Analysis: The sample is now ready for HPLC injection.

Protocol 2: HPLC Method for Thimerosal in Topical Creams

This is a reversed-phase HPLC method validated for Thimerosal quantification.[2]

• Column: Symmetry® RP C18 or equivalent

• Mobile Phase: Methanol : 0.05M Phosphate Buffer (pH 2.5) (70:30 v/v)[2]

• Flow Rate: 0.7 mL/min

• Detection: UV at 218 nm[2]

• Injection Volume: 60 µL

• Run Time: Sufficient to allow for the elution of Thimerosal and any late-eluting matrix components.

Quantitative Data Summary

The following tables summarize performance data from published Thimerosal analysis methods, which can serve as a benchmark for your own method development.

Table 1: Method Performance for Thimerosal in Topical Creams

Parameter	Value
Linearity Range	1.2 - 2.8 µg/mL
Recovery	~99%
Limit of Detection (LOD)	0.26 µg/mL
Limit of Quantification (LOQ)	0.79 µg/mL
R²	0.9957

Table 2: Detection Limits for Thimerosal in Various Matrices

Matrix	Method	Detection Limit
Vaccines	RP-HPLC with Post-Column Derivatization	0.3 µg (injected amount)
Pharmaceutical Effluents	HPLC-UV-CV-AFS	0.09 µg/L[5][8]
Ophthalmic Solutions	HPLC with Electrochemical Detection	1.0 ng (injected amount)

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. researchgate.net [researchgate.net]
• 3. agilent.com [agilent.com]
• 4. Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples [sigmaaldrich.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. HPLC analysis of thimerosal and its degradation products in ophthalmic solutions with electrochemical detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ri.conicet.gov.ar [ri.conicet.gov.ar]

Technical Support Center: Methods to Reduce Thimerosal Content in Vaccine Manufacturing

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on reducing thimerosal content in vaccine manufacturing.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of thimerosal in vaccines?

Thimerosal is an organic, mercury-containing compound that has been used as a preservative in vaccines since the 1930s.[1][2][3][4] Its main purpose is to prevent the growth of harmful bacteria and fungi in multi-dose vaccine vials, which are entered multiple times with a needle.[4][5][6] This is a critical safety measure to prevent contamination that could lead to serious illness or death.[2][5] Thimerosal may also be used during the manufacturing process to inactivate certain organisms and toxins or to maintain a sterile production line.[2][4]

Q2: Why is there a need to reduce or remove thimerosal from vaccines?

In 1999, as a precautionary measure, U.S. public health agencies and the American Academy of Pediatrics recommended the removal or reduction of thimerosal in vaccines to minimize infants' overall exposure to mercury.[3][5][6][7] While numerous studies have found no evidence of harm from the low doses of thimerosal in vaccines, other than minor local reactions like redness and swelling, the goal was to reduce total mercury exposure from all sources.[1][3] Today, all routinely recommended childhood vaccines in the U.S. are available in thimerosal-free formulations, with the exception of some multi-dose vials of the influenza vaccine.[1][3][5]

Q3: What are the main strategies for reducing thimerosal content in vaccines?

There are three primary strategies for reducing or eliminating thimerosal in vaccines:

• Transitioning to Single-Dose Vials: This is the most common and effective method. Preservatives are not needed in single-dose vials, thus eliminating the need for thimerosal.[1][8]

• Removal During Manufacturing: Thimerosal can be used during the production process and then removed in a later step, leaving only trace amounts in the final product.[4][6]

• Replacement with an Alternative Preservative: Thimerosal can be replaced with another approved preservative.[4]

Q4: What are some alternative preservatives to thimerosal?

Several other preservatives are used in vaccines, including:

• 2-Phenoxyethanol: This is a broad-spectrum preservative effective against a wide range of bacteria and yeast.[9]

• Phenol: Used in a variety of consumer products, phenol is also a preservative in some vaccines.[1]

The selection of an alternative preservative depends on the specific vaccine formulation, and its efficacy must be demonstrated through antimicrobial effectiveness tests.

Q5: How can I quantify the amount of thimerosal in my vaccine preparation?

Several analytical techniques can be used to determine the concentration of thimerosal in vaccines:

• Cold Vapor Atomic Fluorescence Spectrometry (CV-AFS): This is a highly sensitive method for detecting mercury. The organic mercury in thimerosal is first decomposed into inorganic mercury, which is then quantified.[10][11]

• Liquid Chromatography with Inductively Coupled Plasma Mass Spectrometry (LC-ICP-MS): This technique separates thimerosal from other components in the vaccine before quantifying the mercury content.[12]

• UV-Spectrophotometry: This is a simpler and more economical method for estimating thimerosal content.[13]

• Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): This method can be used for the simultaneous determination of thimerosal and aluminum (an adjuvant) in vaccines.[14]

Troubleshooting Guides

Problem 1: My thimerosal-free, multi-dose formulation shows microbial growth.

• Possible Cause: The alternative preservative is not effective for the specific formulation or the concentration is too low.

• Troubleshooting Steps:

  • Verify Preservative Efficacy: Conduct an antimicrobial effectiveness test (AET) as described in the European Pharmacopoeia or U.S. Pharmacopeia. This involves challenging the vaccine formulation with a specific panel of microorganisms.

  • Evaluate Alternative Preservatives: If the current preservative is not effective, screen other approved preservatives, such as 2-phenoxyethanol or phenol.

  • Optimize Preservative Concentration: Determine the minimum effective concentration of the chosen preservative that provides adequate antimicrobial activity without affecting vaccine safety and immunogenicity.

  • Aseptic Manufacturing: Ensure strict adherence to aseptic techniques throughout the manufacturing process to minimize the initial microbial load.

Problem 2: The immunogenicity of my vaccine decreased after removing thimerosal.

• Possible Cause: Thimerosal may have had an adjuvant-like effect in the original formulation, or its removal may have altered the antigen's stability or its interaction with the adjuvant.

• Troubleshooting Steps:

  • Re-evaluate Adjuvant System: The type and concentration of the adjuvant may need to be optimized in the thimerosal-free formulation. For example, one study on a recombinant Hepatitis B vaccine found that the thimerosal-free formulation with an aluminum adjuvant showed increased immunogenicity.[15]

  • Assess Antigen Stability: Conduct stability studies on the thimerosal-free formulation to ensure that the antigen remains stable and intact.

  • Consider Formulation Excipients: Other excipients in the formulation may need to be adjusted to maintain the desired immunogenicity in the absence of thimerosal.

Quantitative Data

Table 1: Comparison of Immunogenicity in Thimerosal-Containing vs. Thimerosal-Free Recombinant Hepatitis B Vaccine (20 µg dose) [15]

Adjuvant	Formulation	Relative Potency Increase	Geometric Mean Titer (GMT) Increase	ED50 Reduction
Aluminum Phosphate (Adju-Phos)	Thimerosal-Free	~11%	163%	41%
Aluminum Hydroxide (Alhydrogel)	Thimerosal-Free	18.5%	138%	35%

Experimental Protocols

Protocol 1: Quantification of Thimerosal using Cold Vapor Atomic Fluorescence Spectrometry (CV-AFS)

This protocol provides a general outline. Specific parameters should be optimized for your instrument and sample matrix.

• Sample Preparation:

  • Dilute the vaccine sample in a suitable acidic solution (e.g., dilute HCl).

  • Prepare a series of thimerosal standards of known concentrations.

• Oxidative Decomposition:

  • Add an oxidizing agent (e.g., KBr/KBrO₃ or KMnO₄) to the diluted samples and standards to convert the organic mercury in thimerosal to inorganic mercury (Hg²⁺).[10][11]

  • Allow the reaction to proceed for a sufficient time to ensure complete oxidation.

• Reduction and Detection:

  • Introduce a reducing agent (e.g., stannous chloride or sodium borohydride) to the oxidized solution to reduce Hg²⁺ to elemental mercury (Hg⁰).

  • Purge the elemental mercury vapor from the solution using an inert gas (e.g., argon) and introduce it into the CV-AFS instrument.

  • Measure the fluorescence signal, which is proportional to the mercury concentration.

• Data Analysis:

  • Construct a calibration curve using the signals from the thimerosal standards.

  • Determine the concentration of mercury in the vaccine sample from the calibration curve.

Visualizations

Caption: Workflow for Thimerosal Reduction in Vaccine Manufacturing.

Caption: Decision Tree for Selecting an Analytical Method for Thimerosal Quantification.

References

• 1. Thimerosal and Vaccines | FDA [fda.gov]
• 2. Thimerosal-Containing Vaccines and Neurodevelopmental Disorders - Immunization Safety Review - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. nfid.org [nfid.org]
• 4. cdn.who.int [cdn.who.int]
• 5. Thimerosal and Vaccines | Vaccine Safety | CDC [cdc.gov]
• 6. fda.gov [fda.gov]
• 7. fda.gov [fda.gov]
• 8. publications.aap.org [publications.aap.org]
• 9. medicalresearchjournal.org [medicalresearchjournal.org]
• 10. researchgate.net [researchgate.net]
• 11. Determination of mercury (thimerosal) in vaccines using different oxidants and cold vapor atomic fluorescence spectrometry in dilute acids - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 12. Determination of thimerosal in biological products by liquid chromatography with inductively coupled plasma mass spectrometric detection - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 13. pharmacophorejournal.com [pharmacophorejournal.com]
• 14. researchgate.net [researchgate.net]
• 15. Evaluation of Thimerosal Removal on Immunogenicity of Aluminum Salts Adjuvanted Recombinant Hepatitis B Vaccine - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Challenges in Thimerosal Stability Testing

Welcome to the technical support center for Thimerosal stability testing. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on common challenges encountered during the analysis of Thimerosal. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to support your research and development activities.

Frequently Asked Questions (FAQs) on Thimerosal Stability

Q1: What is Thimerosal and why is its stability a concern?

A1: Thimerosal is an organomercury compound that has been widely used as a preservative in pharmaceutical products, including vaccines, ophthalmic solutions, and topical creams, to prevent microbial contamination.[1] Its stability is a critical quality attribute as degradation can lead to a loss of preservative efficacy and the formation of potentially toxic degradation products.[2] Therefore, monitoring its stability is essential to ensure the safety and effectiveness of pharmaceutical formulations.

Q2: What are the main degradation products of Thimerosal?

A2: Thimerosal degrades in aqueous solutions primarily into ethylmercury (EtHg) and thiosalicylate.[3][4] Further degradation can occur, with thiosalicylic acid being oxidized to 2,2'-dithiosalicylic acid.[2] Under certain conditions, ethylmercuric hydroxide can be reduced to elemental mercury.[2]

Q3: What factors can influence the stability of Thimerosal in a formulation?

A3: Several factors can affect Thimerosal stability, including:

• pH: The pH of the solution can significantly impact the degradation rate. Acidic pH has been shown to be favorable for Thimerosal adsorption onto surfaces, which can affect its concentration in solution.[5][6]

• Presence of other ions: The presence of certain ions, such as chloride ions from sodium chloride, can accelerate the decomposition of Thimerosal.[7][8] Copper ions can also catalyze its oxidation.[3][9]

• Excipients: Other formulation components, such as isotonic agents (e.g., boric acid, EDTA), can negatively impact Thimerosal stability.[7][8] Conversely, excipients like propylene glycol, glycerol, and mannitol have shown no significant detrimental effect.[8]

• Container Material: Thimerosal has been shown to adsorb to certain container materials, particularly plastics like low-density polyethylene, which can lead to a decrease in its concentration in the solution over time.[7][10]

• Light Exposure: Photochemical stress can contribute to the degradation of Thimerosal.[11][12]

• Temperature: Higher temperatures can accelerate the degradation process.[7][8]

Q4: Are there regulatory guidelines for Thimerosal stability testing?

A4: Yes, regulatory agencies like the FDA and EMA have guidelines for stability testing of drug substances and products, such as the ICH Q1A (R2) guideline.[13][14] These guidelines outline the requirements for stability studies, including storage conditions, testing frequency, and the analytical methods to be used. Specific to Thimerosal, the World Health Organization (WHO) has provided guidelines on the regulatory expectations related to its elimination, reduction, or replacement in vaccines, which implicitly require thorough stability evaluation.[15]

Troubleshooting Guide for Thimerosal HPLC Analysis

High-Performance Liquid Chromatography (HPLC) is the most common and reliable method for Thimerosal stability testing due to its specificity in separating the parent compound from its degradation products.[2][11][12] However, various issues can arise during analysis. This guide provides solutions to common problems.

Q5: I am observing peak fronting for my Thimerosal peak. What could be the cause and how can I fix it?

A5: Peak fronting in HPLC analysis of Thimerosal can be caused by several factors:

• Sample Overload: Injecting too concentrated a sample can lead to peak fronting. Try diluting your sample.

• Incorrect Sample Solvent: If the sample is dissolved in a solvent stronger than the mobile phase, it can cause peak distortion. It is recommended to dissolve the sample in the mobile phase itself.[16]

• pH Mismatch: A significant difference in pH between the sample and the mobile phase can lead to peak shape issues. Adding a small amount of acid (e.g., phosphoric acid) to the sample to match the mobile phase pH can sometimes resolve this.[16]

Q6: My Thimerosal peak has poor resolution from its degradation products. How can I improve the separation?

A6: Poor resolution can be addressed by modifying the chromatographic conditions:

• Mobile Phase Composition: Adjust the ratio of the organic solvent (e.g., methanol or acetonitrile) to the aqueous buffer. A lower percentage of the organic modifier will generally increase retention times and may improve resolution.

• pH of the Mobile Phase: The pH of the mobile phase can affect the ionization state of Thimerosal and its degradation products, thereby influencing their retention and separation. Experiment with slight adjustments to the mobile phase pH.

• Column Choice: Ensure you are using a suitable column. C8 and C18 reverse-phase columns are commonly used for Thimerosal analysis.[11][12][16] If resolution is still an issue, consider a column with a different packing material or a longer column.

• Flow Rate: Decreasing the flow rate can sometimes improve resolution, although it will increase the run time.

Q7: I am experiencing a drifting baseline during my HPLC run. What are the possible causes and solutions?

A7: Baseline drift can be caused by:

• Column Temperature Fluctuation: Ensure the column is in a thermostatically controlled compartment and has reached thermal equilibrium before starting the analysis.

• Mobile Phase Issues: The mobile phase may not be adequately mixed, or one of the components may be slowly changing in concentration. Ensure proper mixing and degassing of the mobile phase.

• Column Contamination: A contaminated column can lead to a drifting baseline. Wash the column with a strong solvent to remove any adsorbed contaminants.

• Detector Issues: A dirty flow cell in the UV detector can cause baseline problems. Flush the flow cell with an appropriate solvent.

Q8: The retention time of my Thimerosal peak is not consistent between injections. What should I check?

A8: Retention time variability can be due to:

• Inconsistent Mobile Phase Composition: If the mobile phase is prepared manually, slight variations in the composition can lead to shifts in retention time. Use a precise method for mobile phase preparation or an online mixing system if available.

• Fluctuations in Pump Pressure or Flow Rate: Check the HPLC pump for any leaks or pressure fluctuations.

• Column Temperature Changes: As mentioned earlier, ensure a stable column temperature.

• Column Aging: Over time, the stationary phase of the column can degrade, leading to changes in retention. If the column is old or has been used extensively, it may need to be replaced.

Data Presentation

Table 1: Comparison of HPLC Methods for Thimerosal Analysis

Parameter	Method 1[11][12]	Method 2	Method 3[16]
Column	Whatman RAC II (C8), 5 µm, 10 cm x 4.6 mm	Not specified, Reverse Phase	C18
Mobile Phase	Methanol:10mM Acetate Buffer (pH 4.5):Tetrahydrofuran (30:67:3 v/v/v)	Phosphate Buffer (pH 5.5, 0.2M) used for extraction	Methanol:Water:Phosphoric Acid (50:50:0.1 v/v/v)
Detection	UV at 254 nm	UV (wavelength not specified)	UV
Flow Rate	Not specified	Not specified	Not specified
Application	Ketorolac Ophthalmic Solution	Topical Creams	General Assay

Experimental Protocols

Protocol 1: HPLC Analysis of Thimerosal in Ophthalmic Solutions (Based on Fleitman et al.) [11][12]

• Instrumentation: High-Performance Liquid Chromatograph with a UV detector.

• Column: Whatman RAC II (C8), 5 µm particle size, 10 cm x 4.6 mm.

• Mobile Phase: Prepare a mixture of methanol, 10mM acetate buffer (pH 4.5), and tetrahydrofuran in a volume ratio of 30:67:3. Filter and degas the mobile phase before use.

• Detection: Set the UV detector to a wavelength of 254 nm.

• Sample Preparation: Dilute the ophthalmic solution sample with the mobile phase to a suitable concentration.

• Injection Volume: Inject an appropriate volume (e.g., 20 µL) of the sample and standard solutions.

• Analysis: Run the chromatogram and quantify the Thimerosal peak based on the peak area compared to a standard of known concentration.

Protocol 2: Extraction and HPLC Analysis of Thimerosal in Topical Creams (Based on J. Mex. Chem. Soc. 2016)

• Sample Preparation (Extraction): a. Weigh an appropriate amount of the topical cream into a suitable container. b. Add 7 mL of 0.2 M phosphate buffer (pH 5.5). c. Place in an ultrasound bath at 45 °C for 30 minutes. d. Stir with a magnetic agitator for 20 minutes at 60 rpm. e. Transfer the mixture to a 10 mL volumetric flask and dilute to the mark with the phosphate buffer. f. Centrifuge the mixture for 15 minutes at 3500 rpm. g. Filter the supernatant through a 0.45 µm PVDF syringe filter into an actinic vial for HPLC analysis.

• HPLC Analysis: a. Instrumentation: A reverse-phase HPLC system with a UV detector. b. Mobile Phase and Column: While specific details are not provided in the abstract, a C18 column with a mobile phase consisting of an organic modifier (e.g., methanol or acetonitrile) and an acidic buffer is a common starting point. c. Analysis: Inject the extracted sample and quantify the Thimerosal peak against a standard.

Visualizations

References

• 1. Thimerosal and Vaccines | FDA [fda.gov]
• 2. Decomposition of thimerosal in aqueous solution and its determination by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Thiomersal - Wikipedia [en.wikipedia.org]
• 5. Use of adsorption process to remove organic mercury thimerosal from industrial process wastewater - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Influence of isotonic agents on the stability of thimerosal in ophthalmic formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Route of decomposition of thiomersal (thimerosal) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. [Study on the stability of thiomersal in ophthalmic solutions. Problems in the use of plastic containers for liquid drug preparations] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. tandfonline.com [tandfonline.com]
• 13. fda.gov [fda.gov]
• 14. ema.europa.eu [ema.europa.eu]
• 15. cdn.who.int [cdn.who.int]
• 16. HPLC or UPLC method for Thimerosol - Chromatography Forum [chromforum.org]

Technical Support Center: Minimizing Thimerosal Exposure in Laboratory Settings

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on refining protocols to minimize Thimerosal exposure in laboratory experiments. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to address specific issues you may encounter.

Troubleshooting Guides

This section addresses common problems encountered when working with Thimerosal-containing reagents.

Issue	Potential Cause	Recommended Solution
High background in immunoassay (e.g., ELISA)	1. Thimerosal Interference: Thimerosal can interfere with the enzymatic activity of horseradish peroxidase (HRP), a common enzyme conjugate in ELISAs.[1] 2. Non-specific Binding: Residual Thimerosal or its breakdown products may promote non-specific binding of antibodies or other reagents to the plate.[2][3] 3. Contaminated Reagents: Buffers or other reagents may have become contaminated.[3]	1. Remove or Neutralize Thimerosal: Implement one of the protocols outlined below (Dialysis, Gel Filtration, or L-Cysteine Neutralization). 2. Optimize Blocking and Washing: Increase the concentration of the blocking agent (e.g., to 2% BSA) and the number of wash steps. Consider adding a non-ionic detergent like Tween-20 (0.05% v/v) to the wash buffer.[2] 3. Use Fresh Reagents: Prepare fresh buffers and substrate solutions.[3]
Reduced enzyme activity in enzymatic assays	Thimerosal Inhibition: The ethylmercury component of Thimerosal can bind to sulfhydryl groups in enzymes, leading to inhibition of their activity.	1. Remove Thimerosal: Use dialysis or gel filtration to remove Thimerosal from the sample prior to the assay. 2. Neutralize Thimerosal: Add a thiol-containing compound like L-cysteine to the reaction mixture to chelate the ethylmercury. See the L-Cysteine Neutralization Protocol below for details.
Cell toxicity or altered cell signaling in cell-based assays	Cytotoxic Effects of Thimerosal: Thimerosal can induce apoptosis and alter signaling pathways, such as the PI3K/Akt/survivin pathway.	1. Use Thimerosal-free Reagents: Whenever possible, source reagents that do not contain Thimerosal. 2. Remove Thimerosal from Media: If a critical reagent contains Thimerosal, use dialysis or gel filtration to remove it from the cell culture medium before adding it to the cells. 3. Neutralize with L-Cysteine: For short-term experiments, L-cysteine can be added to the media to neutralize Thimerosal's effects. However, be aware that L-cysteine itself can be toxic to some cell lines with prolonged exposure.[4]
Poor protein recovery after Thimerosal removal	1. Protein Adsorption: The protein of interest may be binding to the dialysis membrane or gel filtration resin. 2. Protein Aggregation: Removal of Thimerosal may lead to protein aggregation if the protein is unstable in the new buffer.	1. Select Appropriate Materials: Use low-protein-binding dialysis membranes or gel filtration resins. 2. Optimize Buffer Conditions: Ensure the final buffer has an appropriate pH and ionic strength for your protein of interest. Consider including stabilizing agents if necessary.

Frequently Asked Questions (FAQs)

Q1: What is Thimerosal and why is it used in laboratory reagents?

A1: Thimerosal is an organomercury compound that has been used since the 1930s as a preservative in vaccines, biological and pharmaceutical products due to its effective bacteriostatic and fungistatic properties.[3][5] It is added to multi-dose vials to prevent microbial growth that could be introduced through repeated needle punctures.[6]

Q2: How does Thimerosal interfere with experiments?

A2: Thimerosal's ethylmercury component can interfere with experiments in several ways:

• Enzyme Inhibition: It can bind to sulfhydryl groups on enzymes, particularly those used in assays like ELISA (e.g., HRP), reducing their activity.

• Cellular Effects: It can be toxic to cells in culture, inducing apoptosis and altering signaling pathways.

• Protein Interactions: It can interact with proteins, potentially altering their structure and function.[7]

Q3: What are the primary methods for removing Thimerosal from a sample?

A3: The two most common methods for removing Thimerosal are dialysis and gel filtration (also known as size-exclusion chromatography).[8][9] Both methods separate molecules based on size, allowing the smaller Thimerosal molecule (molar mass: 404.81 g/mol ) to be separated from larger macromolecules like proteins and antibodies.

Q4: Can Thimerosal be neutralized instead of removed?

A4: Yes, Thimerosal can be neutralized by adding compounds containing thiol groups, such as L-cysteine or glutathione. These compounds act as chelating agents, binding to the ethylmercury component of Thimerosal and preventing it from interacting with other molecules in the experiment.

Q5: What are some alternatives to Thimerosal as a preservative?

A5: Several alternatives to Thimerosal are available, including 2-phenoxyethanol, phenol, and benzethonium chloride.[7][10] The choice of alternative depends on the specific application and its compatibility with the reagents and assays being used.

Q6: Is it necessary to remove trace amounts of Thimerosal?

A6: The necessity of removing trace amounts of Thimerosal depends on the sensitivity of the downstream application. For highly sensitive assays, such as some enzymatic or cell-based assays, even trace amounts may cause interference. It is recommended to validate your specific assay to determine the tolerance for Thimerosal.

Data Presentation

Table 1: Comparison of Thimerosal Removal and Neutralization Methods

Method	Principle	Typical Efficiency	Advantages	Disadvantages
Dialysis	Size-based separation across a semi-permeable membrane.[11]	>99% with multiple buffer exchanges.[12]	Simple, gentle on proteins, can handle large volumes.	Time-consuming (can take >24 hours), potential for sample dilution.[9][13]
Gel Filtration Chromatography	Size-based separation through a porous resin.[14]	>95% in a single pass.	Fast (can be completed in minutes), also allows for buffer exchange.[9]	Can lead to sample dilution, potential for protein adsorption to the resin.
L-Cysteine Neutralization	Thiol group on L-cysteine chelates the ethylmercury from Thimerosal.	Effective at preventing Thimerosal-induced effects in many assays.	Rapid and simple to perform.	L-cysteine itself can be cytotoxic in some cell lines and may interfere with certain assays.[4]

Table 2: Comparison of Common Preservatives

Preservative	Typical Concentration	Antimicrobial Spectrum	Relative Toxicity (Human Neuroblastoma Cells)	Notes
Thimerosal	0.001% - 0.01%[15]	Broad-spectrum bacteriostatic and fungistatic.[16]	High (>330-fold more toxic than to bacterial cells).[1]	Known to interfere with some enzymatic and cell-based assays.
2-Phenoxyethanol	0.5% - 1.0%[17]	Broad-spectrum against Gram-negative and Gram-positive bacteria, and yeasts.[16]	Low (4.6-fold more toxic than to bacterial cells).[1]	Considered a well-tolerated and effective alternative to Thimerosal in many applications.[17]
Phenol	0.25%	Bacteriostatic.	Moderate (12.2-fold more toxic than to bacterial cells).[1]	Can denature some proteins.
Benzethonium Chloride	~0.01%	Bacteriostatic.	Moderate to High.

Experimental Protocols

Thimerosal Removal by Dialysis

This protocol is suitable for removing Thimerosal from protein solutions, such as antibody preparations.

Materials:

• Dialysis tubing or cassette with a Molecular Weight Cut-Off (MWCO) of 10-14 kDa.

• Dialysis buffer (e.g., Phosphate Buffered Saline - PBS, pH 7.4).

• Magnetic stirrer and stir bar.

• Beaker.

Methodology:

• Prepare the dialysis membrane according to the manufacturer's instructions. This typically involves rinsing with deionized water.

• Load the Thimerosal-containing sample into the dialysis tubing or cassette, ensuring no air bubbles are trapped.

• Place the sealed tubing/cassette into a beaker containing the dialysis buffer. The buffer volume should be at least 200 times the sample volume.[12]

• Place the beaker on a magnetic stirrer and stir gently at 4°C.

• Dialyze for 2-4 hours.

• Change the dialysis buffer.

• Repeat the dialysis for another 2-4 hours.

• Change the buffer again and continue dialysis overnight at 4°C.[12]

• After the final dialysis step, carefully remove the sample from the tubing/cassette.

Thimerosal Removal by Gel Filtration Chromatography

This protocol provides a rapid method for Thimerosal removal and buffer exchange.

Materials:

• Pre-packed desalting column (e.g., Sephadex® G-25).

• Equilibration/elution buffer (e.g., PBS, pH 7.4).

• Collection tubes.

Methodology:

• Equilibrate the desalting column with 3-5 column volumes of the desired elution buffer.

• Allow the buffer to drain completely by gravity or centrifugation, depending on the column format.

• Carefully apply the Thimerosal-containing sample to the center of the column bed. The sample volume should not exceed the manufacturer's recommendation (typically around 10-30% of the column bed volume).

• Begin collecting the eluate immediately after the sample has entered the column bed.

• Add elution buffer to the top of the column and continue collecting fractions.

• The larger protein molecules will elute first in the void volume, while the smaller Thimerosal molecules will be retained by the resin and elute later.

• Monitor the protein concentration of the collected fractions (e.g., by measuring absorbance at 280 nm) to identify the fractions containing the purified protein.

Thimerosal Neutralization with L-Cysteine

This protocol can be used to neutralize the effects of Thimerosal in cell culture or enzymatic assays.

Materials:

• L-cysteine solution (prepare fresh).

• Thimerosal-containing reagent or sample.

Methodology:

• Prepare a stock solution of L-cysteine in an appropriate buffer (e.g., deionized water or cell culture medium).

• For cell culture applications, add L-cysteine to the Thimerosal-containing medium to a final concentration that is effective for neutralization without causing cytotoxicity. A starting point could be a molar excess of L-cysteine to Thimerosal. Note that L-cysteine at 1mM can be toxic to some cell lines.[4]

• For enzymatic assays, add L-cysteine to the reaction mixture at a concentration sufficient to chelate the ethylmercury from Thimerosal.

• Incubate the mixture for a short period (e.g., 15-30 minutes) at room temperature to allow for the neutralization reaction to occur before proceeding with the experiment.

Mandatory Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. arp1.com [arp1.com]
• 3. caltagmedsystems.co.uk [caltagmedsystems.co.uk]
• 4. cdn.who.int [cdn.who.int]
• 5. Here’s What We Know: Addressing Questions and Concerns Around Thimerosal | Patient Care [weillcornell.org]
• 6. Thimerosal: an ophthalmic preservative which acts as a hapten to elicit specific antibodies and cell mediated immunity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. cusabio.com [cusabio.com]
• 8. Dialysis or Desalting? Choosing a Protein Purification Method - Life in the Lab [thermofisher.com]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. creative-diagnostics.com [creative-diagnostics.com]
• 12. researchgate.net [researchgate.net]
• 13. The antimicrobial activity of phenoxyethanol in vaccines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. fda.gov [fda.gov]
• 15. medicalresearchjournal.org [medicalresearchjournal.org]
• 16. medicalresearchjournal.org [medicalresearchjournal.org]
• 17. Regulation of survivin by PI3K/Akt/p70S6K1 pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Improving the solubility of C9H9HgNaO2S for experimental use

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in effectively using Thimerosal (C9H9HgNaO2S) in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is C9H9HgNaO2S?

A1: C9H9HgNaO2S is the chemical formula for Thimerosal, also known as Thiomersal.[1][2][3] It is an organomercury compound that has been widely used as an antiseptic and antifungal agent, and as a preservative in vaccines and other biological products since the 1930s to prevent bacterial and fungal contamination.[4][5][6][7][8] Thimerosal is a light cream-colored crystalline powder.[1][4][8]

Q2: What are the primary solubility characteristics of Thimerosal?

A2: Thimerosal is freely soluble in water.[9][10] One gram can dissolve in approximately 1 mL of water.[10] It is also soluble in alcohol (one gram in about 8 mL) and ether.[4][9] However, it is practically insoluble in benzene and methylene chloride.[9][10]

Q3: My Thimerosal solution appears cloudy or has a precipitate. What could be the cause?

A3: A cloudy solution or precipitate can occur under several conditions:

• Acidic pH: In slightly acidic solutions, Thimerosal can precipitate as the corresponding acid, which may then decompose.

• Incompatible Buffers: The use of certain buffers, such as phosphates and acetates, can lead to the degradation of Thimerosal.[11]

• Presence of Heavy Metal Salts: Thimerosal is incompatible with heavy metal salts, which can cause precipitation.[4]

• Reaction with Rubber: Thimerosal can be absorbed by rubber caps, potentially leading to a decrease in concentration in the solution.[1][4]

Q4: How should I store Thimerosal powder and its solutions?

A4:

• Powder: Store Thimerosal powder at room temperature in a well-closed container, protected from light.[4] It is stable in air but not in sunlight, which can cause discoloration.[1][4]

• Aqueous Solutions: Aqueous solutions of Thimerosal are sensitive to light and should be stored in light-resistant containers.[4][12] While they can be sterilized by autoclaving, their stability is affected by pH and the presence of metal ions.[4][12] For long-term storage of stock solutions, it is recommended to store them in aliquots in tightly sealed vials at -20°C for up to one month or at -80°C for up to six months. Avoid repeated freeze-thaw cycles.[13]

Q5: What factors can affect the stability of Thimerosal solutions?

A5: Several factors can impact the stability of Thimerosal solutions:

• Light: Exposure to light, especially sunlight, can cause degradation and discoloration.[4][14]

• pH: Solutions are more stable at a pH between 5 and 7. They are less stable to heat in acidic conditions compared to alkaline conditions.[4]

• Metal Ions: Trace amounts of copper, iron, and zinc ions can accelerate the oxidation of Thimerosal in solution.[4] The presence of calcium or magnesium ions does not have the same effect.[4]

• Incompatible Substances: Thimerosal is incompatible with strong acids, strong bases, strong oxidizing agents, iodine, and heavy metal salts.[4][14]

Troubleshooting Guide

This guide addresses common issues encountered when preparing and using Thimerosal solutions for experimental purposes.

Issue 1: Difficulty Dissolving Thimerosal Powder

If you are experiencing issues with dissolving Thimerosal powder, follow this troubleshooting workflow:

Caption: Troubleshooting workflow for dissolving Thimerosal.

Issue 2: Precipitate Formation in Thimerosal Solution Over Time

If a precipitate forms in your Thimerosal solution during storage or use, consider the following:

Caption: Troubleshooting precipitate formation in Thimerosal solutions.

Data Presentation

Table 1: Solubility of Thimerosal in Various Solvents

Solvent	Solubility	Reference
Water	Freely soluble; ~1 g/mL	[9][10]
Ethanol (Alcohol)	Soluble; ~1 g/8 mL	[9]
Ether	Soluble	[4][9]
Methanol	0.1 g/mL	[8][12]
Dimethyl sulfoxide (DMSO)	80 mg/mL	[13]
Benzene	Practically insoluble	[10]
Methylene Chloride	Practically insoluble	[9]

Experimental Protocols

Protocol 1: Preparation of a 1% (w/v) Aqueous Thimerosal Stock Solution

Materials:

• Thimerosal powder (C9H9HgNaO2S)

• Deionized or distilled water

• Calibrated analytical balance

• Volumetric flask (e.g., 10 mL)

• Magnetic stirrer and stir bar

• Light-resistant storage bottle

Procedure:

• Weigh out 100 mg of Thimerosal powder using a calibrated analytical balance.

• Transfer the powder to a 10 mL volumetric flask.

• Add approximately 7-8 mL of deionized water to the flask.

• Place a magnetic stir bar in the flask and stir the solution on a magnetic stirrer until the powder is completely dissolved. Gentle warming is generally not necessary due to its high water solubility.

• Once dissolved, add deionized water to bring the final volume to the 10 mL mark.

• Mix the solution thoroughly by inverting the flask several times. The pH of a 1% aqueous solution should be approximately 6.7.[1][4]

• Transfer the solution to a clearly labeled, light-resistant storage bottle.

• Store the stock solution at 2-8°C for short-term use or in aliquots at -20°C for longer-term storage.

Protocol 2: Improving Solubility in Buffered Solutions

For experiments requiring a buffered solution, it is crucial to select a compatible buffer system to avoid degradation and precipitation. A citrate buffer system has been shown to improve the stability of Thimerosal solutions.[11]

Materials:

• Thimerosal powder

• Citric acid monohydrate or anhydrous citric acid

• Sodium citrate dihydrate or anhydrous sodium citrate

• Deionized water

• pH meter

Procedure:

• Prepare a 0.002 M citric acid solution and a 0.002 M sodium citrate solution.

• Mix the two solutions in appropriate ratios to achieve the desired pH between 3.5 and 7. A pH range of 4.5 to 5 is often preferred for stability.[11]

• Once the desired buffer pH is achieved, add the required amount of Thimerosal powder to the buffer.

• Stir until the Thimerosal is completely dissolved.

• This buffered solution of Thimerosal will have greater stability compared to solutions prepared in phosphate or acetate buffers.[11]

Signaling Pathway and Experimental Workflow Diagrams

While Thimerosal is known to inhibit thiol-dependent enzymes, a specific, universally applicable signaling pathway diagram for general experimental use is not feasible as its effects are context-dependent.[13] However, a general workflow for testing the effect of Thimerosal on a cellular pathway can be visualized.

References

• 1. Thimerosal | C9H9HgNaO2S | CID 16684434 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Thiomersal - Wikipedia [en.wikipedia.org]
• 3. C9H9HgNaO2S | C9H9HgNaO2S | CID 102509829 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Thimerosal | 54-64-8 [chemicalbook.com]
• 5. Thimerosal-Containing Vaccines and Neurodevelopmental Disorders - Immunization Safety Review - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. m.youtube.com [m.youtube.com]
• 7. nfid.org [nfid.org]
• 8. Thimerosal | 54-64-8 [amp.chemicalbook.com]
• 9. himedialabs.com [himedialabs.com]
• 10. spectrumchemical.com [spectrumchemical.com]
• 11. US4579960A - Stable solutions containing thimerosal - Google Patents [patents.google.com]
• 12. Thimerosal CAS#: 54-64-8 [m.chemicalbook.com]
• 13. abmole.com [abmole.com]
• 14. chembk.com [chembk.com]

Best practices for storage and disposal of Thimerosal waste

This guide provides best practices for the proper storage and disposal of Thimerosal waste, designed for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is Thimerosal and why is its waste considered hazardous?

A1: Thimerosal is an organic compound containing approximately 50% mercury by weight that has been used as a preservative in some vaccines and other biological products since the 1930s to prevent bacterial and fungal contamination.[1][2][3] Waste containing Thimerosal is considered hazardous primarily due to its mercury content.[1][4] According to the Environmental Protection Agency (EPA), a waste is classified as hazardous if it exhibits certain characteristics, including toxicity.[1][5] Thimerosal waste typically exceeds the EPA's Toxicity Characteristic Leaching Procedure (TCLP) limit for mercury, which is 0.2 milligrams per liter (mg/L).[1][4] For example, the mercury concentration in flu vaccines containing Thimerosal can be around 50,000 µg/L, which is 250 times greater than the regulatory limit.[4] Therefore, any unused or expired materials containing Thimerosal must be managed as hazardous waste.[1][4]

Q2: How do I know if the Thimerosal product I'm using is considered hazardous waste upon disposal?

A2: As a general rule, unless you have specific analytical data (like a TCLP analysis) proving otherwise, any unwanted product containing Thimerosal should be managed as hazardous waste due to the toxicity characteristic of mercury.[1] This includes products where Thimerosal was used during the manufacturing process, even if they are labeled "preservative-free," as they may still contain trace amounts that exceed the TCLP limit for mercury.[1] Always consult the product's Safety Data Sheet (SDS) for specific disposal instructions.

Q3: What are the immediate steps to take in case of a Thimerosal solution spill?

A3: In the event of a Thimerosal spill, you should immediately secure the area and ensure proper personal protective equipment (PPE) is worn, including nitrile gloves, safety glasses, and a lab coat.[6][7][8] For small spills, use a mercury spill kit to clean the affected area.[9] Do not use a regular vacuum cleaner, as this will vaporize the mercury and spread contamination.[7][8][10] If the spill is large or beyond your ability to control, evacuate the area and contact your institution's Environmental Health and Safety (EHS) department immediately.[9]

Q4: Can I dispose of small quantities of Thimerosal waste down the drain?

A4: No, you should never dispose of Thimerosal waste down the drain.[6][9] Thimerosal is very toxic to aquatic life with long-lasting effects.[6][11][12] Pouring mercury-containing compounds down the drain can contaminate waterways and is a violation of environmental regulations.[7] All Thimerosal waste, regardless of quantity, must be collected and disposed of as hazardous waste.[13]

Troubleshooting Guides

Issue: Uncertainty in Waste Segregation

Problem: You are unsure how to correctly segregate different types of waste that may have come into contact with Thimerosal.

Solution: Follow the decision-making workflow below to ensure proper segregation.

Caption: Thimerosal Waste Segregation Workflow.

Issue: Proper Labeling and Storage of Thimerosal Waste

Problem: You have collected Thimerosal waste but are unsure of the correct storage and labeling procedures while awaiting pickup.

Solution: Adhere to the following storage and labeling best practices.

Storage:

• Location: Store in a cool, dry, and well-ventilated area, away from direct sunlight.[6][11] The storage area should be secure and designated for hazardous waste.[10]

• Containers: Use only approved, non-breakable, and tightly sealed containers for waste accumulation.[6][7][11] These containers should be stored within secondary containment to prevent spills.[9]

• Segregation: Keep Thimerosal waste separate from other incompatible waste streams.

Labeling:

• All waste containers must be clearly labeled with the words "Hazardous Waste" and a description of the contents (e.g., "Thimerosal Waste," "Mercury Compound Waste").[10]

• The label must also include the date when the waste was first added to the container.[10]

Data Presentation

Table 1: Personal Protective Equipment (PPE) for Handling Thimerosal

PPE Item	Specification	Purpose
Gloves	Nitrile gloves are recommended. Latex is not suitable as mercury can penetrate it.[7][8]	To prevent skin contact and absorption.[6][12]
Eye Protection	Safety glasses with side shields or chemical splash goggles.[6]	To protect eyes from splashes.
Lab Coat	Standard laboratory coat or other protective clothing.[11][12]	To protect skin and clothing from contamination.
Respiratory	Use in a well-ventilated area or under a chemical fume hood.[9][11]	To avoid inhalation of any potential vapors or aerosols.[6]

Table 2: Thimerosal Waste Disposal "Do's and Don'ts"

Do	Don't
Collect all Thimerosal-containing waste in a designated, properly labeled hazardous waste container.[6][13]	Do not pour Thimerosal waste down the drain.[6][7][9]
Wear appropriate PPE when handling Thimerosal waste.[11][12]	Do not mix Thimerosal waste with other waste streams like regular trash or biohazardous waste.
Store waste containers in a secure, well-ventilated area, inside secondary containment.[9][10]	Do not use a standard vacuum cleaner for spill cleanup.[7][8][10]
Contact your institution's EHS department for waste pickup and disposal procedures.[9]	Do not dispose of "empty" containers with visible residue in the regular trash.

Experimental Protocols

Protocol: Small-Scale Thimerosal Spill Cleanup

This protocol outlines the steps for cleaning up a small spill of a Thimerosal solution (less than 2 tablespoons) on a laboratory benchtop.

Caption: Experimental Workflow for Thimerosal Spill Cleanup.

Methodology:

• Secure the Area: Immediately alert others in the vicinity and restrict access to the spill area.[10]

• Wear PPE: Put on appropriate personal protective equipment, including double nitrile gloves, safety goggles, and a lab coat.[7]

• Contain the Spill: Use absorbent pads from a mercury spill kit to surround and contain the spill, preventing it from spreading.

• Collect Material: For visible droplets, use a mercury aspirator or spatula from the spill kit to consolidate the material. Sprinkle sulfur powder over the spill area to amalgamate any remaining mercury, which will change color to indicate a reaction.

• Clean the Surface: Carefully collect all consolidated material and contaminated absorbents using forceps.

• Dispose of Waste: Place all contaminated materials, including gloves, pads, and cleaning utensils, into a designated hazardous waste bag or container.[6][9] Seal the container and label it appropriately.

• Final Decontamination: Wipe the spill area with a decontaminating solution as recommended by your institution's EHS department.

• Doff PPE and Wash Hands: Remove all PPE and dispose of it in the hazardous waste container. Thoroughly wash your hands with soap and water.[6]

• Report the Spill: Report the incident to your supervisor and EHS department according to your institution's protocol.[10]

References

• 1. danr.sd.gov [danr.sd.gov]
• 2. Here’s What We Know: Addressing Questions and Concerns Around Thimerosal | Patient Care [weillcornell.org]
• 3. Thimerosal and Vaccines | FDA [fda.gov]
• 4. cdc.gov [cdc.gov]
• 5. epa.gov [epa.gov]
• 6. cdhfinechemical.com [cdhfinechemical.com]
• 7. swuci.org [swuci.org]
• 8. assets.noviams.com [assets.noviams.com]
• 9. Mercury in Laboratories | Environmental Health and Safety [ehs.dartmouth.edu]
• 10. undp.org [undp.org]
• 11. dcfinechemicals.com [dcfinechemicals.com]
• 12. genetex.com [genetex.com]
• 13. downloads.regulations.gov [downloads.regulations.gov]

Mitigating interference in analytical detection of Thimerosal

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the analytical detection of Thimerosal.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the analysis of Thimerosal.

Sample Preparation & Matrix Effects

• Question 1: I am seeing low recovery of Thimerosal from my vaccine samples. What are the potential causes and solutions?

  Potential Causes:

  • Interaction with Vaccine Components: Thimerosal can bind to proteins and other components in the vaccine matrix, particularly those containing thiol groups (e.g., cysteine residues).[1][2][3][4] Aluminum adjuvants, commonly used in vaccines, can also adsorb Thimerosal, reducing its extraction efficiency.[5][6][7]

  • Incomplete Extraction: The chosen extraction solvent and method may not be efficient in disrupting the interactions between Thimerosal and the sample matrix.

  • Adsorption to Labware: Thimerosal, being a hydrophobic molecule, can adsorb to the surface of plastic labware, such as pipette tips and vials, leading to analyte loss.[8][9][10]

  Solutions:

  • Sample Pre-treatment:

    • Oxidative Digestion: For atomic absorption/fluorescence methods, a crucial step is the oxidative digestion of the sample to convert organic mercury (from Thimerosal) into inorganic mercury (Hg2+).[11][12] This breaks down the organic matrix and releases the mercury for detection.

    • Protein Precipitation: For HPLC methods, precipitating proteins using agents like acetonitrile or methanol can help release bound Thimerosal.

  • Optimize Extraction:

    • Experiment with different extraction solvents and pH conditions. A study on Thimerosal extraction from topical creams found that a phosphate buffer at pH 5.5 yielded maximum recovery.

  • Minimize Adsorption:

    • Use low-binding microcentrifuge tubes and pipette tips.

    • Silanize glassware to create a more inert surface.[9]

    • Pre-rinse labware with the solvent used for sample preparation.[10]

    • Consider adding a small amount of a non-ionic surfactant like Tween 20 to your sample diluent to reduce non-specific binding.[8]

• Question 2: How do I mitigate interference from thiol-containing compounds like glutathione or cysteine?

  Background: Thimerosal readily reacts with low-molecular-weight thiols such as glutathione (GSH) and cysteine (Cys), which are present in biological samples. This reaction leads to the formation of ethylmercury-thiol adducts (e.g., GS-EtHg), which can result in the appearance of new peaks in your chromatogram and a decrease in the parent Thimerosal peak.[1][13]

  Mitigation Strategies:

  • Chromatographic Separation: A well-optimized HPLC method can separate Thimerosal from its thiol adducts. A study on the degradation of Thimerosal by GSH and Cys demonstrated the separation of the GS-EtHg adduct from the parent Thimerosal using a C18 column.[1][13]

  • Sample Derivatization: While not a direct mitigation for interference, derivatization of Thimerosal can sometimes improve its chromatographic behavior and move its retention time away from interfering peaks.

  • Mass Spectrometry Detection: Using a mass spectrometer as a detector (LC-MS) allows for specific detection of Thimerosal and its adducts based on their mass-to-charge ratio, providing a high degree of selectivity.[1][13]

Chromatography Issues (HPLC)

• Question 3: My Thimerosal peak is tailing in my HPLC chromatogram. What can I do to improve the peak shape?

  Potential Causes:

  • Secondary Interactions with Stationary Phase: Thimerosal, or its degradation products, can have secondary interactions with the silica-based stationary phase, particularly with residual silanol groups. This is a common cause of peak tailing for basic compounds.[14][15][16]

  • Column Overload: Injecting too much sample can saturate the column, leading to peak distortion.[16]

  • Column Contamination or Degradation: Accumulation of matrix components on the column can lead to poor peak shape.[14][17]

  • Inappropriate Mobile Phase pH: The pH of the mobile phase can affect the ionization state of Thimerosal and the stationary phase, influencing peak shape.[14][15]

  • Extra-column Dead Volume: Excessive tubing length or poorly made connections can contribute to peak broadening and tailing.[18]

  Solutions:

  • Optimize Mobile Phase:

    • Adjust pH: Lowering the pH of the mobile phase (e.g., to pH 2.5-3) can suppress the ionization of silanol groups on the stationary phase, reducing secondary interactions.[14][15]

    • Use a Base-Deactivated Column: These columns have been treated to reduce the number of accessible silanol groups.[18]

  • Check for Column Overload: Dilute your sample and inject a smaller volume to see if the peak shape improves.[16]

  • Column Maintenance:

    • Use a guard column to protect your analytical column from contaminants.

    • Flush the column with a strong solvent to remove any adsorbed matrix components.

    • If the problem persists, the column may need to be replaced.

  • Instrument Check: Ensure all fittings are secure and minimize the length of tubing between the injector, column, and detector.[18]

• Question 4: I am observing unexpected peaks in my chromatogram when analyzing Thimerosal. What could they be?

  Potential Sources of Unexpected Peaks:

  • Degradation Products: Thimerosal can degrade into several products, including thiosalicylic acid, ethylmercury, and dithiosalicylic acid.[2][19][20][21] The presence of these can be confirmed by running standards of the potential degradation products.

  • Thiol Adducts: As mentioned in Question 2, reaction with thiols in the sample matrix will form new adducts that elute at different retention times.[1][13]

  • Matrix Components: Components from the sample matrix (e.g., other excipients in a vaccine) may be co-eluting or appearing as separate peaks.

  • Contaminants: Contamination from solvents, labware, or the instrument itself can introduce extraneous peaks.

  Troubleshooting Steps:

  • Analyze Blanks: Inject a blank sample (e.g., mobile phase, extraction solvent) to identify any peaks originating from the system or solvents.

  • Analyze Placebo Matrix: If possible, analyze a placebo version of your sample (containing all components except Thimerosal) to identify matrix-related peaks.

  • Use a More Specific Detector: A mass spectrometer (MS) or a diode array detector (DAD) can provide more information about the identity of the unknown peaks.

  • Spike with Standards: Spike your sample with known degradation products or potential interferents to see if any of the unknown peaks increase in size.

Detection Issues

• Question 5: My signal intensity for Thimerosal is low or inconsistent. What are the likely causes and how can I improve it?

  Potential Causes:

  • Sample Loss during Preparation: See Question 1 for causes of low recovery.

  • Instrument Sensitivity: The detector may not be sensitive enough for the concentration of Thimerosal in your samples.

  • Suboptimal Detector Settings: The wavelength for UV detection or the parameters for other detectors may not be optimized.

  • Degradation of Thimerosal: If samples are not stored properly or are exposed to light, Thimerosal can degrade, leading to a lower signal for the parent compound.

  • Injection Issues: Problems with the autosampler or manual injector can lead to inconsistent injection volumes and therefore, variable signal intensity.[22]

  Solutions:

  • Method Optimization:

    • For UV Detection: Ensure you are using the optimal wavelength for Thimerosal detection. A wavelength of 218 nm has been reported to be effective.

    • For Atomic Absorption/Fluorescence: Optimize the parameters of the cold vapor generation system, such as the concentration of the reducing agent and the gas flow rate.[12]

  • Sample Handling:

    • Prepare fresh standards and samples.

    • Store samples and standards in amber vials to protect them from light.

  • Instrument Maintenance:

    • Ensure the detector lamp is in good condition.

    • Clean the detector flow cell.

    • Verify the accuracy and precision of your injector.

  • Increase Sample Concentration: If possible, and without causing column overload, try to concentrate your sample.

Quantitative Data Summary

The following tables summarize key quantitative data from various analytical methods for Thimerosal detection.

Table 1: HPLC Method Parameters and Performance

Parameter	Method 1	Method 2	Method 3
Column	Symmetry® RP C18	C18 (4.6 mm x 250 mm, 5 µm)	LiChroCART® (125 x 4 mm, 5 µm)
Mobile Phase	Methanol:Phosphate Buffer (pH 2.5, 0.05M) 70:30 v/v	Methanol:0.05% Trifluoroacetic Acid (60:40)	Methanol:Water (3:2, v/v) with 0.02 M Acetic Acid
Detection	UV at 218 nm	UV at 222 nm	Visible (post-column derivatization with dithizone)
Linearity Range	1.2 - 2.8 µg/mL	Not Specified	30 - 150 µg/mL
LOD	0.26 µg/mL	Not Specified	0.3 µg
LOQ	0.79 µg/mL	Not Specified	Not Specified
Reference		[23]	[24]

Table 2: Atomic Spectroscopy Method Performance

Parameter	Method 1 (CV-AFS)	Method 2 (CV-AAS)
Oxidizing System	KBr/KBrO3 or KMnO4	Acid digestion with H2SO4, H2O2, and K2Cr2O7
LOD	0.02 µg/L	0.012 µg/L
LOQ	Not Specified	1.0 µg/L
Recovery	80.1 - 106%	98 - 102%
RSD	≤ 4.59%	< 5.5%
Reference	[12]	[11]

Experimental Protocols

Protocol 1: Thimerosal Analysis in Vaccines by HPLC-UV

This protocol is a generalized procedure based on published methods.[23]

1. Materials and Reagents:

• Thimerosal reference standard

• HPLC-grade methanol and water

• Phosphoric acid or Trifluoroacetic acid

• Phosphate buffer (pH 2.5, 0.05 M)

• Syringe filters (0.45 µm)

2. Standard Preparation:

• Prepare a stock solution of Thimerosal (e.g., 100 µg/mL) in water.

• Prepare a series of working standards by diluting the stock solution with the mobile phase to cover the expected concentration range of the samples.

3. Sample Preparation:

• Dilute the vaccine sample with the mobile phase to bring the Thimerosal concentration within the calibration range. A dilution factor of 1:10 to 1:100 may be necessary depending on the vaccine.

• Vortex the diluted sample for 1 minute.

• Centrifuge the sample at 10,000 x g for 10 minutes to pellet any precipitates.

• Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

4. HPLC Conditions:

• Column: C18, 4.6 x 250 mm, 5 µm particle size

• Mobile Phase: Methanol:Phosphate Buffer (pH 2.5, 0.05 M) 70:30 v/v

• Flow Rate: 1.0 mL/min

• Injection Volume: 20 µL

• Column Temperature: 30 °C

• Detection: UV at 218 nm

5. Analysis:

• Inject the standards to generate a calibration curve.

• Inject the prepared samples.

• Quantify the Thimerosal concentration in the samples using the calibration curve.

Protocol 2: Total Mercury Analysis in Vaccines by Cold Vapor Atomic Absorption/Fluorescence Spectroscopy (CV-AAS/AFS)

This protocol is a generalized procedure based on published methods.[11][12]

1. Materials and Reagents:

• Thimerosal or mercury standard solution

• Concentrated nitric acid and sulfuric acid

• Potassium permanganate solution (5% w/v)

• Potassium persulfate solution (5% w/v)

• Hydroxylamine hydrochloride/sodium chloride solution

• Stannous chloride solution (10% w/v in HCl)

2. Standard Preparation:

• Prepare a series of mercury standards by diluting a certified stock solution with reagent water.

3. Sample Digestion:

• Pipette a known volume of the vaccine sample into a digestion vessel.

• Add concentrated sulfuric acid and nitric acid.

• Heat the sample in a water bath at 95°C for 2 hours.

• Cool the sample and add potassium permanganate solution until a purple color persists.

• Add potassium persulfate solution and heat for another 30 minutes at 95°C.

• Cool the sample and add hydroxylamine hydrochloride/sodium chloride solution to reduce the excess permanganate.

4. Analysis by CV-AAS/AFS:

• Transfer the digested sample to the reaction vessel of the CV-AAS/AFS system.

• Add stannous chloride solution to reduce Hg2+ to elemental mercury (Hg0).

• A carrier gas (e.g., argon) will purge the Hg0 vapor into the absorption cell of the spectrometer.

• Measure the absorbance or fluorescence at 253.7 nm.

• Quantify the total mercury concentration using a calibration curve generated from the mercury standards.

Visualizations

References

• 1. mdpi.com [mdpi.com]
• 2. New study investigates the interaction of thimerosal with proteins | EVISA's News [speciation.net]
• 3. researchgate.net [researchgate.net]
• 4. Mechanism of Thimerosal-Induced Structural Destabilization of a Recombinant Rotavirus P[4] Protein Antigen Formulated as a Multi-Dose Vaccine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effect of Aluminum Adjuvant and Preservatives on Structural Integrity and Physicochemical Stability Profiles of Three Recombinant Subunit Rotavirus Vaccine Antigens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Evaluation of Thimerosal Removal on Immunogenicity of Aluminum Salts Adjuvanted Recombinant Hepatitis B Vaccine - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Redirecting [linkinghub.elsevier.com]
• 8. bitesizebio.com [bitesizebio.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. uhplcs.com [uhplcs.com]
• 15. elementlabsolutions.com [elementlabsolutions.com]
• 16. gmpinsiders.com [gmpinsiders.com]
• 17. [3]Troubleshooting HPLC- Tailing Peaks [restek.com]
• 18. m.youtube.com [m.youtube.com]
• 19. Determination of thimerosal in biological products by liquid chromatography with inductively coupled plasma mass spectrometric detection - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 20. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 21. Analysis and characterization of mercury in injectable products - Joan May [grantome.com]
• 22. documents.thermofisher.com [documents.thermofisher.com]
• 23. ywfx.nifdc.org.cn [ywfx.nifdc.org.cn]
• 24. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to Preservative Efficacy: Thimerosal vs. 2-Phenoxyethanol

For researchers, scientists, and drug development professionals, the selection of an appropriate preservative is a critical step in ensuring the safety and stability of pharmaceutical and biological products. This guide provides a detailed comparison of two commonly used preservatives, Thimerosal and 2-Phenoxyethanol, focusing on their antimicrobial efficacy, mechanisms of action, and the experimental protocols used to evaluate their performance.

Executive Summary

Thimerosal, an organomercury compound, has a long history of use as a highly effective and broad-spectrum antimicrobial preservative.[1] Its mechanism of action is primarily attributed to the interaction of its ethylmercury component with sulfhydryl groups in microbial proteins, leading to enzyme inhibition and disruption of cellular metabolism.[2][3][4] In contrast, 2-Phenoxyethanol, a glycol ether, functions by disrupting microbial cell membranes, leading to the leakage of intracellular components, and at sub-lethal concentrations, by inhibiting DNA and RNA synthesis.[5]

While both preservatives are effective against a range of microorganisms, their efficacy can vary depending on the specific formulation, temperature, and target microbes. Several studies have directly compared the two, with some indicating they are equally effective under certain conditions, while others suggest Thimerosal has stronger activity, particularly against fungi at low temperatures.[6][7]

Data Presentation: Comparative Antimicrobial Efficacy

The following table summarizes the available quantitative data on the antimicrobial efficacy of Thimerosal and 2-Phenoxyethanol. It is important to note that direct head-to-head comparative studies with comprehensive log reduction data are limited in publicly available literature. The data presented here is compiled from various sources and may not have been generated under identical experimental conditions.

Preservative	Concentration	Microorganism	Log Reduction	Time	Experimental Method	Reference
Thimerosal	0.01% (100 µg/mL)	Pseudomonas aeruginosa	Complete Inhibition	-	In vitro culture	[8][9]
0.00125% (12.5 µg/mL)	Aspergillus brasiliensis	Complete Inhibition	-	In vitro culture	[8][9]
0.000625% (6.25 µg/mL)	Candida albicans	Complete Inhibition	-	In vitro culture	[8][9]
0.000625% (6.25 µg/mL)	Staphylococcus aureus	Complete Inhibition	-	In vitro culture	[8][9]
2-Phenoxyethanol	0.5% (5 mg/mL)	Gram-positive bacteria	Effective	-	USP Method	[7]
0.5% (5 mg/mL)	Gram-negative bacteria	Effective	-	USP Method	[7]
0.5% (5 mg/mL)	Yeast	Effective	-	USP Method	[7]
0.5% (w/v)	Yeast and Mould	Lower activity than Thimerosal (0.01%) at 4°C	-	JP Method	[7]

Note: "Effective" as stated in some sources indicates that the preservative met the acceptance criteria of the specified pharmacopeial method, which typically involves significant log reductions at specified time points. For example, for topical products under USP <51>, a ≥2.0 log reduction of bacteria at 14 days is required.[10][11]

Experimental Protocols

The evaluation of preservative efficacy is standardized by pharmacopeias to ensure consistency and reliability. The most commonly cited method is the Antimicrobial Effectiveness Test (AET), detailed in the United States Pharmacopeia (USP) Chapter <51>.

USP <51> Antimicrobial Effectiveness Test

This test evaluates the ability of a product's preservative system to control microbial growth. The fundamental procedure involves the following steps:

• Preparation of Inoculum: Standardized cultures of specified microorganisms are prepared. The typical panel includes:

  • Staphylococcus aureus (ATCC 6538)

  • Pseudomonas aeruginosa (ATCC 9027)

  • Escherichia coli (ATCC 8739)

  • Candida albicans (ATCC 10231)

  • Aspergillus brasiliensis (ATCC 16404)

• Inoculation of the Product: The product is inoculated with a standardized concentration of each microorganism, typically to achieve a final concentration of 1 x 105 to 1 x 106 colony-forming units (CFU) per mL.

• Incubation: The inoculated product is incubated at a controlled temperature, usually between 20°C and 25°C, for a period of 28 days.

• Sampling and Enumeration: At specified time intervals (e.g., 7, 14, and 28 days), aliquots are withdrawn from the inoculated product. The number of viable microorganisms in these aliquots is determined by standard plate count methods.

• Evaluation of Efficacy: The log reduction in the concentration of each microorganism is calculated at each time point relative to the initial inoculated concentration. The preservative system is deemed effective if it meets the acceptance criteria outlined in USP <51> for the specific product category. For topical products, this generally requires a bacterial reduction of no less than 2.0 log from the initial count at 14 days, and no increase from the 14-day count at 28 days. For yeast and molds, there should be no increase from the initial count at 14 and 28 days.

Mandatory Visualization

Mechanism of Action: Thimerosal

Caption: Thimerosal's mechanism of action involves the binding of ethylmercury to sulfhydryl groups in microbial proteins.

Mechanism of Action: 2-Phenoxyethanol

Caption: 2-Phenoxyethanol acts by disrupting the cell membrane and inhibiting nucleic acid synthesis.

Experimental Workflow: USP <51> Antimicrobial Effectiveness Test

References

• 1. fda.gov [fda.gov]
• 2. Sulfhydryl groups as targets of mercury toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. New study investigates the interaction of thimerosal with proteins | EVISA's News [speciation.net]
• 4. Thimerosal: a versatile sulfhydryl reagent, calcium mobilizer, and cell function-modulating agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Ethylhexylglycerin Impairs Membrane Integrity and Enhances the Lethal Effect of Phenoxyethanol | PLOS One [journals.plos.org]
• 6. researchgate.net [researchgate.net]
• 7. terrance.who.int [terrance.who.int]
• 8. In vitro assessment of Thimerosal cytotoxicity and antimicrobial activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. dergipark.org.tr [dergipark.org.tr]
• 11. Preservative Efficacy Testing USP 51 | PET | AET [aatestlabs.com]

Validation of analytical methods for Thimerosal in vaccines

A Comparative Guide to Analytical Methods for the Validation of Thimerosal in Vaccines

For researchers, scientists, and drug development professionals, the accurate quantification of Thimerosal in vaccines is critical for ensuring product safety and efficacy. Thimerosal, an organomercury compound, has been historically used as a preservative in multi-dose vaccine vials.[1] Its determination is essential for quality control and to adhere to regulatory limits. This guide provides an objective comparison of common analytical methods for Thimerosal validation, supported by experimental data and detailed protocols.

Data Presentation: Comparison of Analytical Methods

The selection of an appropriate analytical method for Thimerosal quantification depends on factors such as required sensitivity, sample matrix, available instrumentation, and the need for speciation. The following table summarizes the performance characteristics of three prevalent techniques: High-Performance Liquid Chromatography (HPLC), Cold Vapor Atomic Absorption Spectrometry (CVAAS), and Cold Vapor Atomic Fluorescence Spectrometry (CVAFS).

Parameter	High-Performance Liquid Chromatography (HPLC)	Cold Vapor Atomic Absorption Spectrometry (CVAAS)	Cold Vapor Atomic Fluorescence Spectrometry (CVAFS)
Principle	Separation of Thimerosal from matrix components followed by detection.	Conversion of organic mercury to elemental mercury and measurement of atomic absorption.	Conversion of organic mercury to elemental mercury and measurement of atomic fluorescence.
Limit of Detection (LOD)	0.3 µg for Thimerosal[2][3]	0.012 µg Hg/L[4]	0.02 µg/L[5][6]
Limit of Quantification (LOQ)	Not explicitly stated in the provided results.	1.0 µg Hg/L[4]	Not explicitly stated in the provided results.
Linearity Range	30 to 150 µg/mL for Thimerosal[7]	Not explicitly stated in the provided results.	25 to 900 µg/L[6]
Accuracy (Recovery)	Not explicitly stated in the provided results.	98-102%[4][8]	80.1-106% (with KBr/KBrO3) and 92.5-101% (with KMnO4)[5][6]
Precision (RSD%)	Not explicitly stated in the provided results.	<5.5%[4][8]	≤4.59%[5][6]
Key Advantages	Can separate Thimerosal from its degradation products and other vaccine components.[9] Allows for simultaneous determination of other substances like aluminum.[2][3]	High sensitivity and precision for total mercury determination.[4]	High sensitivity and accuracy.[5]
Key Disadvantages	May require derivatization for detection.[3]	Indirectly measures Thimerosal by quantifying total mercury, requiring a digestion step that can be critical and prone to interferences.[4][8]	Requires a digestion step to convert organic mercury to inorganic mercury.[5]

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of any analytical method. Below are outlines of the experimental protocols for the discussed techniques based on published methods.

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) with Visible Detection

This method allows for the simultaneous determination of Thimerosal and aluminum in vaccines.[2][3]

• Sample Preparation: Vaccine samples are used directly without extensive pretreatment.[3]

• Chromatographic Conditions:

  • Column: Not specified in the provided results.

  • Mobile Phase: A mixture of a complexing solution (containing dithizone) and an organic modifier. The optimal ratio found was 70% complexing solution and 30% mobile phase (v/v).[7]

  • Flow Rate: 1 mL/min.[7]

• Post-Column Derivatization: After separation on the HPLC column, the eluent is mixed with a dithizone solution to form colored complexes with Thimerosal and aluminum.[2][3] This avoids the potential decomposition of the complexes on the column.[3]

• Detection: The absorbance of the resulting complexes is measured using a visible (VIS) detector at wavelengths of 538 nm for the Thimerosal-dithizone complex and 557 nm for the aluminum-dithizone complex.[3]

• Quantification: The concentration of Thimerosal is determined by comparing the peak area or height to a calibration curve prepared with Thimerosal standards.[3]

Cold Vapor Atomic Absorption Spectrometry (CVAAS)

This technique is a sensitive and precise method for determining the total mercury content, which is then used to calculate the Thimerosal concentration.[4]

• Sample Digestion: This is a critical step to transform organic mercury (from Thimerosal) into inorganic mercury (Hg2+).[4][8] The procedure involves:

  • Heating the vaccine sample at 80-90°C.[4][8]

  • UV radiation.[4][8]

  • Digestion with strong oxidizing agents and acids.[4][8]

• Reduction: The digested sample containing Hg2+ is treated with a reducing agent (e.g., stannous chloride) to convert Hg2+ to elemental mercury (Hg0).

• Measurement: A stream of inert gas purges the volatile elemental mercury from the solution into the absorption cell of an atomic absorption spectrophotometer. The absorbance at 253.7 nm is measured and is proportional to the mercury concentration.

• Quantification: The amount of mercury in the sample is determined by comparing the absorbance to that of known mercury standards.

Cold Vapor Atomic Fluorescence Spectrometry (CVAFS)

Similar to CVAAS, CVAFS measures total mercury after decomposition of the organomercury compound.[5]

• Oxidative Decomposition: The Thimerosal in the vaccine sample is decomposed to inorganic mercury (Hgino) using an oxidizing system. Effective systems include KBr/KBrO3 or KMnO4 in a dilute acid medium.[5][6]

• Reduction: The resulting inorganic mercury is reduced to elemental mercury vapor.

• Detection: The elemental mercury is carried into a fluorescence cell where it is excited by a mercury lamp. The resulting fluorescence emission is detected by a photomultiplier tube. The fluorescence intensity is proportional to the mercury concentration.

• Quantification: The concentration is determined by comparison with a calibration curve generated from mercury standards.

Mandatory Visualization

The following diagram illustrates a generalized workflow for the validation of an analytical method, a critical process for ensuring reliable and accurate results.

Caption: General workflow for analytical method validation.

References

• 1. Thimerosal-Containing Vaccines and Neurodevelopmental Disorders - Immunization Safety Review - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. akjournals.com [akjournals.com]
• 3. researchgate.net [researchgate.net]
• 4. jastmag.com [jastmag.com]
• 5. Determination of mercury (thimerosal) in vaccines using different oxidants and cold vapor atomic fluorescence spectrometry in dilute acids - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. akjournals.com [akjournals.com]
• 8. researchgate.net [researchgate.net]
• 9. Reversed-phase high-performance liquid chromatography versus spectrophotometric assay for thimerosal in Cuban recombinant hepatitis B vaccine - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Ethylmercury and Methylmercury Toxicity

This guide provides a detailed comparison of the toxicological profiles of ethylmercury (EtHg) and methylmercury (MeHg), two organomercurial compounds of significant interest to researchers, scientists, and drug development professionals. While both are recognized neurotoxicants, their toxicokinetics, mechanisms of action, and overall toxicity profiles exhibit crucial differences. This document summarizes key experimental data, outlines methodologies from pivotal studies, and visualizes complex biological and experimental processes to facilitate a clear understanding of their relative toxicities.

Quantitative Toxicological Data

The following tables summarize key quantitative data from comparative studies on ethylmercury and methylmercury, focusing on toxicokinetics and in vitro and in vivo toxicity.

Table 1: Comparative Toxicokinetics in Infant Macaques

Parameter	Ethylmercury (from Thimerosal)	Methylmercury	Data Source
Blood Half-life
Initial Phase	2.1 days	-	[1]
Terminal Phase	8.6 days	21.5 days	[1][2]
Brain Half-life	24.2 days	59.5 days	[1]
Brain-to-Blood Concentration Ratio	~3.5	~2.5	[1]
Inorganic Mercury in Brain (% of total Hg)	34%	7%	[1][2]

Table 2: Comparative In Vitro and In Vivo Toxicity

Parameter	Ethylmercury	Methylmercury	Species/System	Data Source
In Vitro EC50 (30 min exposure)	5.05 µM	4.83 µM	C6 Rat Glioma Cells
Oral LD50	75 mg/kg (as Thimerosal)	23.9 - 39.6 mg Hg/kg	Rat	[3]

Key Experimental Protocols

Detailed methodologies from the studies cited above are crucial for the interpretation of the presented data.

In Vivo Neurotoxicity and Toxicokinetics in Infant Macaques

This study aimed to compare the toxicokinetics of ethylmercury (from thimerosal-containing vaccines) and methylmercury in a primate model.

• Animal Model: Infant male macaques (Macaca fascicularis).

• Dosing Regimen:

  • Ethylmercury Group: Intramuscular injections of thimerosal-containing vaccines at birth, and at 1, 2, and 3 weeks of age.

  • Methylmercury Group: Oral gavage of methylmercury hydroxide at the same time points.

  • Doses were calculated to provide equivalent amounts of mercury.

• Sample Collection: Blood samples were collected 2, 4, and 7 days after each dose. Brain tissue was collected at 2, 4, 7, or 28 days after the final dose.

• Analytical Method: Total mercury concentrations in blood and brain were determined using cold vapor atomic absorption spectrometry. Inorganic mercury in the brain was also quantified.

• Endpoints: Blood and brain half-lives of total mercury, brain-to-blood mercury concentration ratios, and the proportion of inorganic mercury in the brain.[1]

In Vitro Cytotoxicity in C6 Rat Glioma Cells

This study compared the direct cellular toxicity of ethylmercury and methylmercury in a neural cell line.

• Cell Line: C6 rat glioma cells.

• Test Compounds: Methylmercuric chloride and ethylmercuric chloride.

• Exposure Protocol: Cells were exposed to various concentrations of the mercurials for 30 minutes. After exposure, the cells were washed and incubated for a further 24 hours.

• Cytotoxicity Assay: Cellular viability was assessed using a standard colorimetric assay that measures metabolic activity (e.g., MTT assay).

• Endpoint: The half-maximal effective concentration (EC50), which is the concentration of the compound that causes a 50% reduction in cell viability.

Acute Oral Toxicity (LD50) in Rats

These studies determined the median lethal dose (LD50) of the mercury compounds following oral administration.

• Animal Model: Rats (specific strains and weights varied between studies).

• Dosing Regimen: A single oral dose of the test compound (methylmercury chloride or thimerosal) was administered by gavage.[3]

• Observation Period: Animals were observed for a set period (e.g., 24 hours to 14 days) for signs of toxicity and mortality.

• Endpoint: The LD50 value, calculated as the dose that is lethal to 50% of the test animals. For methylmercury, it was noted that the LD50 decreases as the age and weight of the rats increase.

Visualizations: Pathways and Workflows

The following diagrams, created using the DOT language, illustrate key concepts in the comparative toxicology of ethylmercury and methylmercury.

Caption: Comparative toxicokinetics of methylmercury and ethylmercury in primates.

Caption: Disruption of the glutathione antioxidant system by organomercurials.

Caption: Generalized workflow for in vivo neurotoxicity assessment.

References

• 1. researchgate.net [researchgate.net]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]
• 3. Toxicity of methylmercury: effects on different ages of rats - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Thimerosal Detection: Cross-Validation of Analytical Methods for Laboratory Settings

For Immediate Release

This guide provides a comprehensive comparison of two widely used analytical methods for the detection and quantification of Thimerosal in pharmaceutical products, particularly vaccines. The objective is to offer researchers, scientists, and drug development professionals a detailed overview to facilitate the cross-validation of these methods in different laboratory environments. The comparison focuses on Cold Vapor Atomic Absorption/Fluorescence Spectrometry (CV-AAS/AFS) and High-Performance Liquid Chromatography with Inductively Coupled Plasma Mass Spectrometry (HPLC-ICP-MS), presenting their performance data, experimental protocols, and operational workflows.

Executive Summary

The accurate quantification of Thimerosal, an organomercury compound used as a preservative, is critical for the quality control and safety assessment of pharmaceutical products. This guide details two robust analytical techniques, outlining their respective strengths and considerations for implementation. CV-AAS/AFS is a sensitive and cost-effective method for total mercury analysis, while HPLC-ICP-MS provides speciation capabilities, allowing for the specific quantification of Thimerosal and its degradation products. The selection of the most appropriate method depends on the specific analytical needs, available instrumentation, and regulatory requirements.

Performance Comparison

The performance of CV-AAS/AFS and HPLC-ICP-MS for Thimerosal analysis is summarized below. The data presented is a synthesis from various studies to provide a representative comparison.

Performance Metric	Cold Vapor Atomic Absorption/Fluorescence Spectrometry (CV-AAS/AFS)	High-Performance Liquid Chromatography - Inductively Coupled Plasma Mass Spectrometry (HPLC-ICP-MS)
Principle	Quantification of total mercury based on the absorption or fluorescence of atomic mercury vapor.	Separation of mercury species by HPLC followed by elemental detection and quantification by ICP-MS.
Limit of Detection (LOD)	0.02 µg/L to 1.84 µg/L[1][2]	0.01 µg/g to 17 ng/L[3][4]
Limit of Quantitation (LOQ)	1.0 µg/L to 4.03 µg/L[2][5]	0.03 µg/g[3]
Accuracy (Recovery)	80.1% to 106%[1]	93% to 102%[4][6]
Precision (RSD)	≤ 5.5%[5][7]	< 5%[4]
Specificity	Measures total mercury; speciation requires additional steps.	High specificity for Thimerosal and its degradation products (e.g., ethylmercury, inorganic mercury).[4]
Throughput	Generally higher throughput for total mercury analysis.	Lower throughput due to chromatographic separation times.
Cost & Complexity	Lower initial instrument cost and less complex operation.	Higher initial instrument cost and requires more specialized expertise.

Experimental Workflows

The following diagrams illustrate the typical experimental workflows for the analysis of Thimerosal using CV-AAS/AFS and HPLC-ICP-MS.

CV-AAS/AFS Experimental Workflow

HPLC-ICP-MS Experimental Workflow

Detailed Experimental Protocols

Cold Vapor Atomic Absorption/Fluorescence Spectrometry (CV-AAS/AFS)

This method quantifies total mercury. Thimerosal is first decomposed to inorganic mercury (Hg²⁺) which is then reduced to elemental mercury (Hg⁰). The volatile elemental mercury is purged from the solution and carried into the detector.

1. Sample Preparation (Digestion): The complete digestion of the sample matrix is crucial to convert organomercury to inorganic mercury.[5]

• Reagents: Concentrated Nitric Acid (HNO₃), Sulfuric Acid (H₂SO₄), and a strong oxidizing agent such as Potassium Bromate/Potassium Bromide (KBrO₃/KBr) or Potassium Permanganate (KMnO₄).[1][3]

• Procedure:

  • Pipette a known volume of the vaccine sample into a digestion vessel.

  • Add concentrated HNO₃ and H₂SO₄.

  • Introduce the oxidizing agent (e.g., a mixture of KBr/KBrO₃).[1] Some protocols may require heating the mixture to ensure complete oxidation.[5]

  • After digestion, allow the solution to cool and dilute to a known volume with deionized water.

2. Instrumental Analysis:

• Reduction: Prior to analysis, an aliquot of the digested sample is treated with a reducing agent, such as Tin(II) Chloride (SnCl₂) or Sodium Borohydride (NaBH₄), to reduce Hg²⁺ to Hg⁰.

• Vapor Generation: The volatile Hg⁰ is purged from the solution using an inert gas (e.g., argon).

• Detection: The mercury vapor is passed through an absorption cell in an atomic absorption or fluorescence spectrometer. The absorbance or fluorescence intensity at 253.7 nm is measured and is proportional to the total mercury concentration.

• Calibration: A calibration curve is generated using standard solutions of inorganic mercury that have undergone the same digestion and analysis procedure.

3. Quality Control:

• Method blanks and spiked samples should be included in each analytical batch to assess contamination and recovery.

• Certified Reference Materials (CRMs) with known mercury concentrations should be analyzed to ensure accuracy.

High-Performance Liquid Chromatography - Inductively Coupled Plasma Mass Spectrometry (HPLC-ICP-MS)

This method provides speciation of mercury, allowing for the direct quantification of Thimerosal.

1. Sample Preparation:

• Reagents: Mobile phase components, typically a buffered aqueous solution with an organic modifier (e.g., methanol) and a complexing agent (e.g., L-cysteine or 2-mercaptoethanol) to stabilize the mercury species.[4]

• Procedure:

  • Dilute the vaccine sample with the initial mobile phase.

  • Filter the diluted sample through a 0.45 µm syringe filter to remove any particulate matter before injection.

2. Instrumental Analysis:

• Chromatographic Separation:

  • Column: A reverse-phase column (e.g., C18) is commonly used.

  • Mobile Phase: A gradient elution is often employed to separate Thimerosal from its degradation products and other matrix components. The mobile phase composition is critical for achieving good peak shape and resolution.[4]

• ICP-MS Detection:

  • The eluent from the HPLC is introduced into the ICP-MS.

  • The sample is nebulized and ionized in the argon plasma.

  • The mass spectrometer is set to monitor the isotopes of mercury (e.g., m/z 202).

• Calibration: A calibration curve is prepared using Thimerosal standards of known concentrations.

3. Quality Control:

• System suitability tests should be performed before each analytical run to ensure the performance of the chromatographic system.

• Quality control samples at different concentration levels should be analyzed to monitor the accuracy and precision of the method.

• Internal standards may be used to correct for instrumental drift and matrix effects.

Considerations for Cross-Validation

When performing a cross-validation of these methods between different laboratories, the following points should be considered:

• Standardized Protocols: It is essential to have a detailed and standardized protocol for sample preparation, analysis, and data processing to ensure comparability of results.

• Reference Materials: The use of the same batch of certified reference materials and in-house quality control samples by all participating laboratories is crucial for assessing inter-laboratory variability.

• Analyst Training: Proper training of analysts on the specific methodologies is necessary to minimize operator-dependent variations.

• Instrument Qualification: All instruments used in the cross-validation study should be properly qualified and calibrated.

• Method Transfer: A formal method transfer protocol should be established, outlining the experiments to be performed and the acceptance criteria for demonstrating that the receiving laboratory can successfully perform the analytical method.[8]

References

• 1. Determination of mercury (thimerosal) in vaccines using different oxidants and cold vapor atomic fluorescence spectrometry in dilute acids - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 2. A validated cold vapour-AAS method for determining mercury in human red blood cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. jastmag.com [jastmag.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Best practices for analytical method transfers - Medfiles [medfilesgroup.com]

A Comparative Guide to Thimerosal and Benzethonium Chloride as Vaccine Preservatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of thimerosal and benzethonium chloride, two antimicrobial preservatives used in vaccines. The information is intended to assist researchers, scientists, and drug development professionals in understanding the characteristics of these compounds.

Introduction

Antimicrobial preservatives are critical components of multi-dose vaccine vials, preventing the growth of bacteria and fungi that may be introduced through repeated use.[1][2][3] Thimerosal, an organomercury compound, has been used as a vaccine preservative since the 1930s.[1][4] Benzethonium chloride, a quaternary ammonium compound, is another antimicrobial preservative used in some vaccines and other pharmaceutical products.[4][5] This guide will compare the efficacy of these two preservatives based on available scientific data.

Quantitative Data on Antimicrobial Efficacy

Direct comparative studies on the preservative efficacy of thimerosal and benzethonium chloride within the same vaccine formulation are limited in the publicly available scientific literature. However, data from individual studies and comparative toxicology reports provide insights into their antimicrobial activity.

A study by Geier et al. (2010) compared the cytotoxicity and antimicrobial effectiveness of several vaccine preservatives, including thimerosal and benzethonium chloride. While the primary focus was on toxicity, the study provided lethal concentrations (LC50) against E. coli. It is important to note that the experimental conditions of this study were not designed to replicate preservative efficacy testing in a final vaccine formulation.

Table 1: Comparative Cytotoxicity and Antimicrobial Data

Preservative	Human Neuroblastoma Cells LC50	E. coli LC50 (20 min incubation)	Relative Toxicity Index (Human Cells/Bacterial Cells)
Thimerosal	7.41 µM	>2.5 mM	>330.0
Benzethonium Chloride	86 µM	Not explicitly provided in a comparable format	Not applicable

Source: Geier, D. A., Jordan, S. K., & Geier, M. R. (2010). The relative toxicity of compounds used as preservatives in vaccines and biologics. Medical Science Monitor, 16(5), SR21-27.[6][7]

Table 2: General Antimicrobial Efficacy of Thimerosal

Microorganism	Effective Concentration
Broad Spectrum of Pathogens	0.001% (10 µg/mL) to 0.01% (100 µg/mL)

Source: FDA. (2023). Thimerosal and Vaccines.[1]

Table 3: General Antimicrobial Efficacy of Benzethonium Chloride

Microorganism	Efficacy Metric
Gram-positive bacteria	More effective than against Gram-negative bacteria
Escherichia coli	1.70 ± 0.7 log10 reduction within one minute

Source: Various studies on benzethonium chloride's antimicrobial properties.[8]

Mechanisms of Action

The antimicrobial activity of thimerosal and benzethonium chloride stems from distinct biochemical interactions.

Thimerosal: The antimicrobial effect of thimerosal is primarily due to the action of its ethylmercury cation. It readily reacts with thiol (-SH) groups in proteins and enzymes, leading to their inactivation. This disruption of essential proteins interferes with cellular metabolism and ultimately leads to microbial cell death.

Mechanism of Action of Thimerosal.

Benzethonium Chloride: As a quaternary ammonium compound, benzethonium chloride acts as a cationic surfactant. Its positively charged nitrogen atom interacts with the negatively charged components of the microbial cell membrane, such as phospholipids. This interaction disrupts the membrane's integrity, leading to the leakage of essential intracellular components and subsequent cell death.

Mechanism of Action of Benzethonium Chloride.

Experimental Protocols

The standard method for evaluating the efficacy of a preservative in a pharmaceutical product is the Antimicrobial Effectiveness Test (AET), as described in the United States Pharmacopeia (USP) General Chapter <51>.[9][10]

Representative Experimental Protocol: Antimicrobial Effectiveness Test (USP <51>)

This protocol outlines a representative methodology for comparing the efficacy of thimerosal and benzethonium chloride as preservatives in a vaccine formulation.

1. Test Microorganisms: A panel of challenge organisms as specified in USP <51> is used:

• Staphylococcus aureus (ATCC 6538)

• Pseudomonas aeruginosa (ATCC 9027)

• Escherichia coli (ATCC 8739)

• Candida albicans (ATCC 10231)

• Aspergillus brasiliensis (ATCC 16404)

2. Preparation of Inocula:

• Bacterial cultures are grown on soybean-casein digest agar.

• Fungal cultures are grown on Sabouraud dextrose agar.

• The microorganisms are harvested and suspended in sterile saline to achieve a concentration of approximately 1 x 10⁸ colony-forming units (CFU)/mL.

3. Test Procedure:

• The vaccine product is divided into five containers, one for each test microorganism.

• Each container is inoculated with a suspension of one of the test microorganisms to achieve a final concentration of between 1 x 10⁵ and 1 x 10⁶ CFU/mL.

• The inoculated containers are incubated at 20-25°C for 28 days.

4. Enumeration of Microorganisms:

• The number of viable microorganisms is determined at intervals of 7, 14, and 28 days.

• This is typically done by plating serial dilutions of the product and counting the resulting colonies.

5. Acceptance Criteria (for Category 1 products - injections):

• Bacteria: Not less than a 1.0 log₁₀ reduction from the initial count at 7 days, not less than a 3.0 log₁₀ reduction from the initial count at 14 days, and no increase from the 14-day count at 28 days.

• Yeast and Molds: No increase from the initial calculated count at 7, 14, and 28 days.

Antimicrobial Effectiveness Test Workflow.

Conclusion

References

• 1. Thimerosal and Vaccines | FDA [fda.gov]
• 2. Thimerosal and Vaccines | Vaccine Safety | CDC [cdc.gov]
• 3. Thimerosal and Vaccines | Vaccine Safety | CDC [archive.cdc.gov]
• 4. Thimerosal-Containing Vaccines and Autism: A Review of Recent Epidemiologic Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Vaccine Safety – Ingredients - Center for Research on Ingredient Safety [cris.msu.edu]
• 6. researchgate.net [researchgate.net]
• 7. vakcine.org [vakcine.org]
• 8. parksideirl.com [parksideirl.com]
• 9. njccwei.com [njccwei.com]
• 10. microchemlab.com [microchemlab.com]

Assessing the immunogenicity of vaccines with and without Thimerosal

For decades, thimerosal, an ethylmercury-containing compound, has been utilized as a preservative in multi-dose vaccine vials to prevent bacterial and fungal contamination. Its use has, however, been a subject of scientific scrutiny regarding its potential impact on the immunogenicity of vaccines. This guide provides an objective comparison of the immunogenicity of vaccines with and without thimerosal, supported by experimental data and detailed methodologies, to inform researchers, scientists, and drug development professionals.

Quantitative Comparison of Immunogenicity

Clinical studies comparing thimerosal-containing (TC) and thimerosal-free (TF) versions of the same vaccine provide valuable data on key immunogenicity endpoints such as seroprotection rates and antibody titers. The following table summarizes findings from a pivotal study on the Hepatitis B vaccine.

Vaccine Formulation	Parameter	Timepoint	Result	Conclusion
Hepatitis B Vaccine	Seroprotection Rate (Anti-HBs ≥10 IU/L)	1, 6, and 7 months post-vaccination	>95% for both TC and TF formulations	The thimerosal-free formulation was non-inferior to the thimerosal-containing formulation in terms of immunogenicity.
Seroprotection Rate (Anti-HBs ≥100 IU/L)	1, 6, and 7 months post-vaccination	>90% for both TC and TF formulations	Equivalent seroprotection rates were observed between the two formulations.

Similarly, studies on inactivated influenza vaccines have demonstrated that thimerosal-free formulations are safe and produce robust immunogenic responses in children.

Experimental Protocols for Assessing Immunogenicity

The assessment of vaccine immunogenicity relies on a set of standardized laboratory assays to quantify the humoral and cellular immune responses. Below are detailed methodologies for key experiments.

Enzyme-Linked Immunosorbent Assay (ELISA) for Antibody Titer Determination

ELISA is a widely used method to quantify antigen-specific antibodies in serum.

Objective: To measure the concentration of antigen-specific antibodies.

Principle: An antigen is immobilized on a solid support (microplate well). The sample (e.g., serum) is added, and any antibodies specific to the antigen will bind. A secondary antibody conjugated to an enzyme, which recognizes the primary antibody, is then added. Finally, a substrate is introduced, which is converted by the enzyme into a detectable signal (e.g., color change), the intensity of which is proportional to the amount of specific antibody in the sample.

Methodology:

• Coating: Microtiter plates are coated with the vaccine antigen (e.g., Hepatitis B surface antigen) at a concentration of 1-10 µg/mL in a coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6) and incubated overnight at 4°C.

• Washing: Plates are washed three times with a wash buffer (e.g., PBS with 0.05% Tween 20).

• Blocking: Non-specific binding sites are blocked by adding a blocking buffer (e.g., 5% skim milk or 1% BSA in PBS) and incubating for 1-2 hours at room temperature.

• Sample Incubation: Serum samples are serially diluted in a diluent buffer and added to the wells. The plates are then incubated for 1-2 hours at 37°C.

• Washing: Repeat the washing step.

• Secondary Antibody Incubation: An enzyme-conjugated secondary antibody (e.g., HRP-conjugated anti-human IgG) is added to each well and incubated for 1 hour at room temperature.

• Washing: Repeat the washing step.

• Substrate Addition: A substrate solution (e.g., TMB) is added, and the plate is incubated in the dark for 15-30 minutes.

• Stopping Reaction: The reaction is stopped by adding a stop solution (e.g., 2N H₂SO₄).

• Data Acquisition: The optical density is measured at a specific wavelength (e.g., 450 nm) using a microplate reader.

ELISpot Assay for Quantifying Antigen-Specific T-Cells

The ELISpot assay is a highly sensitive technique used to measure the frequency of cytokine-secreting cells at the single-cell level, providing insights into T-cell responses.

Objective: To determine the number of antigen-specific T-cells that produce a particular cytokine (e.g., IFN-γ).

Principle: A plate is coated with a capture antibody specific for the cytokine of interest. Immune cells (e.g., PBMCs) are added to the wells along with the specific antigen. If a T-cell is activated by the antigen, it will secrete the cytokine, which is then captured by the antibody on the plate. A second, biotinylated detection antibody for the same cytokine is added, followed by an enzyme-streptavidin conjugate. Finally, a substrate is added that precipitates at the location of the cytokine-secreting cell, forming a visible spot. Each spot represents a single reactive cell.

Methodology:

• Plate Preparation: An ELISpot plate with a PVDF membrane is pre-wetted with 35% ethanol, washed with sterile PBS, and then coated with a capture antibody (e.g., anti-IFN-γ) overnight at 4°C.

• Blocking: The plate is washed and blocked with a blocking buffer for 2 hours at room temperature.

• Cell Plating: Peripheral blood mononuclear cells (PBMCs) are added to the wells at a concentration of 2-5 x 10⁵ cells/well.

• Antigen Stimulation: The specific antigen or peptide is added to the wells, and the plate is incubated for 18-24 hours at 37°C in a CO₂ incubator.

• Cell Removal: The cells are washed away.

• Detection Antibody: A biotinylated detection antibody is added and incubated for 2 hours at room temperature.

• Enzyme Conjugate: After washing, an enzyme-linked streptavidin conjugate (e.g., streptavidin-alkaline phosphatase) is added and incubated for 1 hour.

• Spot Development: A substrate solution is added, and spots are allowed to develop.

• Washing and Drying: The plate is washed thoroughly with distilled water and allowed to dry.

• Analysis: The spots are counted using an automated ELISpot reader.

Neutralization Assay

Neutralization assays measure the ability of antibodies in a sample to block the infectivity of a virus, which is a key indicator of protective immunity.

Objective: To determine the titer of functional, virus-neutralizing antibodies.

Principle: Serial dilutions of a serum sample are pre-incubated with a known amount of live virus. This mixture is then added to a monolayer of susceptible cells. If neutralizing antibodies are present in the serum, they will bind to the virus and prevent it from infecting the cells. The level of infection is then quantified, often by observing the cytopathic effect (CPE) or by using a reporter virus.

Methodology:

• Serum Preparation: Heat-inactivate the serum samples to destroy complement.

• Serial Dilution: Serially dilute the serum samples in a 96-well plate.

• Virus Incubation: Add a standardized amount of virus to each well and incubate the plate for 1-2 hours at 37°C to allow antibodies to bind to the virus.

• Infection: Transfer the serum-virus mixtures to a 96-well plate containing a confluent monolayer of susceptible cells.

• Incubation: Incubate the cell plates for several days at 37°C in a CO₂ incubator.

• Readout: Assess the level of viral infection. This can be done by:

  • Plaque Reduction Neutralization Test (PRNT): Staining the cells to visualize and count viral plaques. The neutralizing titer is the serum dilution that reduces the number of plaques by a certain percentage (e.g., 50%).

  • Microneutralization Assay: Observing the cytopathic effect (CPE) under a microscope. The titer is the highest dilution of serum that prevents CPE.

• Data Analysis: Calculate the 50% neutralization titer (NT50).

Potential Mechanisms of Thimerosal's Immunomodulatory Effects

While clinical data largely supports the comparable immunogenicity of TC and TF vaccines, in vitro studies have explored potential mechanisms by which thimerosal could influence the immune response. These studies often focus on dendritic cells (DCs), which are critical for initiating the adaptive immune response.

One proposed mechanism involves the disruption of calcium signaling in DCs. Thimerosal has been shown to alter the function of key calcium channels, which can affect DC maturation and activation. Another area of investigation is the impact of thimerosal on intracellular glutathione levels in DCs. Depletion of glutathione can lead to a shift in T-helper cell polarization, potentially favoring a Th2-type response.

It is important to note that these in vitro findings do not necessarily translate to a clinically significant difference in vaccine efficacy in humans.

Visualizing Experimental Workflows and Signaling Pathways

To further clarify the processes involved in assessing vaccine immunogenicity and the potential interactions of thimerosal with the immune system, the following diagrams are provided.

Caption: Experimental workflow for assessing vaccine immunogenicity.

Caption: Potential mechanisms of thimerosal's effect on dendritic cells.

Conclusion

The available clinical evidence indicates that the immunogenicity of vaccines, such as the Hepatitis B vaccine, is comparable between thimerosal-containing and thimerosal-free formulations. Standard immunological assays, including ELISA, ELISpot, and neutralization assays, are employed to rigorously evaluate vaccine performance. While in vitro studies have suggested potential mechanisms by which thimerosal could modulate immune cell function, these have not been shown to translate to a discernible difference in the protective efficacy of vaccines in the real world. The continued use of thimerosal-free formulations in many childhood vaccines is primarily a precautionary measure to reduce total mercury exposure in infants.

Preserving Biologics: A Comparative Guide to Thimerosal-Free Methods

For Researchers, Scientists, and Drug Development Professionals

The move away from thimerosal as a preservative in biologics has necessitated a thorough evaluation of viable alternatives. This guide provides an objective comparison of prominent thimerosal-free preservation methods, supported by experimental data and detailed protocols to aid in the selection of appropriate preservatives for biologic formulations.

Executive Summary

The ideal preservative for biologics must demonstrate broad-spectrum antimicrobial efficacy, maintain product stability and potency, and exhibit a low toxicity profile. This guide focuses on the performance of three leading thimerosal alternatives: 2-Phenoxyethanol, Phenol, and Benzethonium Chloride. Their effectiveness is primarily evaluated based on the Antimicrobial Effectiveness Test (AET), as specified by the United States Pharmacopeia (USP) <51> and the European Pharmacopoeia (Ph. Eur.) 5.1.3. While 2-phenoxyethanol is often cited for its superior safety profile and comparable efficacy to thimerosal, phenol and benzethonium chloride also serve as effective preservatives in specific formulations.[1][2][3] The selection of a preservative is a critical step in drug development, directly impacting the safety and shelf-life of the final product.

Performance Comparison of Thimerosal-Free Preservatives

The following tables summarize the performance of 2-Phenoxyethanol, Phenol, and Benzethonium Chloride based on available data and pharmacopoeial acceptance criteria.

Table 1: Antimicrobial Efficacy Against Key Microorganisms (USP <51> & Ph. Eur. 5.1.3 Criteria)

Preservative	Concentration Range in Biologics	Staphylococcus aureus (Gram-positive bacteria)	Pseudomonas aeruginosa (Gram-negative bacteria)	Candida albicans (Yeast)	Aspergillus brasiliensis (Mold)
2-Phenoxyethanol	0.25% - 0.5%	Meets USP & Ph. Eur. Criteria A/B[4]	Meets USP & Ph. Eur. Criteria A/B[4]	Meets USP & Ph. Eur. Criteria A/B	Generally meets criteria; may show weaker activity at lower temperatures[3]
Phenol	0.25% - 0.5%	Meets USP & Ph. Eur. Criteria	Meets USP & Ph. Eur. Criteria	Meets USP & Ph. Eur. Criteria	Meets USP & Ph. Eur. Criteria
Benzethonium Chloride	~0.01% - 0.02%	Meets USP & Ph. Eur. Criteria[5]	Meets USP & Ph. Eur. Criteria[5]	Meets USP & Ph. Eur. Criteria	Meets USP & Ph. Eur. Criteria

Note: "Meets Criteria" indicates that the preservative, at typical concentrations, achieves the required log reduction of microorganisms at specified time points as per the pharmacopoeias. Specific log reduction values can vary based on the formulation.

Table 2: Comparative Toxicity Profile

Preservative	Relative Toxicity Index (Human Neuroblastoma Cells / Bacterial Cells)	Key Toxicity Considerations
Thimerosal (for comparison)	>330-fold[6][7][8]	Contains mercury, leading to safety concerns.[9][10]
2-Phenoxyethanol	4.6-fold[6][7][8]	Considered to have a favorable safety profile and is rapidly metabolized.[4]
Phenol	12.2-fold[6][7][8]	Can be a tissue irritant and is toxic at higher concentrations.[11]
Benzethonium Chloride	Cytotoxicity is concentration-dependent.	Can cause irritation at higher concentrations.[5]

Experimental Protocols

Antimicrobial Effectiveness Test (AET)

The AET is a critical study to evaluate the performance of a preservative system in a product. The methodology is harmonized to a large extent between the USP and Ph. Eur.

Objective: To determine the effectiveness of an antimicrobial preservative in a biologic formulation by challenging the product with a standardized inoculum of microorganisms.

Materials:

• Test product in its final container

• Standardized cultures of challenge microorganisms:

  • Staphylococcus aureus (ATCC 6538)

  • Pseudomonas aeruginosa (ATCC 9027)

  • Escherichia coli (ATCC 8739)

  • Candida albicans (ATCC 10231)

  • Aspergillus brasiliensis (ATCC 16404)

• Sterile saline

• Appropriate culture media (e.g., Tryptic Soy Agar, Sabouraud Dextrose Agar)

• Neutralizing agents (to inactivate the preservative during microbial enumeration)

• Incubators set at 20-25°C

Procedure:

• Inoculum Preparation: Prepare standardized suspensions of each challenge microorganism to a concentration of approximately 1 x 10⁸ colony-forming units (CFU)/mL.

• Inoculation: Inoculate separate containers of the test product with each challenge microorganism to achieve a final concentration of 1 x 10⁵ to 1 x 10⁶ CFU/mL. The volume of the inoculum should not exceed 1% of the product volume.

• Incubation: Store the inoculated containers at 20-25°C for 28 days, protected from light.

• Sampling and Enumeration: At specified time intervals (typically 0, 7, 14, and 28 days for USP; and additional earlier time points like 6 and 24 hours for Ph. Eur.), withdraw a sample from each container.

• Neutralization and Plating: Neutralize the antimicrobial activity of the preservative in the sample and perform serial dilutions. Plate the dilutions onto appropriate agar media to determine the number of viable microorganisms.

• Data Analysis: Calculate the log reduction in viable microorganisms from the initial inoculum count at each time point.

Acceptance Criteria: The preservative is considered effective if the log reduction in microbial counts meets the criteria specified in the relevant pharmacopoeia for the product category. For parenteral products, the USP <51> criteria are generally a ≥1.0 log reduction of bacteria at day 7, ≥3.0 log reduction at day 14, and no increase from day 14 to day 28. For fungi, there should be no increase from the initial count at any time point. The Ph. Eur. criteria are generally more stringent, especially at earlier time points.[12][13]

Visualizations

References

• 1. medicalresearchjournal.org [medicalresearchjournal.org]
• 2. The antimicrobial activity of phenoxyethanol in vaccines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 2-phenoxyethanol in vaccines_Chemicalbook [chemicalbook.com]
• 4. A Similar Nonclinical Safety Evaluation of Prev(e)nar 13 in a Multi-Dose Formulation Containing the Preservative 2-Phenoxyethanol - PMC [pmc.ncbi.nlm.nih.gov]
• 5. novonordiskpharmatech.com [novonordiskpharmatech.com]
• 6. vakcine.org [vakcine.org]
• 7. researchgate.net [researchgate.net]
• 8. The relative toxicity of compounds used as preservatives in vaccines and biologics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. cdc.gov [cdc.gov]
• 10. fda.gov [fda.gov]
• 11. researchgate.net [researchgate.net]
• 12. edqm.eu [edqm.eu]
• 13. drugfuture.com [drugfuture.com]

Head-to-head comparison of antimicrobial effectiveness of preservatives

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate antimicrobial preservative system is a critical step in the development of multi-dose pharmaceutical and cosmetic products. An effective preservative system ensures the safety and stability of the product by inhibiting the growth of microbial contaminants that may be introduced during manufacturing or repeated use. This guide provides an objective comparison of the antimicrobial effectiveness of common preservative classes, supported by experimental data, to aid in the selection of the most suitable preservative for a given formulation.

Key Preservative Classes and Their Mechanisms of Action

Preservatives are broadly categorized based on their chemical structure and mechanism of action. The most commonly used classes include:

• Parabens (e.g., Methylparaben, Propylparaben): Esters of p-hydroxybenzoic acid, parabens are effective against a broad spectrum of fungi and bacteria.[1] Their antimicrobial activity generally increases with the length of the alkyl chain.[1] They are thought to disrupt the transport of substances across the microbial cell membrane and inhibit the synthesis of DNA and RNA.[2]

• Formaldehyde-Releasing Agents (e.g., Diazolidinyl Urea, Imidazolidinyl Urea, DMDM Hydantoin): These compounds slowly release small amounts of formaldehyde in aqueous solutions, which acts as a potent, broad-spectrum antimicrobial agent.[3][4] Formaldehyde inactivates microorganisms by reacting with proteins and nucleic acids.[2]

• Quaternary Ammonium Compounds (e.g., Benzalkonium Chloride): These are cationic surfactants that are highly effective against a wide range of bacteria and fungi. Their primary mechanism of action involves the disruption of the microbial cell membrane.[5]

• Alcohols (e.g., Phenoxyethanol, Benzyl Alcohol): These preservatives have broad-spectrum activity against bacteria and yeast. They are believed to function by denaturing proteins and increasing cell membrane permeability.

• Organic Acids (e.g., Benzoic Acid, Sorbic Acid, Propionic Acid): The antimicrobial activity of organic acids is pH-dependent, with their undissociated form being the most effective. They are thought to disrupt the cell membrane, inhibit essential metabolic enzymes, and cause intracellular pH stress.

Quantitative Comparison of Antimicrobial Effectiveness

The antimicrobial effectiveness of preservatives is most commonly quantified by two key metrics: the Minimum Inhibitory Concentration (MIC) and the log reduction of microbial populations in a Preservative Efficacy Test (PET).

Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of a preservative that prevents the visible growth of a microorganism in a specific medium and under defined conditions.[6] Lower MIC values indicate greater antimicrobial potency. The following table summarizes the MIC values for various preservatives against the standard challenge microorganisms specified in the United States Pharmacopeia (USP).

Disclaimer: The following data is compiled from multiple sources. Direct comparison between preservatives should be made with caution as experimental conditions may have varied between studies.

Preservative Class	Preservative	Staphylococcus aureus (ATCC 6538)	Pseudomonas aeruginosa (ATCC 9027)	Escherichia coli (ATCC 8739)	Candida albicans (ATCC 10231)	Aspergillus brasiliensis (ATCC 16404)
Parabens	Methylparaben	1000-8000 µg/mL	1000-4000 µg/mL	500-4000 µg/mL	500-2000 µg/mL	500-1000 µg/mL
Propylparaben	500-4000 µg/mL	500-4000 µg/mL	250-2000 µg/mL	125-1000 µg/mL	125-500 µg/mL
Formaldehyde-Releasers	Diazolidinyl Urea	500-2000 µg/mL	500-2000 µg/mL	500-1000 µg/mL	250-1000 µg/mL	250-1000 µg/mL
Imidazolidinyl Urea	1000-5000 µg/mL	1000-5000 µg/mL	1000-2500 µg/mL	500-2500 µg/mL	500-2500 µg/mL
Alcohols	Phenoxyethanol	2500-5000 µg/mL	2500-5000 µg/mL	2500-5000 µg/mL	1250-2500 µg/mL	1250-2500 µg/mL

Preservative Efficacy Testing (PET)

The Preservative Efficacy Test (PET), as described in USP General Chapter <51>, is a standardized method to evaluate the effectiveness of a preservative system in the final product formulation.[7] The test involves challenging the product with a known concentration of specific microorganisms and measuring the reduction in their population over a 28-day period. The acceptance criteria are based on the log reduction of the microbial count at specified time points.[8][9][10]

Experimental Protocol: Preservative Efficacy Test (USP <51>)

1. Preparation of Microbial Inoculum:

• Standardized cultures of the following microorganisms are used: Staphylococcus aureus (ATCC 6538), Pseudomonas aeruginosa (ATCC 9027), Escherichia coli (ATCC 8739), Candida albicans (ATCC 10231), and Aspergillus brasiliensis (ATCC 16404).

• Bacterial cultures are grown on soybean-casein digest agar, and fungal cultures on Sabouraud dextrose agar.

• The microorganisms are harvested and suspended in a sterile saline solution to achieve a final concentration of approximately 1 x 10⁸ colony-forming units (CFU) per mL.

2. Inoculation of the Product:

• The product is divided into five separate containers, one for each challenge microorganism.

• Each container is inoculated with the corresponding microbial suspension to achieve an initial concentration of between 1 x 10⁵ and 1 x 10⁶ CFU per mL or gram of the product.

• The inoculated containers are then incubated at 20-25°C for 28 days.

3. Sampling and Microbial Enumeration:

• Samples are withdrawn from each container at specified time intervals (typically 7, 14, and 28 days).

• The number of viable microorganisms in each sample is determined using standard plate count methods.

• A neutralizing agent is used to inactivate the preservative in the sample to allow for the recovery of viable microorganisms.

4. Interpretation of Results:

• The log reduction in the microbial population from the initial count is calculated for each time point.

• The preservative system is deemed effective if it meets the acceptance criteria for the specific product category as outlined in USP <51>.[8][9][10] For example, for parenteral products (Category 1), the criteria for bacteria are a no less than 1.0 log reduction at 7 days, no less than 3.0 log reduction at 14 days, and no increase from the 14-day count at 28 days.[8][9][10] For yeasts and molds in the same category, there should be no increase from the initial count at 7, 14, and 28 days.[8][9][10]

Visualizing the Preservative Efficacy Test Workflow

References

• 1. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 2. benchchem.com [benchchem.com]
• 3. cneasychem.com [cneasychem.com]
• 4. benchchem.com [benchchem.com]
• 5. lmblaboratorio.it [lmblaboratorio.it]
• 6. taylorandfrancis.com [taylorandfrancis.com]
• 7. Preservative Efficacy Testing USP 51 | PET | AET [aatestlabs.com]
• 8. microchemlab.com [microchemlab.com]
• 9. Preservative Efficacy Testing: USP 51 Vs. PCPC | Consumer Product Testing Company [cptclabs.com]
• 10. microchemlab.com [microchemlab.com]

Patch Testing for Thimerosal Hypersensitivity: A Guide to Clinical Correlation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of patch testing and alternative methods for identifying clinical hypersensitivity to thimerosal. It is intended to assist researchers and professionals in drug development in understanding the correlation between test results and clinical outcomes, supported by experimental data and detailed protocols.

Introduction

Thimerosal, an organomercury compound, has a long history of use as a preservative in vaccines, ophthalmic solutions, and other pharmaceutical products. While effective in preventing microbial contamination, it is also a well-known contact allergen. Patch testing is the standard method for identifying sensitization to thimerosal. However, a significant disparity often exists between a positive patch test result and the presentation of clinical hypersensitivity. This guide explores this correlation, presents data on the predictive value of patch testing, and discusses alternative diagnostic approaches.

A positive patch test to thimerosal is frequently observed, yet its clinical relevance is often low.[1][2][3] This suggests that many individuals exhibit sensitization to thimerosal without developing allergic contact dermatitis upon exposure. Studies have shown that despite a high prevalence of positive patch tests, very few of these reactions are clinically relevant to a patient's dermatological condition.[1]

Performance of Thimerosal Patch Testing

The diagnostic accuracy of patch testing for thimerosal is a critical consideration for clinical interpretation. The following table summarizes the performance characteristics based on available clinical data. It is important to note that obtaining precise sensitivity and specificity data is challenging due to the difficulty in establishing a "gold standard" for clinically relevant hypersensitivity. The data below is estimated from studies that correlate patch test results with clinical history and presentation.

Table 1: Performance Metrics of Thimerosal Patch Testing

Metric	Description	Estimated Value/Range	Supporting Data
Prevalence of Positive Tests	The percentage of individuals in a tested population who show a positive patch test reaction to thimerosal.	4.5% - 14.2%[4][5]	A Canadian study of 2,252 subjects found a 4.53% positive reaction rate.[4] A study in Saudi Arabia on 91 patients with contact dermatitis reported a 14.2% positive rate to thimerosal.[5]
Positive Predictive Value (PPV)	The probability that a person with a positive patch test result truly has clinical hypersensitivity.	Very Low (Often < 10%)	In a study of 433 patients, 46 (10.62%) tested positive for thimerosal, but none of these were found to be clinically relevant.[6] Another study reported that of 32 patients with a positive patch test, only 3 had clinical symptoms related to thimerosal hypersensitivity.[7] The North American Contact Dermatitis Group (NACDG) has reported the clinical relevance of a positive thimerosal test to be as low as 10.7%.[8]
Negative Predictive Value (NPV)	The probability that a person with a negative patch test result is truly not clinically hypersensitive.	High	While not explicitly quantified in the reviewed literature, a negative patch test is generally considered a reliable indicator of the absence of delayed-type hypersensitivity.
Sensitivity	The ability of the test to correctly identify those with clinical hypersensitivity.	Not well-established	The low clinical relevance of positive tests makes it difficult to assess sensitivity accurately without a large, well-defined population of clinically hypersensitive individuals.
Specificity	The ability of the test to correctly identify those without clinical hypersensitivity.	Not well-established	The high rate of positive tests in asymptomatic individuals suggests that the specificity for clinical disease (as opposed to sensitization) is low.

Experimental Protocols

Standard Patch Test Protocol for Thimerosal

This protocol is based on guidelines from the North American Contact Dermatitis Group (NACDG) and the European Society of Contact Dermatitis (ESCD).[8][9][10]

1. Allergen Preparation:

• Allergen: Thimerosal

• Concentration: 0.1%

• Vehicle: Petrolatum (pet.)

2. Patch Application:

• Apply a small amount of the thimerosal 0.1% pet. preparation to a standard patch test chamber (e.g., Finn Chamber® on Scanpor® tape).

• The patch is typically applied to the upper back of the patient. The skin should be clean, dry, and free of hair and any active dermatitis.

3. Application Duration:

• The patch is left in place for 48 hours.

• During this time, the patient should avoid getting the test area wet and engage in minimal physical activity to prevent sweating, which could dislodge the patches.

4. Patch Removal and Readings:

• First Reading (D2): The patches are removed after 48 hours. The test site is marked, and an initial reading is performed approximately 30 minutes after removal to allow any immediate irritation to subside.

• Second Reading (D3/D4): A second reading is performed 72 to 96 hours after the initial application.

• Optional Late Reading (D7): A final reading at day 7 may be considered, as some delayed reactions can occur.

5. Interpretation of Results:

• Reactions are graded according to the International Contact Dermatitis Research Group (ICDRG) criteria:

  • - : Negative reaction

  • ?+ : Doubtful reaction (macular erythema only)

  • + : Weak positive reaction (erythema, infiltration, possibly papules)

  • ++ : Strong positive reaction (erythema, infiltration, papules, vesicles)

  • +++ : Extreme positive reaction (intense erythema, infiltration, coalescing vesicles, bullae)

• IR : Irritant reaction (sharp demarcation, follicular pustules, or an immediate reaction that fades)

Experimental Workflow for Thimerosal Patch Testing

Caption: Workflow of the thimerosal patch testing procedure.

Alternative Testing Methods

While patch testing remains the gold standard for diagnosing allergic contact dermatitis, its low positive predictive value for thimerosal has led to the consideration of alternative methods.

Lymphocyte Transformation Test (LTT)

The Lymphocyte Transformation Test (LTT) is an in vitro method that measures the proliferation of peripheral blood mononuclear cells (lymphocytes) in response to an allergen.[11] This test is designed to detect memory T-cell sensitization.

Methodology:

• A blood sample is collected from the patient.

• Peripheral blood mononuclear cells (PBMCs) are isolated.

• The PBMCs are cultured in the presence of various concentrations of the suspected allergen (in this case, thimerosal or its components).

• After a set incubation period (typically 5-7 days), lymphocyte proliferation is measured. This is often done by assessing the incorporation of a radiolabeled nucleotide (e.g., 3H-thymidine) or using non-radioactive colorimetric assays.

• A stimulation index (SI) is calculated by comparing the proliferation in the presence of the allergen to a negative control. An SI above a certain threshold (e.g., >2 or 3) is considered a positive result.

Comparison of Patch Testing and LTT for Thimerosal Hypersensitivity

Feature	Patch Test	Lymphocyte Transformation Test (LTT)
Test Type	In vivo	In vitro
Endpoint	Visible skin reaction (erythema, papules, vesicles)	Lymphocyte proliferation
Standardization	Well-standardized with established guidelines	Less standardized for thimerosal; protocols can vary between laboratories
Clinical Correlation	Low positive predictive value for clinical hypersensitivity	The correlation with clinical hypersensitivity to thimerosal is not well-established.[12]
Advantages	Relatively simple, inexpensive, and widely available. It is the gold standard for diagnosing allergic contact dermatitis.	May be useful for patients with widespread dermatitis where patch testing is not feasible. It avoids the risk of sensitizing the patient or provoking a strong skin reaction.
Disadvantages	Low PPV for thimerosal. Can cause skin irritation or, rarely, active sensitization. Results can be influenced by medications (e.g., corticosteroids).	Technically demanding, more expensive, and not widely available. Its sensitivity and specificity for thimerosal allergy are not definitively established.[11][13]

Signaling Pathways in Delayed-Type Hypersensitivity

The reaction observed in a positive patch test is a classic example of a Type IV or delayed-type hypersensitivity reaction. The following diagram illustrates the simplified signaling pathway involved.

Caption: Simplified pathway of Type IV hypersensitivity to thimerosal.

Conclusion

The correlation between a positive patch test to thimerosal and clinically significant hypersensitivity is weak. While the patch test is a sensitive indicator of immunological sensitization, its low positive predictive value means that a positive result should be interpreted with caution and in the context of a thorough clinical history. For researchers and drug development professionals, it is crucial to distinguish between sensitization and clinical allergy. The Lymphocyte Transformation Test offers an in vitro alternative, but its clinical utility for thimerosal hypersensitivity requires further validation. Future research should focus on developing diagnostic tools with a higher positive predictive value to better identify individuals at risk of clinically relevant allergic reactions to thimerosal.

References

• 1. Thimerosal in the detection of clinically relevant allergic contact reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Thimerosal and the relevance of patch-test reactions in children - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. All these positive tests to thimerosal (1994) | Halvor Möller | 55 Citations [scispace.com]
• 4. researchgate.net [researchgate.net]
• 5. Pattern of patch test reactivity among patients with clinical diagnosis of contact dermatitis: a hospital-based study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. jmatonline.com [jmatonline.com]
• 7. repub.eur.nl [repub.eur.nl]
• 8. North American Contact Dermatitis Group patch test results for the detection of delayed-type hypersensitivity to topical allergens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. European Society of Contact Dermatitis guideline for diagnostic patch testing - recommendations on best practice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. aaaai.org [aaaai.org]
• 11. The lymphocyte transformation test in the diagnosis of drug hypersensitivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Lymphocyte Transformation testing and Metal ion testing [aaaai.org]
• 13. In vitro lymphocyte proliferation as compared to patch test using gold, palladium and nickel - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of C9H9HgNaO2S (Thimerosal): A Guide for Laboratory Professionals

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development Professionals

The proper disposal of C9H9HgNaO2S, the chemical compound commonly known as thimerosal, is critical to ensure laboratory safety and environmental protection.[1][2][3] Thimerosal is an organomercury compound, with mercury accounting for approximately 49% of its weight.[1][4] Due to its mercury content, waste containing thimerosal is typically classified as hazardous waste and requires strict adherence to disposal regulations to prevent harm to human health and the environment.[5][6]

Regulatory Framework and Waste Classification

Waste containing thimerosal must be managed in accordance with federal, state, and local environmental control regulations.[2] The United States Environmental Protection Agency (EPA) classifies waste as hazardous if it exhibits certain characteristics, including toxicity.[6] For mercury, a waste is considered hazardous if the concentration of mercury is 0.2 milligrams per liter (mg/L) or greater as determined by the Toxicity Characteristic Leaching Procedure (TCLP).[7] Unused products containing thimerosal are likely to be regulated as hazardous waste.[7]

Parameter	Value/Information	Regulatory Body/Standard
Chemical Name	Thimerosal	-
Chemical Formula	C9H9HgNaO2S	-
UN Number	UN2025	DOT
Hazard Class	6.1 (Toxic)	DOT
Packing Group	III	DOT
EPA Hazardous Waste Threshold (Mercury)	≥ 0.2 mg/L (TCLP)	EPA

Step-by-Step Disposal Protocol

The following protocol outlines the general steps for the proper disposal of thimerosal and thimerosal-containing waste in a laboratory setting. Note: Always consult your institution's Environmental Health and Safety (EHS) department for specific procedures and requirements.

• Waste Identification and Segregation:

  • Identify all waste streams containing thimerosal, including pure chemical, solutions, contaminated labware (e.g., vials, syringes, gloves), and spill cleanup materials.

  • Segregate thimerosal waste from non-hazardous waste and other chemical waste streams to prevent cross-contamination.

• Containerization and Labeling:

  • Use designated, leak-proof, and chemically resistant containers for collecting thimerosal waste.

  • Clearly label the waste container with the words "Hazardous Waste," the full chemical name "Thimerosal," and any other information required by your institution.

• Storage:

  • Store the sealed waste container in a designated, secure, and well-ventilated area away from incompatible materials such as strong acids, bases, and oxidizing agents.[8]

  • The storage area should have secondary containment to control any potential leaks.

• Waste Pickup and Disposal:

  • Arrange for the collection of the hazardous waste through your institution's EHS department or a licensed hazardous waste disposal company.[5]

  • Complete all necessary waste pickup forms and documentation as required.

• Spill Management:

  • In the event of a spill, immediately cordon off the area to prevent exposure.

  • Wear appropriate personal protective equipment (PPE), including gloves, eye protection, and respiratory protection.[9]

  • For small spills, use a mercury-absorbing powder or sponges to clean up the material.[10]

  • For large spills, evacuate the area and contact your EHS department or emergency response team.[2]

  • All materials used for spill cleanup must be disposed of as hazardous waste.[11]

Chemical Treatment and Recycling

In some cases, chemical treatment to precipitate mercury compounds from a solution may be a viable pre-disposal step, reducing the volume of hazardous waste. This process should only be carried out by trained personnel following a validated protocol. The general steps include:

• Collection of the thimerosal-containing liquid waste.

• Adjustment of the pH to be alkaline (above 8).

• Addition of a chemical agent (e.g., sodium carbonate) to precipitate the mercury.

• Filtration to separate the solid mercury compounds from the liquid.

• The solid precipitate is collected and disposed of as hazardous waste.

• The filtrate should be tested to ensure it is free of mercury before being discharged.

Recycling of mercury waste is another option and is preferable to landfilling.[12] This involves sending the collected waste to a specialized facility that can recover and purify the mercury.[12]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of thimerosal waste in a laboratory setting.

Caption: Decision workflow for the proper disposal of thimerosal waste.

References

• 1. Thimerosal | C9H9HgNaO2S | CID 16684434 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. raggeduniversity.co.uk [raggeduniversity.co.uk]
• 3. Merthiolate sodium [chembk.com]
• 4. fda.gov [fda.gov]
• 5. collectandrecycle.com [collectandrecycle.com]
• 6. Mercury Bearing Waste Disposal | Environmental Health and Safety - Office of the Vice President for Research | The University of Iowa [ehs.research.uiowa.edu]
• 7. danr.sd.gov [danr.sd.gov]
• 8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 9. downloads.regulations.gov [downloads.regulations.gov]
• 10. drs.illinois.edu [drs.illinois.edu]
• 11. beckman.com [beckman.com]
• 12. stainsfile.com [stainsfile.com]

Essential Safety and Handling Guide for C9H9HgNaO2S (Thimerosal)

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety protocols and logistical information for the handling and disposal of C9H9HgNaO2S, commonly known as Thimerosal. Adherence to these guidelines is essential to ensure a safe laboratory environment and minimize risks associated with this organomercury compound.

Chemical Identification and Hazards

Thimerosal is an organomercury compound containing approximately 49.6% mercury by weight, used as an antiseptic and antifungal agent.[1][2] It is a light cream-colored crystalline powder.[3][4] The compound is highly toxic if inhaled, swallowed, or in contact with skin, and there is a danger of cumulative effects.[5] It is a known skin sensitizer, an irritant to the eyes and respiratory tract, and may cause adverse reproductive effects.[3]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling Thimerosal. The required equipment is designed to prevent exposure through all potential routes: inhalation, ingestion, and skin/eye contact.

PPE Category	Specification	Rationale
Eye Protection	Chemical safety goggles and/or a full face shield.[1][6]	Protects against dust particles and potential splashes, preventing eye irritation and absorption.
Hand Protection	Chemical-resistant gloves. Silver Shield® or Neoprene gloves are recommended over latex or PVC.[6][7]	Prevents skin contact and absorption. Organic mercury compounds can permeate standard lab gloves quickly.[6]
Body Protection	Chemical-resistant coveralls or lab coat.[1][8]	Minimizes the risk of skin contact from spills or airborne dust.[1]
Respiratory Protection	Use in a well-ventilated area, such as a laboratory fume hood.[1] If not possible, an approved HEPA-filtered or supplied-air respirator is required.[1]	Prevents inhalation of the highly toxic dust particles.

Occupational Exposure Limits

Exposure to Thimerosal must be kept below established occupational limits for organic and alkyl mercury compounds.

Regulatory Body	Exposure Limit (as Hg)	Details
OSHA (USA)	0.01 mg/m³	Permissible Exposure Limit (PEL), Time-Weighted Average (TWA) for alkyl mercury compounds.[1]
ACGIH (USA)	0.01 mg/m³	Threshold Limit Value (TLV), TWA for alkyl mercury compounds (skin).
UK	0.01 mg/m³	Exposure Standard, TWA for alkyl compounds.[1]
Germany	0.01 mg/m³	TRGS 900 Limit Value, TWA for organic mercury compounds.[1]

Operational Plan: Step-by-Step Handling Protocol

1. Preparation and Engineering Controls:

• Ventilation: All handling of Thimerosal powder must be conducted in a certified chemical fume hood or other approved local exhaust ventilation system.[1]

• Eyewash and Shower: Ensure an eyewash station and safety shower are readily accessible and functional.[3][9]

• Decontamination: Designate a specific area for handling and decontaminating equipment.

2. Handling Procedure:

• Avoid Dust: Minimize the generation and accumulation of dust during weighing and transfer.[3]

• Personal Hygiene: Do not eat, drink, or smoke in the handling area.[6][9] Always wash hands thoroughly with soap and water after handling, even if gloves were worn.[6][9]

• Clothing: Contaminated work clothes should be removed carefully and laundered separately before reuse.[6]

3. Storage:

• Container: Store in a tightly sealed, properly labeled container.[3]

• Conditions: Keep in a cool, dry, well-ventilated area away from incompatible materials such as strong acids, bases, and oxidizing agents.[3] Protect from light.[3][10]

• Access: Store in a locked area accessible only to authorized personnel.[9]

Experimental Workflow for Safe Handling

Caption: Workflow for the safe handling of Thimerosal from preparation to disposal.

Disposal Plan: Step-by-Step Protocol

Thimerosal and any materials contaminated with it must be treated as hazardous waste due to its high mercury content.[1][11] Improper disposal can lead to environmental contamination.

1. Spill Management:

• Evacuate: Evacuate non-essential personnel from the spill area.[9]

• Protect: Wear full PPE as described above, including respiratory protection.[1]

• Contain: Prevent the spill from entering drains or waterways.[6]

• Clean-up:

  • Do not dry sweep. Lightly mist the powder with water to prevent it from becoming airborne.[1]

  • Alternatively, use a vacuum cleaner equipped with a HEPA filter.[1][6]

  • Carefully sweep or wipe up the material and place it into a suitable, sealed container for hazardous waste.[1][3]

2. Waste Disposal:

• Classification: Thimerosal is classified as a D009 hazardous waste (mercury) under RCRA regulations in the United States.[12] It is also a CERCLA Hazardous Substance.[1]

• Containerization: All waste, including contaminated PPE, spill cleanup materials, and empty containers, must be collected in a clearly labeled, sealed hazardous waste container.[1]

• Labeling: The container must be labeled "Hazardous Waste" and list the contents (e.g., "Thimerosal contaminated debris").

• Disposal: Arrange for disposal through your institution's Environmental Health & Safety (EHS) office or a licensed hazardous waste disposal contractor.[1][9] Do not dispose of this material down the drain or in regular trash.[6]

References

• 1. downloads.regulations.gov [downloads.regulations.gov]
• 2. Thimerosal-Containing Vaccines and Neurodevelopmental Disorders - Immunization Safety Review - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. Thimerosal | 54-64-8 [chemicalbook.com]
• 5. static.cymitquimica.com [static.cymitquimica.com]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. Personal Protective Equipment - Environmental Health & Safety Services – Syracuse University [ehss.syr.edu]
• 8. int-enviroguard.com [int-enviroguard.com]
• 9. spectrumchemical.com [spectrumchemical.com]
• 10. genetex.com [genetex.com]
• 11. danr.sd.gov [danr.sd.gov]
• 12. cdc.gov [cdc.gov]